4-Bromo-3-fluorobenzeneboronic acid

• CAS: 374790-97-3

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Bromo-3-fluorobenzeneboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Bromo-3-fluorobenzeneboronic acid, a key reagent in modern synthetic chemistry. It details the compound's properties, safety and handling protocols, and its significant applications, particularly in the realm of drug discovery and materials science.

Compound Identification and Properties

4-Bromo-3-fluorobenzeneboronic acid is an organoboron compound widely utilized as a building block in organic synthesis, most notably in palladium-catalyzed cross-coupling reactions.

Table 1: Chemical and Physical Properties

Property	Value	References
CAS Number	374790-97-3	[1][2][3][4]
Molecular Formula	C₆H₅BBrFO₂	[1][2][3][4]
Molecular Weight	218.82 g/mol	[1][3][4]
IUPAC Name	(4-bromo-3-fluorophenyl)boronic acid	[2][3]
Appearance	White to pale brown powder	[2]
Melting Point	>300°C	[1]
Boiling Point	314.6°C at 760 mmHg	[1]
Density	1.75 g/cm³	[1]
Purity	≥94.0% (HPLC, Titration)	[2]
SMILES	OB(O)C1=CC=C(Br)C(F)=C1	[2][3]
InChI Key	ACLQPRPXJMWADE-UHFFFAOYSA-N	[1][2][3]

Safety and Handling

Proper handling of 4-Bromo-3-fluorobenzeneboronic acid is essential in a laboratory setting. This compound is classified as hazardous and requires appropriate personal protective equipment (PPE) and engineering controls.

Table 2: GHS Hazard and Precautionary Statements

Category	Statement	References
Hazard Class	Acute toxicity, Oral (Category 4)	[1]
Skin irritation (Category 2)	[1]
Eye irritation (Category 2)	[1]
Specific target organ toxicity – single exposure (Category 3), Respiratory system	[5]
Signal Word	Warning	[5]
Hazard Statements	H302: Harmful if swallowed.	[5]
H315: Causes skin irritation.	[5]
H319: Causes serious eye irritation.	[5]
H335: May cause respiratory irritation.	[5]
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.	[1]
P280: Wear protective gloves/protective clothing/eye protection/face protection.	[1]
P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.	[6]
P302+P352: IF ON SKIN: Wash with plenty of water.	[1]
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[7]
Storage	P403+P233: Store in a well-ventilated place. Keep container tightly closed.	[1]
P405: Store locked up.	[1]

Always consult the full Safety Data Sheet (SDS) before use.[5][8] Work in a well-ventilated fume hood and use standard PPE, including safety goggles, gloves, and a lab coat.

Core Application: The Suzuki-Miyaura Cross-Coupling Reaction

The primary application for 4-Bromo-3-fluorobenzeneboronic acid is in the Suzuki-Miyaura cross-coupling reaction. This powerful palladium-catalyzed reaction forms a carbon-carbon bond between the boronic acid and an aryl or vinyl halide, enabling the synthesis of complex biaryl and substituted aromatic compounds.[9][10] These structural motifs are prevalent in pharmaceuticals, agrochemicals, and advanced materials.[11]

The fluorine and bromine substituents on the phenyl ring make this reagent particularly valuable. The fluorine atom can modulate the electronic properties and metabolic stability of a target molecule, a common strategy in drug design. The bromine atom serves as the reactive site for the coupling reaction.

Figure 1. Catalytic cycle of the Suzuki-Miyaura reaction, highlighting the activation of the boronic acid.

Exemplary Experimental Protocol: Suzuki-Miyaura Coupling

This section provides a representative protocol for the Suzuki-Miyaura coupling reaction using 4-Bromo-3-fluorobenzeneboronic acid. This protocol is adapted from general procedures and should be optimized for specific substrates.[12][13]

Objective: To synthesize a biaryl product by coupling 4-Bromo-3-fluorobenzeneboronic acid with a generic aryl bromide (e.g., 4-bromoanisole).

Materials:

• 4-Bromo-3-fluorobenzeneboronic acid (1.2 mmol)

• Aryl Halide (e.g., 4-bromoanisole) (1.0 mmol)

• Palladium Catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄) (0.03 mmol)

• Base (e.g., Potassium Phosphate, K₃PO₄) (3.0 mmol)

• Solvent: 1,4-Dioxane (8 mL) and Deionized Water (2 mL)

• Round-bottom flask, condenser, magnetic stirrer, and inert gas supply (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and condenser, add 4-Bromo-3-fluorobenzeneboronic acid, the aryl halide, and the base.

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Solvent and Catalyst Addition: Add the 1,4-dioxane and deionized water via syringe. Sparge the mixture with the inert gas for 10-15 minutes. Finally, add the palladium catalyst to the mixture under a positive flow of inert gas.

• Reaction: Heat the reaction mixture to 90°C and stir for 12 hours under the inert atmosphere. Monitor the reaction progress using an appropriate technique (e.g., TLC or GC-MS).

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate and wash with water and then with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.

Figure 2. General experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Conclusion

4-Bromo-3-fluorobenzeneboronic acid is a versatile and valuable reagent for synthetic chemists. Its utility in constructing complex molecular architectures, particularly through the Suzuki-Miyaura reaction, makes it an indispensable tool in the development of new pharmaceuticals and functional materials. Adherence to strict safety protocols is mandatory when handling this compound. The provided experimental framework serves as a starting point for its application in diverse synthetic challenges.

References

• 1. echemi.com [echemi.com]
• 2. 4-Bromo-3-fluorobenzeneboronic acid, 95% 1 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 3. 4-Bromo-3-fluorobenzeneboronic acid, 95% | Fisher Scientific [fishersci.ca]
• 4. 4-Bromo-3-fluorobenzeneboronic acid - CAS:374790-97-3 - Sunway Pharm Ltd [3wpharm.com]
• 5. fishersci.com [fishersci.com]
• 6. downloads.ossila.com [downloads.ossila.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nbinno.com [nbinno.com]
• 12. benchchem.com [benchchem.com]
• 13. youtube.com [youtube.com]

An In-depth Technical Guide to 4-Bromo-3-fluorobenzeneboronic Acid: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-3-fluorobenzeneboronic acid is a versatile synthetic intermediate of significant interest in the fields of medicinal chemistry and materials science. Its unique trifunctionalized aromatic ring, featuring a bromine atom, a fluorine atom, and a boronic acid moiety, makes it a valuable building block for the construction of complex molecular architectures. The bromine atom serves as a convenient handle for cross-coupling reactions, the fluorine atom can modulate the electronic properties and metabolic stability of target molecules, and the boronic acid group is a key participant in the widely utilized Suzuki-Miyaura coupling reaction. This guide provides a comprehensive overview of the physical and chemical properties, a detailed experimental protocol for its synthesis and its application in Suzuki-Miyaura coupling, and an analysis of its spectral characteristics.

Physical and Chemical Properties

The physical and chemical properties of 4-Bromo-3-fluorobenzeneboronic acid are summarized in the tables below. This data has been compiled from various chemical suppliers and databases.

General Properties

Property	Value
CAS Number	374790-97-3[1]
Molecular Formula	C₆H₅BBrFO₂
Molecular Weight	218.82 g/mol
Appearance	White to off-white or pale brown solid/powder
Purity	Typically ≥95%

Physicochemical Data

Property	Value
Melting Point	>300 °C
Boiling Point	314.6 °C at 760 mmHg (Predicted)
Density	1.75 g/cm³ (Predicted)
Flash Point	144.1 °C (Predicted)

Synthesis of 4-Bromo-3-fluorobenzeneboronic Acid

Experimental Protocol: Synthesis via Lithiation-Borylation

Materials:

• 1,4-dibromo-2-fluorobenzene

• n-Butyllithium (n-BuLi) in hexanes

• Triisopropyl borate

• Anhydrous tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet is charged with 1,4-dibromo-2-fluorobenzene (1.0 equivalent) and anhydrous THF. The solution is cooled to -78 °C in a dry ice/acetone bath.

• Lithiation: n-Butyllithium (1.1 equivalents) is added dropwise to the stirred solution via the dropping funnel over a period of 30 minutes, maintaining the temperature at -78 °C. The reaction mixture is stirred at this temperature for an additional 1 hour.

• Borylation: Triisopropyl borate (1.2 equivalents) is added dropwise to the reaction mixture at -78 °C. The resulting mixture is allowed to warm to room temperature and stirred overnight.

• Hydrolysis and Workup: The reaction is quenched by the slow addition of 1 M HCl. The mixture is stirred for 1 hour. The aqueous layer is separated and extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by recrystallization from an appropriate solvent system (e.g., hexanes/ethyl acetate) to afford 4-Bromo-3-fluorobenzeneboronic acid as a solid.

Synthetic workflow for 4-Bromo-3-fluorobenzeneboronic acid.

Chemical Properties and Applications

The most prominent chemical property of 4-Bromo-3-fluorobenzeneboronic acid is its utility in the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between the boronic acid and an aryl or vinyl halide, providing a powerful tool for the synthesis of biaryls and other conjugated systems. These structural motifs are prevalent in many pharmaceutical agents and organic materials.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

Materials:

• 4-Bromo-3-fluorobenzeneboronic acid

• Aryl halide (e.g., 4-iodoanisole)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: A round-bottom flask is charged with 4-Bromo-3-fluorobenzeneboronic acid (1.2 equivalents), 4-iodoanisole (1.0 equivalent), potassium carbonate (2.0 equivalents), palladium(II) acetate (0.02 equivalents), and triphenylphosphine (0.08 equivalents).

• Solvent Addition and Degassing: 1,4-Dioxane and water (4:1 v/v) are added to the flask. The mixture is degassed by bubbling nitrogen through the solution for 15 minutes.

• Reaction: The reaction mixture is heated to 80-90 °C and stirred under a nitrogen atmosphere for 12-24 hours, or until TLC or GC-MS analysis indicates the consumption of the starting materials.

• Workup: The reaction mixture is cooled to room temperature and diluted with ethyl acetate. The organic layer is washed with water and brine, then dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to yield the desired biaryl product.

Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Spectral Analysis

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show three signals in the aromatic region, corresponding to the three protons on the benzene ring. The chemical shifts and coupling patterns will be influenced by the electron-withdrawing effects of the bromine, fluorine, and boronic acid groups.

• H-2: This proton is ortho to both the fluorine and the boronic acid group. It is expected to be a doublet of doublets with a large coupling to the adjacent fluorine (³JHF) and a smaller coupling to H-6 (⁴JHH).

• H-5: This proton is ortho to the bromine atom and meta to the fluorine atom. It is expected to be a doublet of doublets with coupling to H-6 (³JHH) and a smaller coupling to the fluorine (⁴JHF).

• H-6: This proton is ortho to the boronic acid group and meta to the bromine atom. It is expected to be a doublet of doublets with coupling to H-5 (³JHH) and H-2 (⁴JHH).

• B(OH)₂: A broad singlet for the hydroxyl protons of the boronic acid group, which may be exchangeable with D₂O.

¹³C NMR Spectroscopy

The carbon NMR spectrum will display six signals for the aromatic carbons. The chemical shifts will be influenced by the substituents. The carbon attached to the boron atom will likely appear as a broad signal due to quadrupolar relaxation. The carbon attached to the fluorine will show a large one-bond carbon-fluorine coupling constant (¹JCF).

FT-IR Spectroscopy

The infrared spectrum will exhibit characteristic absorption bands for the functional groups present in the molecule.

• O-H stretch: A broad band in the region of 3200-3600 cm⁻¹ corresponding to the hydroxyl groups of the boronic acid.

• C-H stretch (aromatic): Peaks just above 3000 cm⁻¹.

• C=C stretch (aromatic): Several bands in the 1400-1600 cm⁻¹ region.

• B-O stretch: A strong, broad band around 1350 cm⁻¹.

• C-F stretch: A strong band in the 1000-1100 cm⁻¹ region.

• C-Br stretch: A band in the 500-600 cm⁻¹ region.

Mass Spectrometry

In the mass spectrum, the molecular ion peak [M]⁺ would be observed at m/z 218 and 220 in an approximate 1:1 ratio, which is characteristic of the presence of a single bromine atom (due to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes). Fragmentation may involve the loss of water, the boronic acid group, and the halogen atoms.

Safety and Handling

4-Bromo-3-fluorobenzeneboronic acid should be handled with care in a well-ventilated area, preferably in a fume hood.[2][3][4][5] Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn.[2][4][5] It is important to avoid inhalation of dust, and contact with skin and eyes.[2][4][5] In case of contact, rinse the affected area with plenty of water.[2][3][4][5] Store the compound in a tightly sealed container in a cool, dry place.

Conclusion

4-Bromo-3-fluorobenzeneboronic acid is a valuable and versatile building block in modern organic synthesis. Its key role in Suzuki-Miyaura cross-coupling reactions allows for the efficient construction of complex molecules with applications in drug discovery and materials science. Understanding its physical properties, synthetic methods, and spectral characteristics is crucial for its effective utilization in research and development. This guide provides a foundational resource for scientists working with this important chemical intermediate.

References

• 1. 4-Bromo-3-fluorophenylboronic acid 374790-97-3 [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. downloads.ossila.com [downloads.ossila.com]

An In-depth Technical Guide to 4-Bromo-3-fluorobenzeneboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties of 4-Bromo-3-fluorobenzeneboronic acid, a key reagent in synthetic organic chemistry, particularly in the realm of drug discovery and materials science. Its utility primarily stems from its role as a versatile building block in palladium-catalyzed cross-coupling reactions.

Physicochemical Properties

4-Bromo-3-fluorobenzeneboronic acid is a substituted phenylboronic acid. The presence of bromine and fluorine atoms, along with the boronic acid functional group, makes it a valuable intermediate for the synthesis of complex organic molecules. The quantitative properties of this compound are summarized in the table below.

Property	Value	References
Molecular Formula	C6H5BBrFO2	[1][2][3]
Molecular Weight	218.82 g/mol	[1][4]
CAS Number	374790-97-3	[1][2][3][4]
IUPAC Name	(4-bromo-3-fluorophenyl)boronic acid	[3]
Density	1.75 g/cm³	[1]
Melting Point	>300°C	[1]
Boiling Point	314.6°C at 760 mmHg	[1]
Flash Point	144.1°C	[1]

Applications in Suzuki-Miyaura Cross-Coupling

4-Bromo-3-fluorobenzeneboronic acid is frequently utilized in Suzuki-Miyaura cross-coupling reactions. This palladium-catalyzed reaction forms a carbon-carbon bond between the boronic acid and an aryl or vinyl halide, enabling the construction of complex biaryl and polyaryl structures. These motifs are prevalent in many pharmaceutical agents and functional materials.

A generalized experimental workflow for a Suzuki-Miyaura coupling reaction involving 4-Bromo-3-fluorobenzeneboronic acid is depicted below. The specific conditions, such as the choice of palladium catalyst, ligand, base, and solvent, are critical and must be optimized for each specific substrate pairing.

A generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: A Representative Suzuki-Miyaura Coupling

Objective: To synthesize a biaryl compound via the coupling of 4-Bromo-3-fluorobenzeneboronic acid with an aryl bromide.

Materials:

• 4-Bromo-3-fluorobenzeneboronic acid

• Aryl bromide (e.g., 1-bromo-4-methoxybenzene)

• Palladium(II) acetate (Pd(OAc)2)

• Triphenylphosphine (PPh3)

• Potassium carbonate (K2CO3)

• Toluene

• Water

• Nitrogen or Argon gas

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-Bromo-3-fluorobenzeneboronic acid (1.2 equivalents), the aryl bromide (1.0 equivalent), potassium carbonate (2.0 equivalents), and the palladium catalyst system (e.g., 2 mol% Pd(OAc)2 and 4 mol% PPh3).

• Inert Atmosphere: The flask is evacuated and backfilled with an inert gas (nitrogen or argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Degassed toluene and water (e.g., in a 4:1 ratio) are added to the flask via syringe.

• Reaction: The reaction mixture is heated to reflux (typically 80-110°C, depending on the solvent) and stirred vigorously until the starting materials are consumed, as monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, the reaction is cooled to room temperature. The mixture is diluted with an organic solvent like ethyl acetate and washed with water and brine. The organic layer is then dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel or by recrystallization to yield the desired biaryl product.

• Characterization: The final product is characterized by spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry to confirm its structure and purity.

References

• 1. echemi.com [echemi.com]
• 2. 4-Bromo-3-fluorobenzeneboronic acid, 95% | Fisher Scientific [fishersci.ca]
• 3. L18514.03 [thermofisher.com]
• 4. 4-Bromo-3-fluorobenzeneboronic acid - CAS:374790-97-3 - Sunway Pharm Ltd [3wpharm.com]

The Solubility Profile of 4-Bromo-3-fluorobenzeneboronic Acid: A Technical Guide for Researchers

For Immediate Release

Introduction to 4-Bromo-3-fluorobenzeneboronic Acid

4-Bromo-3-fluorobenzeneboronic acid is a substituted phenylboronic acid with the chemical formula C₆H₅BBrFO₂. Its utility is most prominent in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, a cornerstone of modern carbon-carbon bond formation. The presence of the bromo and fluoro substituents on the phenyl ring provides chemists with versatile handles for further functionalization, making it a valuable building block in the synthesis of complex organic molecules, including pharmaceuticals and materials with novel electronic properties. An understanding of its solubility in common organic solvents is critical for optimizing reaction conditions, developing robust purification methods, and formulating this reagent for various applications.

Expected Solubility Profile

Quantitative solubility data for 4-Bromo-3-fluorobenzeneboronic acid is not extensively documented. However, by examining the solubility of analogous compounds like phenylboronic acid and its derivatives, we can infer its likely behavior.[1][2] Generally, arylboronic acids exhibit a range of solubilities depending on the polarity of the solvent and the nature of the substituents on the aromatic ring.

Table 1: Expected Qualitative Solubility of 4-Bromo-3-fluorobenzeneboronic Acid in Common Solvents

Solvent Class	Common Solvents	Expected Solubility	Rationale
Ethers	Diethyl ether, Tetrahydrofuran (THF), Dioxane	High	The polar ether functional group can hydrogen bond with the boronic acid moiety, facilitating dissolution. Phenylboronic acid generally shows high solubility in ethers.[3]
Ketones	Acetone, 2-Butanone (MEK)	High	Similar to ethers, the carbonyl group of ketones can act as a hydrogen bond acceptor, leading to good solubility.[3]
Alcohols	Methanol, Ethanol, Isopropanol	High to Moderate	The hydroxyl group of alcohols can engage in hydrogen bonding with the boronic acid. The polarity of the alcohol will influence the degree of solubility.
Chlorinated Solvents	Dichloromethane (DCM), Chloroform	Moderate	While capable of some polar interactions, these solvents are less effective at solvating the polar boronic acid group compared to ethers and ketones. Phenylboronic acid has moderate solubility in chloroform.[3]
Aprotic Polar Solvents	Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)	High	These solvents have high dielectric constants and are excellent at solvating a wide range of compounds, including polar molecules like boronic acids.
Hydrocarbons	Hexanes, Toluene, Cyclohexane	Very Low	The nonpolar nature of hydrocarbon solvents makes them poor solvents for the polar boronic acid functional group. Phenylboronic acid exhibits very low solubility in hydrocarbons.[3]
Water	Slight to Low	The solubility of arylboronic acids in water can be low.[1] The hydrophobic nature of the bromofluorophenyl ring likely limits its aqueous solubility.

Experimental Protocols for Solubility Determination

To obtain precise quantitative solubility data for 4-Bromo-3-fluorobenzeneboronic acid, standardized experimental methods should be employed. The following are detailed protocols for determining both thermodynamic and kinetic solubility.

Thermodynamic Solubility Determination (Shake-Flask Method)

This method determines the equilibrium solubility of a compound in a given solvent.

Methodology:

• Sample Preparation: Add an excess amount of solid 4-Bromo-3-fluorobenzeneboronic acid to a series of vials, each containing a known volume of a different organic solvent. The presence of excess solid at the end of the experiment is crucial.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C) for a sufficient period (typically 24 to 48 hours) to ensure that equilibrium between the dissolved and undissolved solid is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Alternatively, centrifuge the samples to pellet the undissolved solid.

• Sample Analysis: Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred. Dilute the aliquot with a suitable solvent and quantify the concentration of 4-Bromo-3-fluorobenzeneboronic acid using a validated analytical technique such as High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis spectroscopy.

• Calculation: The solubility is calculated from the measured concentration in the supernatant.

Workflow for Thermodynamic Solubility Determination.

Kinetic Solubility Assay (High-Throughput Method)

This method provides a rapid assessment of the solubility of a compound from a concentrated stock solution, which is particularly useful in early-stage drug discovery.

Methodology:

• Stock Solution Preparation: Prepare a high-concentration stock solution of 4-Bromo-3-fluorobenzeneboronic acid in 100% dimethyl sulfoxide (DMSO), for example, at 10 mM.

• Serial Dilution: In a 96-well microplate, perform serial dilutions of the stock solution with DMSO to create a range of concentrations.

• Addition of Test Solvent: To a new microplate, add a fixed volume of the desired aqueous buffer or organic solvent.

• Compound Addition: Transfer a small volume from each well of the DMSO dilution plate to the corresponding wells of the solvent-containing plate. This will induce precipitation for concentrations above the solubility limit.

• Incubation and Detection: Allow the plate to equilibrate for a set period (e.g., 2 hours). The amount of precipitate can be measured by nephelometry (light scattering) or turbidimetry. Alternatively, the solutions can be filtered, and the concentration of the dissolved compound in the filtrate can be determined by UV-Vis spectroscopy.[4]

Application in Suzuki-Miyaura Cross-Coupling

A primary application of 4-Bromo-3-fluorobenzeneboronic acid is in the Suzuki-Miyaura cross-coupling reaction. The solubility of all reaction components (the boronic acid, the aryl halide, the palladium catalyst, and the base) in the chosen solvent system is paramount for achieving high reaction efficiency. A common solvent system for these reactions is a mixture of an organic solvent (like toluene, dioxane, or THF) and an aqueous solution of the base (such as sodium carbonate or potassium phosphate). The solubility of the boronic acid in the organic phase is crucial for the transmetalation step of the catalytic cycle.

Catalytic Cycle of the Suzuki-Miyaura Reaction.

Conclusion

While direct quantitative solubility data for 4-Bromo-3-fluorobenzeneboronic acid remains to be extensively published, a strong qualitative understanding can be derived from the behavior of analogous arylboronic acids. For researchers and drug development professionals requiring precise data, the standardized experimental protocols for thermodynamic and kinetic solubility determination outlined in this guide provide a reliable framework. A thorough understanding of the solubility of this versatile building block is essential for its effective application in organic synthesis and the advancement of chemical research.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Technical Guide: ¹H and ¹³C NMR Spectral Analysis of 4-Bromo-3-fluorobenzeneboronic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 4-Bromo-3-fluorobenzeneboronic acid. Due to the limited availability of experimentally derived public data for this specific compound, the spectral information presented herein is based on validated prediction models. This guide also outlines a comprehensive experimental protocol for the acquisition of NMR data for arylboronic acids, a class of compounds known for their tendency to form oligomeric species in solution.

Chemical Structure

The structural representation of 4-Bromo-3-fluorobenzeneboronic acid is crucial for the interpretation of its NMR spectra. The following diagram illustrates the atomic connectivity and spatial arrangement of the molecule.

Caption: Chemical structure of 4-Bromo-3-fluorobenzeneboronic acid.

Predicted NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 4-Bromo-3-fluorobenzeneboronic acid. These predictions were generated using the NMRium simulation tool, which provides reliable estimations for small molecules.

Table 1: Predicted ¹H NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.8 - 8.0	m	1H	Ar-H
~7.6 - 7.7	t	1H	Ar-H
~7.3 - 7.4	m	1H	Ar-H
~5.0 - 6.0	br s	2H	B(OH)₂

Table 2: Predicted ¹³C NMR Spectral Data

Chemical Shift (δ) ppm	Assignment
~160 (d, ¹JCF ≈ 250 Hz)	C-F
~135 - 140	C-B
~130 - 135	Ar-CH
~125 - 130 (d)	Ar-CH
~120 - 125 (d)	Ar-CH
~115 - 120	C-Br

Note: Predicted chemical shifts are approximate and may vary depending on the solvent and experimental conditions. Coupling constants (J) are given in Hertz (Hz). d = doublet, t = triplet, m = multiplet, br s = broad singlet.

Experimental Protocol for NMR Spectroscopy of Arylboronic Acids

The following protocol provides a general framework for acquiring high-quality ¹H and ¹³C NMR spectra of arylboronic acids, such as 4-Bromo-3-fluorobenzeneboronic acid. Special attention is given to minimizing the effects of oligomerization.

I. Sample Preparation

• Analyte Purity: Ensure the 4-Bromo-3-fluorobenzeneboronic acid sample is of high purity to avoid interference from impurities in the NMR spectrum.

• Solvent Selection: Choose a deuterated solvent that readily dissolves the analyte. For arylboronic acids, Dimethyl sulfoxide-d₆ (DMSO-d₆) or Methanol-d₄ (CD₃OD) are often preferred over Chloroform-d (CDCl₃) as they can help to break up the boroxine trimers (anhydrides) that are often in equilibrium with the monomeric acid.

• Concentration: Prepare a solution with a concentration of 5-10 mg of the analyte in 0.6-0.7 mL of the chosen deuterated solvent.

• Dissolution: Thoroughly dissolve the sample by vortexing or gentle sonication. If particulates are present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.

II. NMR Instrument Parameters

The following are typical acquisition parameters for a 400 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and sample concentration.

¹H NMR Acquisition:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

• Spectral Width: 12-16 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay (d1): 1-2 seconds.

• Number of Scans: 16-64 scans, depending on the sample concentration.

• Temperature: 298 K.

¹³C NMR Acquisition:

• Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30').

• Spectral Width: 200-240 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay (d1): 2-5 seconds.

• Number of Scans: 1024-4096 scans, as ¹³C has a low natural abundance.

• Temperature: 298 K.

III. Data Processing

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C) to the Free Induction Decay (FID) before Fourier transformation to improve the signal-to-noise ratio.

• Phasing: Manually phase the spectrum to obtain pure absorption lineshapes.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline across the spectrum.

• Referencing: Reference the spectrum to the internal standard (TMS at 0 ppm).

• Peak Picking and Integration: Identify all significant peaks and, for the ¹H spectrum, integrate the peak areas to determine the relative number of protons.

Logical Workflow for NMR Analysis

The following diagram illustrates the logical workflow from sample preparation to final data analysis in an NMR experiment.

Caption: Workflow for NMR spectral acquisition and analysis.

Determining the Acidity of 4-Bromo-3-fluorobenzeneboronic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the acid dissociation constant (pKa) of 4-Bromo-3-fluorobenzeneboronic acid. Due to the absence of a readily available experimental pKa value in the current literature, this document focuses on the established methodologies for its determination. Detailed experimental protocols for potentiometric titration and UV-Vis spectrophotometry are presented, alongside a comparative analysis of pKa values for structurally related phenylboronic acids. This guide is intended to equip researchers with the necessary information to accurately determine and understand the acidity of this compound, a critical parameter in drug design and development.

Introduction to the pKa of Arylboronic Acids

Arylboronic acids are a class of compounds characterized by a boronic acid moiety (-B(OH)₂) attached to an aromatic ring. Their acidity, quantified by the pKa value, is a crucial physicochemical property influencing their solubility, membrane permeability, and interaction with biological targets. The pKa of an arylboronic acid is primarily determined by the equilibrium between the neutral trigonal planar acid and its corresponding anionic tetrahedral boronate form in aqueous solution.

The electronic effects of substituents on the aromatic ring significantly impact the Lewis acidity of the boron center and, consequently, the pKa of the molecule. Electron-withdrawing groups generally lower the pKa, making the boronic acid more acidic, while electron-donating groups have the opposite effect. For 4-Bromo-3-fluorobenzeneboronic acid, the inductive electron-withdrawing effects of the bromine and fluorine atoms are expected to result in a lower pKa compared to unsubstituted phenylboronic acid.

Comparative pKa Data of Substituted Phenylboronic Acids

While a specific experimental pKa for 4-Bromo-3-fluorobenzeneboronic acid is not documented, analysis of related compounds provides a valuable frame of reference. The following table summarizes the experimental pKa values of several substituted phenylboronic acids.

Compound	Substituent(s)	pKa Value	Reference
Phenylboronic acid	H	8.83	[1]
4-Fluorophenylboronic acid	4-F	8.67 (Predicted)	[2]
3-Fluorophenylboronic acid	3-F	Not Found
4-Bromophenylboronic acid	4-Br	Not Found
3-Bromophenylboronic acid	3-Br	Not Found
4-Carboxyphenylboronic acid	4-COOH	3.65 (boronic acid pKa not specified)	[3]
3-Carboxyphenylboronic acid	3-COOH	Not Found

Note: The lack of readily available experimental data for many simple halogenated phenylboronic acids highlights the importance of experimental determination for novel compounds like 4-Bromo-3-fluorobenzeneboronic acid.

Experimental Protocols for pKa Determination

The following sections detail the two most common and reliable methods for the experimental determination of the pKa of arylboronic acids.

Potentiometric Titration

Potentiometric titration is a highly accurate method for pKa determination that involves the gradual addition of a titrant (a strong base) to a solution of the analyte (the boronic acid) and monitoring the resulting pH change. The pKa is determined from the inflection point of the titration curve.

References

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. 4-Fluorobenzeneboronic acid | 1765-93-1 [chemicalbook.com]
• 3. Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 4-Bromo-3-fluorobenzeneboronic Acid: Synthesis and Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-3-fluorobenzeneboronic acid is a valuable synthetic intermediate in the fields of medicinal chemistry and materials science. Its unique substitution pattern, featuring a bromine atom, a fluorine atom, and a boronic acid group, allows for versatile functionalization through various cross-coupling reactions. This technical guide provides a comprehensive overview of the synthesis, properties, and potential applications of this important building block. While a specific, detailed protocol for its synthesis is not widely published, this document outlines a well-established synthetic route based on analogous chemical transformations.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Bromo-3-fluorobenzeneboronic acid is presented in Table 1. This data is essential for handling, reaction setup, and analytical characterization.

Table 1: Physicochemical Data of 4-Bromo-3-fluorobenzeneboronic Acid

Property	Value	Reference
CAS Number	374790-97-3	[1]
Molecular Formula	C₆H₅BBrFO₂	[1]
Molecular Weight	218.82 g/mol	[1]
Appearance	White to pale brown powder/crystals	[2]
Melting Point	>300 °C	[1]
Boiling Point	314.6 °C at 760 mmHg	[1]
Density	1.75 g/cm³	[1]
Purity (Typical)	≥94.0% (HPLC), ≥94.0% (Aqueous acid-base Titration)	[2]

Synthesis of 4-Bromo-3-fluorobenzeneboronic Acid

The synthesis of 4-bromo-3-fluorobenzeneboronic acid can be achieved through a lithium-halogen exchange reaction starting from 1,4-dibromo-2-fluorobenzene, followed by borylation with a trialkyl borate and subsequent hydrolysis. This method is a standard and effective way to introduce a boronic acid functionality onto an aromatic ring.

Experimental Protocol: A Representative Synthesis

This protocol is based on established procedures for the synthesis of similar arylboronic acids.[3][4][5]

Materials:

• 1,4-Dibromo-2-fluorobenzene

• n-Butyllithium (n-BuLi) in hexanes (e.g., 2.5 M)

• Trimethyl borate or Triisopropyl borate

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Hydrochloric acid (e.g., 2 M)

• Hexane

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Nitrogen gas (for inert atmosphere)

Equipment:

• Three-necked round-bottom flask

• Dropping funnel

• Low-temperature thermometer

• Magnetic stirrer

• Schlenk line or nitrogen balloon setup

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: A dry three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, a nitrogen inlet, and a low-temperature thermometer is flushed with nitrogen.

• Starting Material Preparation: 1,4-Dibromo-2-fluorobenzene (1.0 equivalent) is dissolved in anhydrous tetrahydrofuran (THF) in the reaction flask. The solution is cooled to -78 °C using a dry ice/acetone bath.

• Lithium-Halogen Exchange: n-Butyllithium (1.0 to 1.1 equivalents) is added dropwise to the stirred solution via the dropping funnel, maintaining the temperature at -78 °C. The reaction mixture is stirred at this temperature for 1-2 hours. The selective exchange of one bromine atom is anticipated due to the directing effect of the fluorine atom.

• Borylation: Trimethyl borate or triisopropyl borate (1.2 to 1.5 equivalents) is added dropwise to the reaction mixture at -78 °C. The mixture is stirred at this temperature for an additional 1-2 hours and then allowed to slowly warm to room temperature overnight.

• Hydrolysis and Work-up: The reaction is quenched by the slow addition of 2 M hydrochloric acid at 0 °C. The mixture is stirred for 1-2 hours until a clear solution is obtained.

• Extraction: The aqueous layer is separated and extracted with diethyl ether or ethyl acetate (3 x volume). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and concentrated under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) or by column chromatography on silica gel to afford pure 4-bromo-3-fluorobenzeneboronic acid.

Table 2: Purity and Yield Data (Representative)

Parameter	Value	Method
Purity	≥94.0%	HPLC
Purity	≥94.0%	Aqueous acid-base Titration
Yield	Not explicitly found in literature for this specific compound, but yields for analogous reactions typically range from 40-70%.[3]

Spectroscopic Data

While a detailed, published NMR spectrum for 4-bromo-3-fluorobenzeneboronic acid was not found, the expected proton NMR signals would conform to the structure.[2] For reference, the NMR data for a similar compound, 4-amino-3-fluorophenylboronic acid, shows aromatic protons in the range of δ 6.8-7.3 ppm.[3]

Applications in Drug Discovery and Organic Synthesis

4-Bromo-3-fluorobenzeneboronic acid is a versatile building block primarily utilized in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. The presence of three distinct functional groups allows for sequential and site-selective reactions, making it a valuable tool for the synthesis of complex organic molecules.

• Pharmaceutical Research: This compound serves as a key intermediate in the synthesis of various pharmaceutically active compounds. The fluorinated and brominated phenylboronic acid motif is found in a number of small molecule inhibitors and drug candidates.

• Materials Science: It can be used in the synthesis of novel organic materials with specific electronic and photophysical properties, such as organic light-emitting diodes (OLEDs) and liquid crystals.

Visualizing the Synthetic Workflow

The following diagram illustrates the logical flow of the synthesis of 4-bromo-3-fluorobenzeneboronic acid.

Caption: Synthetic workflow for 4-Bromo-3-fluorobenzeneboronic acid.

Conclusion

References

• 1. echemi.com [echemi.com]
• 2. 4-Bromo-3-fluorobenzeneboronic acid, 95% 1 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 3. sites.pitt.edu [sites.pitt.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CN103626791B - A kind of method of synthesizing 3-amino-4-fluorobenzoic boric acid - Google Patents [patents.google.com]

Commercial Availability and Synthetic Utility of 4-Bromo-3-fluorobenzeneboronic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-3-fluorobenzeneboronic acid is a versatile synthetic building block, playing a crucial role in the construction of complex organic molecules. Its unique substitution pattern, featuring a bromine atom, a fluorine atom, and a boronic acid moiety, makes it a valuable reagent in modern organic synthesis, particularly in palladium-catalyzed cross-coupling reactions. This guide provides an in-depth overview of its commercial availability, key chemical properties, and a detailed experimental protocol for its application in Suzuki-Miyaura coupling reactions, a cornerstone of carbon-carbon bond formation.

Commercial Availability and Suppliers

4-Bromo-3-fluorobenzeneboronic acid is readily available from a variety of chemical suppliers, ensuring a stable supply chain for research and development purposes. Purity levels typically range from 95% to higher grades, with material available in quantities from milligrams to kilograms.

Key Suppliers Include:

• Thermo Scientific Chemicals (formerly Alfa Aesar) [1][2]

• XIAMEN EQUATION CHEMICAL CO.,LTD [3]

• Sunway Pharm Ltd [4]

• Fisher Scientific [2]

Researchers are advised to request certificates of analysis from suppliers to confirm purity and specifications before use.

Physicochemical and Technical Data

A summary of the key quantitative data for 4-Bromo-3-fluorobenzeneboronic acid is presented in the table below for easy comparison.

Property	Value	Source
CAS Number	374790-97-3	[1][2][3][4]
Molecular Formula	C₆H₅BBrFO₂	[1][2][3]
Molecular Weight	218.82 g/mol	[2][3][4]
Melting Point	>300°C	[3]
Appearance	White to pale brown powder	[1]
Purity (Typical)	≥94.0% (HPLC, Titration)	[1]
Density	1.75 g/cm³	[3]
Boiling Point	314.6°C at 760 mmHg	[3]
Flash Point	144.1°C	[3]
InChI Key	ACLQPRPXJMWADE-UHFFFAOYSA-N	[1][2][3]
SMILES	OB(O)C1=CC=C(Br)C(F)=C1	[1][2]

Core Application: The Suzuki-Miyaura Coupling Reaction

The primary utility of 4-bromo-3-fluorobenzeneboronic acid lies in its application as a coupling partner in Suzuki-Miyaura reactions.[5][6] This palladium-catalyzed reaction forms a new carbon-carbon bond between the boronic acid and an organic halide or triflate, enabling the synthesis of a wide array of biaryl and other conjugated systems.[6][7] The fluorine substituent on the phenyl ring can modulate the electronic properties and metabolic stability of the final product, a desirable feature in drug discovery.[5]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

The following is a representative protocol for the Suzuki-Miyaura cross-coupling of an aryl bromide with 4-Bromo-3-fluorobenzeneboronic acid. Optimization of the catalyst, base, solvent, and temperature may be necessary for specific substrates.[8][9]

Materials:

• Aryl halide (e.g., aryl bromide) (1.0 eq)

• 4-Bromo-3-fluorobenzeneboronic acid (1.2 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (0.05 - 0.1 eq)

• Base (e.g., K₂CO₃, CsF, Na₂CO₃) (2.0 - 10 eq)

• Anhydrous solvent (e.g., Toluene, Dioxane, THF, DMF)

• Degassing equipment (e.g., nitrogen or argon line)

• Reaction vessel (e.g., round-bottom flask with condenser)

Procedure:

• Reaction Setup: To a dry, inert-atmosphere reaction vessel, add the aryl halide (1.0 eq), 4-Bromo-3-fluorobenzeneboronic acid (1.2 eq), base (3.0 eq), and the palladium catalyst (0.05 eq).

• Solvent Addition: Under a stream of inert gas (argon or nitrogen), add the anhydrous solvent. For biphasic systems, an aqueous solution of the base (e.g., 2M Na₂CO₃) is added.[8]

• Degassing: Degas the reaction mixture by bubbling an inert gas through the solution for 10-15 minutes or by subjecting it to several freeze-pump-thaw cycles.

• Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-110°C) and stir vigorously until the starting material is consumed, as monitored by TLC or LC-MS.[8]

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired biaryl product.[8]

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the Suzuki-Miyaura coupling reaction described above.

Caption: A generalized workflow for the Suzuki-Miyaura cross-coupling reaction.

References

• 1. 4-Bromo-3-fluorobenzeneboronic acid, 95% 1 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 2. 4-Bromo-3-fluorobenzeneboronic acid, 95% | Fisher Scientific [fishersci.ca]
• 3. echemi.com [echemi.com]
• 4. 4-Bromo-3-fluorobenzeneboronic acid - CAS:374790-97-3 - Sunway Pharm Ltd [3wpharm.com]
• 5. nbinno.com [nbinno.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. m.youtube.com [m.youtube.com]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Safety and Handling of 4-Bromo-3-fluorobenzeneboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-bromo-3-fluorobenzeneboronic acid, a versatile reagent in organic synthesis, particularly in the formation of carbon-carbon bonds through Suzuki-Miyaura cross-coupling reactions. Adherence to these guidelines is crucial for ensuring laboratory safety and the integrity of experimental outcomes.

Chemical and Physical Properties

4-Bromo-3-fluorobenzeneboronic acid is a white to pale brown powder.[1] A summary of its key physical and chemical properties is presented in Table 1 for easy reference.

Property	Value	Reference
CAS Number	374790-97-3	[2][3]
Molecular Formula	C₆H₅BBrFO₂	[2][3]
Molecular Weight	218.82 g/mol	[2][3]
Appearance	White to pale brown powder	[1]
Melting Point	>300°C	[2]
Boiling Point	314.6°C at 760 mmHg	[2]
Density	1.75 g/cm³	[2]
Flash Point	144.1°C	[2]

Hazard Identification and Classification

4-Bromo-3-fluorobenzeneboronic acid is classified as a hazardous substance. A summary of its hazard classifications is provided in Table 2.

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Irritation	2	H315: Causes skin irritation
Eye Irritation	2	H319: Causes serious eye irritation
Specific target organ toxicity – single exposure	3	H335: May cause respiratory irritation

The signal word for this chemical is Warning .

Safe Handling and Storage

3.1. Personal Protective Equipment (PPE)

When handling 4-Bromo-3-fluorobenzeneboronic acid, appropriate personal protective equipment must be worn. This includes:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Body Protection: A laboratory coat and, if there is a risk of splashing, additional protective clothing.

• Respiratory Protection: In case of insufficient ventilation or the formation of dust, a NIOSH-approved respirator for dusts should be used.

3.2. Handling Procedures

• Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust.

• Avoid contact with skin and eyes.

• Do not eat, drink, or smoke in areas where the chemical is handled.

• Wash hands thoroughly after handling.

• Avoid the formation of dust and aerosols.

• Use non-sparking tools to prevent electrostatic discharge.

3.3. Storage Conditions

• Store in a tightly closed container in a dry, cool, and well-ventilated place.

• Keep away from incompatible materials such as strong oxidizing agents.

• Store locked up.

First Aid Measures

In case of exposure, follow these first-aid measures:

• If Swallowed: Get medical help. Rinse mouth.

• If on Skin: Wash with plenty of water. If skin irritation occurs, get medical help. Take off contaminated clothing and wash it before reuse.

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• If Inhaled: Remove person to fresh air and keep comfortable for breathing.

Fire and Explosion Hazards

5.1. Extinguishing Media

• Suitable: Water spray, carbon dioxide (CO₂), dry chemical powder, or appropriate foam.

• Unsuitable: No information available.

5.2. Hazardous Combustion Products

Thermal decomposition can produce toxic fumes, including carbon monoxide, carbon dioxide, hydrogen bromide gas, and boron oxides.

Toxicological Information

Experimental Protocols

The following are representative experimental protocols for the synthesis and a common application of an arylboronic acid. These should be adapted and optimized for specific laboratory conditions and substrates.

7.1. Representative Synthesis of an Arylboronic Acid

This protocol is adapted from the synthesis of 4-amino-3-fluorophenylboronic acid and illustrates a general method for preparing arylboronic acids from the corresponding aryl halide.[5]

References

• 1. 4-Bromo-3-fluorobenzeneboronic acid, 95% 1 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 2. echemi.com [echemi.com]
• 3. 4-Bromo-3-fluorobenzeneboronic acid - CAS:374790-97-3 - Sunway Pharm Ltd [3wpharm.com]
• 4. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sites.pitt.edu [sites.pitt.edu]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki-Miyaura Coupling with 4-Bromo-3-fluorobenzeneboronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides. This powerful reaction is widely utilized in the pharmaceutical industry for the synthesis of complex molecules, including active pharmaceutical ingredients (APIs). The use of fluorinated building blocks, such as 4-bromo-3-fluorobenzeneboronic acid, is of particular interest in drug discovery. The incorporation of fluorine atoms into a drug candidate can significantly enhance its metabolic stability, binding affinity, and lipophilicity, thereby improving its overall pharmacokinetic and pharmacodynamic profile.

These application notes provide a detailed protocol for the Suzuki-Miyaura coupling of 4-bromo-3-fluorobenzeneboronic acid with a heteroaryl bromide, a common transformation in the synthesis of medicinally relevant compounds. The resulting fluorinated biaryl scaffolds are key intermediates in the development of various therapeutic agents, including inhibitors of bacterial DNA gyrase, an essential enzyme for bacterial replication and a validated target for antibiotics.

Data Presentation: Representative Conditions for Suzuki-Miyaura Coupling of Fluorinated Aryl Halides

The following table summarizes representative reaction conditions and yields for the Suzuki-Miyaura coupling of various aryl and heteroaryl bromides with arylboronic acids, providing a reference for optimizing the coupling of 4-bromo-3-fluorobenzeneboronic acid.

Entry	Aryl/Heteroaryl Halide	Boronic Acid/Ester	Catalyst (mol%)	Base (Equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	3-Bromoquinoline	Phenylboronic acid	Pd(dppf)Cl₂ (3)	Na₂CO₃ (2.0)	1,4-Dioxane/H₂O (4:1)	90	12-16	Not Specified
2	2-Bromo-4-methylpyridine	Phenylboronic acid	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	81
3	2-Bromo-4-methylpyridine	4-Methoxyphenylboronic acid	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	92 (on a similar substrate)
4	5-(4-bromophenyl)-4,6-dichloropyrimidine	Various arylboronic acids	Pd(PPh₃)₄ (5)	K₃PO₄ (2.0)	1,4-Dioxane/H₂O	70-80	18-22	Moderate to Good
5	N-(4-bromo-3-methylphenyl)pyrazine-2-carboxamide	Various arylboronic acids	Pd(PPh₃)₄ (5)	K₃PO₄ (2.0)	1,4-Dioxane/H₂O (10:1)	90	24	60-85[1]

Experimental Protocols

General Protocol for the Suzuki-Miyaura Coupling of 4-Bromo-3-fluorobenzeneboronic acid with 2-Bromo-5-fluoropyridine

This protocol describes a representative procedure for the synthesis of 2-(4-bromo-3-fluorophenyl)-5-fluoropyridine, a key intermediate for the synthesis of fluorinated biaryl compounds with potential applications in medicinal chemistry.

Materials:

• 4-Bromo-3-fluorobenzeneboronic acid (1.2 equiv)

• 2-Bromo-5-fluoropyridine (1.0 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) (3 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• Degassed 1,4-dioxane

• Degassed deionized water

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Brine solution

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-bromo-3-fluorobenzeneboronic acid, 2-bromo-5-fluoropyridine, Pd(dppf)Cl₂, and K₃PO₄.

• Inert Atmosphere: Seal the flask with a rubber septum and evacuate and backfill with high-purity argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition: Prepare a degassed 4:1 (v/v) mixture of 1,4-dioxane and water by bubbling argon or nitrogen through the solvents for at least 30 minutes. Add the degassed solvent mixture to the Schlenk flask via syringe.

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and water. Transfer the mixture to a separatory funnel and separate the organic layer.

• Extraction: Extract the aqueous layer three times with ethyl acetate.

• Washing and Drying: Combine the organic layers and wash with brine. Dry the combined organic layer over anhydrous Na₂SO₄ and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired 2-(4-bromo-3-fluorophenyl)-5-fluoropyridine.

Mandatory Visualization

Synthetic Workflow for a DNA Gyrase Inhibitor Precursor

The following diagram illustrates the logical workflow from the Suzuki-Miyaura coupling of 4-bromo-3-fluorobenzeneboronic acid to the synthesis of a biaryl precursor for a potential DNA gyrase inhibitor. Bacterial DNA gyrase is a crucial enzyme for DNA replication and is a well-established target for antibacterial drugs.[2]

Caption: Synthetic workflow from starting materials to a potential DNA gyrase inhibitor.

References

• 1. mdpi.com [mdpi.com]
• 2. Novel and Structurally Diversified Bacterial DNA Gyrase Inhibitors Discovered through a Fluorescence-Based High-Throughput Screening Assay - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Synthesis of Biaryl Compounds Using 4-Bromo-3-fluorobenzeneboronic Acid

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: Biaryl scaffolds are fundamental structural motifs in a vast array of pharmaceuticals, agrochemicals, and advanced materials.[1][2] Their synthesis is a cornerstone of modern medicinal chemistry. 4-Bromo-3-fluorobenzeneboronic acid is a versatile building block that allows for the strategic introduction of a fluoro- and bromo-substituted phenyl ring. The fluorine atom can enhance crucial drug properties such as metabolic stability and binding affinity, while the bromine atom serves as a handle for subsequent cross-coupling reactions, enabling the construction of more complex, multi-substituted molecules.[3] The most prevalent and robust method for synthesizing biaryl compounds from this reagent is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[4][5]

Core Reaction: The Suzuki-Miyaura Coupling The Suzuki-Miyaura reaction facilitates the formation of a carbon-carbon bond between an organoboron species (like 4-Bromo-3-fluorobenzeneboronic acid) and an organic halide or triflate in the presence of a palladium catalyst and a base.[6][7] This reaction is widely used due to its mild conditions, tolerance of a broad range of functional groups, and the commercial availability of the reagents.[5][7]

General Reaction Scheme:

Data Presentation: Representative Reaction Conditions

The efficiency of the Suzuki-Miyaura coupling is highly dependent on the choice of catalyst, ligand, base, and solvent. The following table summarizes typical conditions for the coupling of aryl bromides with arylboronic acids, which can serve as a starting point for optimizing the synthesis of biaryls using 4-Bromo-3-fluorobenzeneboronic acid.

Entry	Aryl Halide (Ar-X)	Pd-Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	1-Bromo-4-nitrobenzene	Pd(PPh₃)₄ (5)	-	K₃PO₄	Dioxane/H₂O	90	24	60-85[8]
2	Aryl Bromide	PdCl₂(dppf) (10)	-	Na₂CO₃ (2M)	Toluene/Dioxane	85	4	High[4]
3	4-Bromoacetophenone	Supported Pd(II) (0.25)	-	Na₂CO₃	Not Specified	140	24	>95[9]
4	Aryl Halide (Microwave)	PdCl₂(dppf) (10)	-	K₂CO₃ (2M)	DMA	150	0.33	High[4]
5	Bromoanilines	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	18	~85[10]

Visualizations

Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a well-defined catalytic cycle involving a palladium catalyst.

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

General Experimental Workflow

The following diagram outlines the standard laboratory procedure for synthesizing biaryl compounds via Suzuki-Miyaura coupling.

Caption: General experimental workflow for biaryl synthesis via Suzuki coupling.

Application in Drug Discovery: Kinase Inhibition

Biaryl compounds are often designed as inhibitors of signaling pathways implicated in diseases like cancer. The biaryl core can position functional groups to interact with key residues in the active site of an enzyme, such as a kinase.

Caption: Inhibition of a signaling pathway by a biaryl compound.

Detailed Experimental Protocols

Protocol 1: Standard Suzuki-Miyaura Coupling

This protocol is a general procedure that can be adapted for various aryl halides.[7][11]

Materials and Equipment:

• 4-Bromo-3-fluorobenzeneboronic acid (1.0 equiv)

• Aryl halide (e.g., Aryl bromide, 1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane, Toluene, or DMF)

• Water (if using a biphasic system)

• Round-bottom flask or Schlenk tube

• Magnetic stirrer and heating mantle/oil bath

• Inert gas supply (Nitrogen or Argon)

• Standard glassware for workup and purification

Procedure:

• Reaction Setup: To a flame-dried Schlenk tube, add the aryl halide (1.0 equiv), 4-Bromo-3-fluorobenzeneboronic acid (1.2 equiv), the base (3.0 equiv), and the palladium catalyst (3-5 mol%).

• Inert Atmosphere: Seal the tube with a septum, then evacuate the vessel and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed solvent (e.g., a 4:1 mixture of Dioxane/Water) via syringe.

• Reaction Execution: Stir the reaction mixture vigorously and heat to the desired temperature (typically 85-100 °C).

• Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel.

• Analysis: Characterize the purified product by NMR spectroscopy and mass spectrometry to confirm its identity and purity.

Protocol 2: Microwave-Assisted Suzuki-Miyaura Coupling

This method can significantly reduce reaction times.[4]

Materials and Equipment:

• Same reagents as Protocol 1

• Microwave reactor with appropriate reaction vessels

• Solvent suitable for microwave heating (e.g., DMA, DMF)

Procedure:

• Vessel Preparation: To a microwave reaction vessel, add the aryl halide (1.0 equiv), 4-Bromo-3-fluorobenzeneboronic acid (1.5 equiv), palladium catalyst (e.g., PdCl₂(dppf), 10 mol%), and base (e.g., 2M aqueous K₂CO₃, 10 equiv).

• Solvent Addition: Add the solvent (e.g., N,N-Dimethylacetamide - DMA). Ensure no solids are present to avoid uneven heating.

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Heat the mixture to 150 °C for 15-20 minutes.

• Workup and Purification: After cooling, filter the reaction mixture to remove the catalyst. The filtrate can then be subjected to a standard aqueous workup and purification by column chromatography as described in Protocol 1.

Conclusion: 4-Bromo-3-fluorobenzeneboronic acid is a highly valuable reagent for constructing complex biaryl molecules. The Suzuki-Miyaura cross-coupling reaction offers a reliable and versatile method for its application. The protocols and data provided herein serve as a comprehensive guide for researchers to efficiently synthesize novel biaryl compounds for diverse applications in drug discovery, materials science, and chemical biology.

References

• 1. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. ikm.org.my [ikm.org.my]
• 10. Discovery of Biaryl Amides as Potent, Orally Bioavailable, and CNS Penetrant RORγt Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of 4-Bromo-3-fluorobenzeneboronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 4-Bromo-3-fluorobenzeneboronic acid with various aryl and heteroaryl halides. This versatile reaction is a cornerstone in modern synthetic chemistry, enabling the formation of carbon-carbon bonds to construct complex biaryl and heteroaryl structures prevalent in pharmaceuticals and functional materials.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful method for the synthesis of biaryl compounds, which are key structural motifs in many biologically active molecules. The use of 4-Bromo-3-fluorobenzeneboronic acid as a building block is of particular interest as it introduces a fluorinated phenylboronic acid moiety, which can significantly influence the pharmacokinetic and physicochemical properties of the final product. The fluorine atom can enhance metabolic stability, improve binding affinity, and modulate lipophilicity.

The general principle of the Suzuki-Miyaura coupling involves the reaction of an organoboron compound (in this case, 4-Bromo-3-fluorobenzeneboronic acid) with an organic halide in the presence of a palladium catalyst and a base. The choice of catalyst, ligand, base, and solvent system is crucial for achieving high yields and selectivity.

Palladium Catalysts and Reaction Conditions

A variety of palladium catalysts, both homogeneous and heterogeneous, can be employed for the Suzuki-Miyaura coupling of 4-Bromo-3-fluorobenzeneboronic acid. The selection of the optimal catalyst system depends on the nature of the coupling partner (aryl or heteroaryl halide) and the desired reaction conditions.

Homogeneous Catalysts:

• Palladium(II) acetate (Pd(OAc)₂) and Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) are common palladium precursors that form the active Pd(0) species in situ.

• These precursors are typically used in conjunction with phosphine ligands, such as Triphenylphosphine (PPh₃) , Tricyclohexylphosphine (PCy₃) , or more specialized biaryl phosphine ligands like SPhos , which can enhance catalytic activity and stability.

Heterogeneous Catalysts:

• Palladium nanoparticles supported on various materials, such as carbon (Pd/C) or silica, offer advantages in terms of catalyst recovery and reusability.

Bases:

• Inorganic bases are essential for the activation of the boronic acid. Common choices include carbonates (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄). The strength and solubility of the base can significantly impact the reaction rate and yield.

Solvents:

• A range of organic solvents can be used, often in combination with water. Common solvent systems include 1,4-dioxane/water, toluene/water, and DMF/water. The choice of solvent affects the solubility of the reactants and the stability of the catalytic species.

Data Presentation: Comparison of Catalytic Systems

The following table summarizes representative yields for the Suzuki-Miyaura cross-coupling of 4-Bromo-3-fluorobenzeneboronic acid with various aryl and heteroaryl halides using different palladium catalyst systems. This data is compiled from literature sources and serves as a guide for catalyst selection and reaction optimization.

Entry	Aryl/Heteroaryl Halide	Palladium Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Chlorobenzonitrile	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	>95
2	2-Bromopyridine	Pd(PPh₃)₄ (5)	-	K₂CO₃	1,4-Dioxane/H₂O	90	12	~80
3	5-Bromo-2-methoxypyrimidine	PdCl₂(dppf) (3)	-	Na₂CO₃	DMF/H₂O	80	12	~85
4	Methyl 4-bromobenzoate	Pd/C (10)	-	K₂CO₃	Ethanol/H₂O	80	24	~90

Experimental Protocols

This section provides detailed, representative protocols for the Suzuki-Miyaura cross-coupling of 4-Bromo-3-fluorobenzeneboronic acid with an aryl bromide and a heteroaryl bromide. Note: These are general protocols and may require optimization for specific substrates and scales.

Protocol 1: Suzuki-Miyaura Coupling of 4-Bromo-3-fluorobenzeneboronic Acid with 4-Chlorobenzonitrile

This protocol describes a typical procedure for the coupling of an aryl chloride using a palladium acetate/SPhos catalyst system.

Materials:

• 4-Bromo-3-fluorobenzeneboronic acid

• 4-Chlorobenzonitrile

• Palladium(II) acetate (Pd(OAc)₂)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos)

• Potassium phosphate (K₃PO₄), anhydrous

• Toluene, anhydrous

• Deionized water, degassed

• Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask)

• Magnetic stirrer and heating plate

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add 4-Bromo-3-fluorobenzeneboronic acid (1.2 mmol, 1.2 equiv), 4-chlorobenzonitrile (1.0 mmol, 1.0 equiv), and anhydrous potassium phosphate (2.0 mmol, 2.0 equiv).

• Catalyst Addition: In a separate vial, weigh out Pd(OAc)₂ (0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%) and add them to the Schlenk flask.

• Inert Atmosphere: Seal the flask with a rubber septum, and then evacuate and backfill with high-purity argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition: Under a positive pressure of the inert gas, add anhydrous toluene (4 mL) and degassed deionized water (1 mL) via syringe.

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir the mixture vigorously for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and water (10 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Protocol 2: Suzuki-Miyaura Coupling of 4-Bromo-3-fluorobenzeneboronic Acid with 2-Bromopyridine

This protocol outlines a procedure for the coupling of a heteroaryl bromide using a commercially available palladium catalyst.

Materials:

• 4-Bromo-3-fluorobenzeneboronic acid

• 2-Bromopyridine

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane, anhydrous

• Deionized water, degassed

• Standard laboratory glassware for inert atmosphere reactions

• Magnetic stirrer and heating plate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 4-Bromo-3-fluorobenzeneboronic acid (1.5 mmol, 1.5 equiv) and 2-bromopyridine (1.0 mmol, 1.0 equiv) in a mixture of 1,4-dioxane (8 mL) and degassed water (2 mL).

• Base and Catalyst Addition: Add potassium carbonate (2.0 mmol, 2.0 equiv) to the solution, followed by the addition of Pd(PPh₃)₄ (0.05 mmol, 5 mol%).

• Inert Atmosphere: Purge the flask with argon or nitrogen for 10-15 minutes.

• Reaction: Heat the reaction mixture to 90 °C and stir for 12 hours under an inert atmosphere. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Add water (15 mL) and extract the product with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo. Purify the residue by flash column chromatography on silica gel to afford the desired biaryl product.

Mandatory Visualizations

The following diagrams illustrate the key processes involved in the palladium-catalyzed cross-coupling of 4-Bromo-3-fluorobenzeneboronic acid.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: General experimental workflow for Suzuki-Miyaura coupling.

Conclusion

The palladium-catalyzed Suzuki-Miyaura cross-coupling of 4-Bromo-3-fluorobenzeneboronic acid is a highly efficient and versatile method for the synthesis of a wide range of fluorinated biaryl and heteroaryl compounds. The choice of the palladium catalyst, ligand, base, and solvent system can be tailored to the specific coupling partners to achieve optimal results. The provided protocols and data serve as a valuable resource for researchers in the fields of organic synthesis, medicinal chemistry, and materials science, facilitating the development of novel molecules with potential applications in drug discovery and beyond.

Application Notes and Protocols for Suzuki Coupling with 4-Bromo-3-fluorobenzeneboronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting Suzuki-Miyaura cross-coupling reactions utilizing 4-bromo-3-fluorobenzeneboronic acid. This fluorinated organoboron compound is a valuable building block in medicinal chemistry and materials science for the synthesis of complex biaryl and heteroaryl structures. The following sections detail the typical reaction conditions, a generalized experimental protocol, and visual representations of the catalytic cycle and experimental workflow.

Reaction Conditions for Suzuki Coupling of Fluorinated Aryl Scaffolds

The successful Suzuki-Miyaura coupling of fluorinated aryl compounds, such as those involving 4-bromo-3-fluorobenzeneboronic acid, is dependent on the careful selection of catalyst, base, solvent, and temperature. The following table summarizes conditions from representative literature examples of Suzuki couplings with structurally similar fluorinated aryl bromides and boronic acids, which can serve as a strong starting point for optimization.[1][2]

Aryl Halide (Example)	Arylboronic Acid (Example)	Catalyst (mol%)	Base (equivalents)	Solvent System (v/v)	Temperature (°C)	Yield (%)	Reference
1-bromo-4-fluorobenzene	4-fluorophenylboronic acid	G-COOH-Pd-10 (supported Pd NP)	K₂CO₃ (2.0)	DMF/H₂O (95:5)	110	>95 (conversion)	[1]
1-bromo-3-fluorobenzene	4-fluorophenylboronic acid	G-COOH-Pd-10 (supported Pd NP)	K₂CO₃ (2.0)	DMF/H₂O (95:5)	110	~90 (conversion)	[3]
1-bromo-3,4-difluorobenzene	4-(tert-butyl)phenylboronic acid	Pd(PPh₃)₄ (1.5)	K₃PO₄ (1.5)	Dioxane/H₂O (3:1)	105	82	[2]
1-bromo-3,4-difluorobenzene	4-acetylphenylboronic acid	Pd(PPh₃)₄ (1.5)	K₃PO₄ (1.5)	Dioxane/H₂O (3:1)	105	75	[2]
1-bromo-3,4-difluorobenzene	3-nitrophenylboronic acid	Pd(PPh₃)₄ (1.5)	K₃PO₄ (1.5)	Dioxane/H₂O (3:1)	105	80	[2]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a generalized method for the Suzuki-Miyaura coupling of 4-bromo-3-fluorobenzeneboronic acid with an aryl or heteroaryl halide. Optimization of the reaction parameters may be necessary for specific substrates.

Materials:

• 4-Bromo-3-fluorobenzeneboronic acid (1.0 equivalent)

• Aryl or heteroaryl halide (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0 equivalents)

• Anhydrous solvent (e.g., 1,4-dioxane, DMF, or toluene)

• Degassed water

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware (Schlenk flask or sealed reaction vial)

• Magnetic stirrer and heating plate/oil bath

• Solvents for workup and purification (e.g., ethyl acetate, brine)

• Drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask or reaction vial under an inert atmosphere (N₂ or Ar), add 4-bromo-3-fluorobenzeneboronic acid (1.0 equiv.), the aryl/heteroaryl halide (1.2 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₄, 1.5 mol%), and the base (e.g., K₃PO₄, 2.0 equiv.).

• Solvent Addition: Add the anhydrous organic solvent (e.g., 1,4-dioxane) and degassed water to the reaction vessel via syringe. A typical solvent ratio is 3:1 to 4:1 organic solvent to water.[2] The reaction mixture should be stirred to ensure proper mixing.

• Reaction Execution: Heat the reaction mixture to the desired temperature (typically between 80-110 °C) with vigorous stirring.[1][2]

• Monitoring the Reaction: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 2-24 hours).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent such as ethyl acetate and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate).

Visualizing the Suzuki-Miyaura Coupling

To better understand the process, the following diagrams illustrate the key steps in the Suzuki-Miyaura coupling.

Figure 1: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Figure 2: General experimental workflow for Suzuki-Miyaura coupling.

References

• 1. mdpi.com [mdpi.com]
• 2. Novel Fluorinated Biphenyl Compounds Synthesized via Pd(0)-Catalyzed Reactions: Experimental and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives [digibug.ugr.es]

Application Notes and Protocols: 4-Bromo-3-fluorobenzeneboronic Acid in the Synthesis of a Key Regorafenib Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-3-fluorobenzeneboronic acid is a versatile building block in medicinal chemistry, primarily utilized in palladium-catalyzed cross-coupling reactions to introduce the 4-bromo-3-fluorophenyl moiety into complex organic molecules. This structural motif is of significant interest in drug discovery due to the influence of fluorine substitution on the physicochemical and pharmacological properties of drug candidates, such as metabolic stability and binding affinity. This document details the application of 4-Bromo-3-fluorobenzeneboronic acid in the synthesis of a crucial pharmaceutical intermediate, 4-(4-amino-3-fluorophenoxy)-N-methylpyridine-2-carboxamide, a key precursor for the multi-kinase inhibitor, Regorafenib.

Regorafenib is an oral anti-cancer agent that targets multiple kinases involved in tumor angiogenesis, oncogenesis, and the tumor microenvironment. The synthesis of its core structure relies on the efficient and selective formation of key C-N and C-O bonds, where halogenated precursors play a pivotal role.

Synthetic Pathway Overview

The synthesis of 4-(4-amino-3-fluorophenoxy)-N-methylpyridine-2-carboxamide from 4-Bromo-3-fluorobenzeneboronic acid can be envisioned through a multi-step process. A key transformation is the formation of a diaryl ether, which can be achieved via a copper-catalyzed Chan-Lam or Ullmann-type coupling. This is followed by the introduction of an amino group, typically through the reduction of a nitro group precursor. The resulting 4-amino-3-fluorophenol is then coupled with 4-chloro-N-methylpicolinamide to yield the final intermediate.

Caption: Proposed synthetic pathway from 4-Bromo-3-fluorobenzeneboronic acid to a key Regorafenib intermediate.

Key Experimental Protocols

Protocol 1: Synthesis of 4-Amino-3-fluorophenol from 3-Fluoro-4-nitrophenol (Illustrative Reduction)

While a direct synthesis from 4-bromo-3-fluorobenzeneboronic acid is not explicitly detailed in the provided literature, the following protocol for the reduction of a nitro-precursor is a key step in the overall proposed pathway.

To a solution of 3-fluoro-4-nitrophenol (20 g) in a mixture of ethanol (200 ml) and tetrahydrofuran (125 ml), 10% palladium on carbon (6.0 g) was added. The mixture was then stirred under a hydrogen atmosphere at room temperature for 4.5 hours.[1] After the reaction was complete, the catalyst was removed by filtration and washed with ethanol. The filtrate was concentrated under reduced pressure to yield 4-amino-3-fluorophenol as a pale yellow solid (16.1 g, 100% yield).[1]

Protocol 2: Synthesis of 4-(4-Amino-3-fluorophenoxy)-N-methylpyridine-2-carboxamide

This protocol details the final step in the synthesis of the target intermediate.

Under a nitrogen atmosphere, 363 g of 4-amino-3-fluorophenol, 374 g of 4-chloro-N-methylpyridine-2-carboxamide, and 3740 mL of N,N-dimethylacetamide were added to a reaction vessel and stirred until all solids were dissolved.[2] Subsequently, 115 g of sodium hydroxide was added, and the reaction mixture was heated to 105 °C for 1 hour.[2] Upon completion, 5600 mL of water was added to the system, and the mixture was cooled to 10 °C and stirred overnight to facilitate crystallization. The resulting solid was collected by filtration and dried to afford 509 g of 4-(4-amino-3-fluorophenoxy)-N-methylpyridine-2-carboxamide as a brown solid.[2]

Quantitative Data Summary

The following table summarizes the quantitative data for the synthesis of the key Regorafenib intermediate from 4-amino-3-fluorophenol.

Reactant 1	Reactant 2	Solvent	Base	Temperature	Time	Product	Yield	Purity (HPLC)	Melting Point
4-Amino-3-fluorophenol (363 g)	4-Chloro-N-methylpicolinamide (374 g)	N,N-Dimethylacetamide	Sodium Hydroxide	105 °C	1 h	4-(4-Amino-3-fluorophenoxy)-N-methylpyridine-2-carboxamide	88.9%	99.3%	141.5-142.5 °C

Data sourced from ChemicalBook.[2]

General Experimental Workflow: Suzuki-Miyaura Coupling

While a specific protocol for the initial coupling of 4-Bromo-3-fluorobenzeneboronic acid to form the diaryl ether precursor is not provided, the following represents a general workflow for a Suzuki-Miyaura cross-coupling reaction, a primary application of this boronic acid.

Caption: General experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Conclusion

4-Bromo-3-fluorobenzeneboronic acid serves as a valuable synthon for the introduction of the 4-bromo-3-fluorophenyl group into pharmaceutical intermediates. The outlined synthetic strategy towards a key intermediate of Regorafenib highlights the utility of this building block in the construction of complex, biologically active molecules. The provided protocols and data offer a foundation for researchers in the development of robust and efficient synthetic routes for novel drug candidates. The adaptability of palladium- and copper-catalyzed cross-coupling reactions allows for the versatile application of 4-Bromo-3-fluorobenzeneboronic acid in the synthesis of a wide range of pharmaceutical targets.

References

• 1. 4-Amino-3-fluorophenol synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]

Application of 4-Bromo-3-fluorobenzeneboronic Acid in the Synthesis of Phenylpyrazole Fungicides

Introduction

4-Bromo-3-fluorobenzeneboronic acid is a key building block in the synthesis of complex organic molecules, particularly within the agrochemical industry. Its unique substitution pattern, featuring both a bromine and a fluorine atom, allows for regioselective modifications and imparts desirable physicochemical properties to the final product, such as enhanced metabolic stability and binding affinity to target enzymes. This application note details the use of 4-bromo-3-fluorobenzeneboronic acid in the synthesis of a phenylpyrazole-based fungicide, a class of agrochemicals known for their effectiveness against a broad spectrum of fungal pathogens. The core of this synthetic strategy revolves around the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Core Application: Synthesis of a Phenylpyrazole Fungicide Moiety

The primary application of 4-bromo-3-fluorobenzeneboronic acid in this context is its use as a precursor for introducing the 4-bromo-3-fluorophenyl moiety into a pyrazole ring system. This is typically achieved through a Suzuki-Miyaura cross-coupling reaction with a halogenated pyrazole derivative. The resulting phenylpyrazole structure is a common scaffold in a variety of commercial fungicides.

Experimental Protocols

General Suzuki-Miyaura Cross-Coupling Protocol

This protocol describes a general method for the Suzuki-Miyaura coupling of 4-Bromo-3-fluorobenzeneboronic acid with a model brominated pyrazole, ethyl 5-bromo-1-methyl-1H-pyrazole-4-carboxylate, to yield ethyl 5-(4-bromo-3-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylate.

Materials:

• 4-Bromo-3-fluorobenzeneboronic acid

• Ethyl 5-bromo-1-methyl-1H-pyrazole-4-carboxylate

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a dried Schlenk flask, add 4-Bromo-3-fluorobenzeneboronic acid (1.2 mmol), ethyl 5-bromo-1-methyl-1H-pyrazole-4-carboxylate (1.0 mmol), palladium(II) acetate (0.02 mmol), and triphenylphosphine (0.08 mmol).

• The flask is evacuated and backfilled with an inert gas (e.g., nitrogen or argon) three times.

• Add potassium carbonate (2.0 mmol), 1,4-dioxane (10 mL), and degassed water (2 mL).

• The reaction mixture is heated to 90 °C and stirred for 12 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and diluted with ethyl acetate (20 mL).

• The organic layer is washed with water (2 x 15 mL) and brine (15 mL), then dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired product.

Data Presentation

Table 1: Reaction Parameters and Yields for a Representative Suzuki-Miyaura Coupling

Parameter	Value
Reactants
4-Bromo-3-fluorobenzeneboronic acid	1.2 equivalents
Ethyl 5-bromo-1-methyl-1H-pyrazole-4-carboxylate	1.0 equivalent
Catalyst System
Palladium(II) acetate	2 mol%
Triphenylphosphine	8 mol%
Base
Potassium carbonate	2.0 equivalents
Solvent System
1,4-Dioxane:Water	5:1
Reaction Conditions
Temperature	90 °C
Time	12 hours
Yield
Isolated Yield of Product	Typically 85-95%

Visualizations

Caption: Experimental workflow for the Suzuki-Miyaura coupling reaction.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

4-Bromo-3-fluorobenzeneboronic acid is a valuable and versatile reagent in the synthesis of agrochemicals, particularly for the construction of phenylpyrazole-based fungicides. The Suzuki-Miyaura cross-coupling reaction provides an efficient and high-yielding method for incorporating the 4-bromo-3-fluorophenyl moiety into heterocyclic systems. The protocols and data presented herein offer a foundational understanding for researchers and professionals in the field of agrochemical development.

Application Note: Synthesis of High-Performance Blue Fluorescent Emitter for OLEDs using 4-Bromo-3-fluorobenzeneboronic Acid

Introduction

The advancement of Organic Light-Emitting Diode (OLED) technology is intrinsically linked to the development of novel organic materials that exhibit superior photophysical and electroluminescent properties. Blue-emitting materials are particularly crucial for full-color displays and white lighting applications, yet achieving high efficiency, color purity, and long operational stability remains a significant challenge. This application note details the synthesis and characterization of a novel blue fluorescent emitter, 2-(4-bromo-3-fluorophenyl)-9,9-dimethylfluorene (BF-DMF) , utilizing 4-Bromo-3-fluorobenzeneboronic acid as a key precursor. The synthesis is achieved via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern organic synthesis for creating C-C bonds.[1][2] This method's efficiency and selectivity are paramount for producing the conjugated organic molecules essential for OLED applications.[1]

Synthesis of 2-(4-bromo-3-fluorophenyl)-9,9-dimethylfluorene (BF-DMF)

The target blue fluorescent emitter, BF-DMF, is synthesized through the Suzuki-Miyaura cross-coupling reaction between 2-bromo-9,9-dimethylfluorene and 4-Bromo-3-fluorobenzeneboronic acid.

Reaction Scheme:

Materials and Reagents

Reagent	Supplier	Purity
2-bromo-9,9-dimethylfluorene	Sigma-Aldrich	98%
4-Bromo-3-fluorobenzeneboronic acid	Alfa Aesar	97%
Tetrakis(triphenylphosphine)palladium(0)	Strem	99%
Potassium Carbonate (K₂CO₃)	Fisher Sci.	99.5%
Toluene	EMD Millipore	ACS Grade
Tetrahydrofuran (THF)	EMD Millipore	ACS Grade
Deionized Water	In-house	-
Dichloromethane (DCM)	Sigma-Aldrich	99.8%
Hexane	Fisher Sci.	ACS Grade

Experimental Protocol

A detailed experimental protocol for the synthesis of BF-DMF is provided below, based on established Suzuki-Miyaura coupling procedures.[3][4][5]

• Reaction Setup:

  • To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet, add 2-bromo-9,9-dimethylfluorene (2.73 g, 10 mmol), 4-Bromo-3-fluorobenzeneboronic acid (2.41 g, 11 mmol), and potassium carbonate (4.14 g, 30 mmol).

  • Evacuate and backfill the flask with nitrogen three times to ensure an inert atmosphere.

• Solvent Addition and Degassing:

  • Add a mixture of toluene (80 mL) and deionized water (20 mL) to the flask.

  • Degas the reaction mixture by bubbling with nitrogen for 30 minutes.

• Catalyst Addition and Reaction:

  • Under a positive flow of nitrogen, add tetrakis(triphenylphosphine)palladium(0) (0.58 g, 0.5 mmol) to the reaction mixture.

  • Heat the mixture to 90 °C and stir vigorously for 24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Separate the organic layer and wash it with brine (2 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane:dichloromethane (4:1) eluent system.

  • Recrystallize the purified product from a mixture of dichloromethane and hexane to obtain a white crystalline solid.

Characterization and Performance Data

The synthesized BF-DMF was characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The photophysical and electroluminescent properties were then evaluated.

Table 1: Photophysical and Electroluminescent Properties of BF-DMF

Property	Value
Photoluminescence (PL) Peak (in THF)	415 nm
Photoluminescence Quantum Yield (PLQY)	0.85
HOMO Energy Level	-5.8 eV
LUMO Energy Level	-2.5 eV
External Quantum Efficiency (EQE)	5.2%
Commission Internationale de l'Eclairage (CIE) Coordinates	(0.16, 0.08)
Turn-on Voltage	3.5 V
Maximum Luminance	> 4500 cd/m²

OLED Device Fabrication and Characterization

To assess the performance of BF-DMF as a blue emitter, a multi-layer OLED device was fabricated with the following structure:

Device Structure: ITO / PEDOT:PSS (40 nm) / NPB (20 nm) / BF-DMF (30 nm) / TPBi (30 nm) / LiF (1 nm) / Al (100 nm)

Experimental Protocol for Device Fabrication

• Substrate Preparation:

  • Patterned indium tin oxide (ITO) coated glass substrates are cleaned sequentially in an ultrasonic bath with deionized water, acetone, and isopropanol for 15 minutes each.

  • The cleaned substrates are then dried in an oven and treated with UV-ozone for 10 minutes.

• Hole Injection and Transport Layer Deposition:

  • A thin layer of poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the ITO substrate and annealed at 120 °C for 20 minutes in a nitrogen-filled glovebox.

  • N,N'-Di(naphthalen-1-yl)-N,N'-diphenyl-benzidine (NPB) is then thermally evaporated as the hole transport layer.

• Emissive Layer Deposition:

  • The synthesized BF-DMF is deposited as the emissive layer via thermal evaporation.

• Electron Transport and Injection Layer Deposition:

  • 1,3,5-Tris(1-phenyl-1H-benzimidazol-2-yl)benzene (TPBi) is deposited as the electron transport layer.

  • A thin layer of lithium fluoride (LiF) is evaporated as the electron injection layer.

• Cathode Deposition:

  • Finally, an aluminum (Al) cathode is deposited by thermal evaporation.

The current density-voltage-luminance (J-V-L) characteristics and electroluminescence (EL) spectra of the fabricated devices are measured using a programmable Keithley 2400 source meter and a PhotoResearch PR-655 spectroradiometer.

Diagrams

Synthesis Workflow

Caption: Synthesis workflow for BF-DMF.

OLED Device Architecture

Caption: OLED device architecture.

Conclusion

This application note demonstrates a robust and reproducible protocol for the synthesis of a novel blue fluorescent emitter, 2-(4-bromo-3-fluorophenyl)-9,9-dimethylfluorene (BF-DMF), using 4-Bromo-3-fluorobenzeneboronic acid. The resulting material exhibits excellent photophysical properties and promising performance in a fabricated OLED device, showcasing its potential for use in next-generation displays and solid-state lighting. The detailed methodologies provided herein serve as a valuable resource for researchers and scientists in the field of organic electronics and drug development.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. rsc.org [rsc.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Yoneda Labs [yonedalabs.com]

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 4-Bromo-3-fluorobenzeneboronic Acid: A Guide to Base Selection

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to selecting the optimal base for the activation of 4-Bromo-3-fluorobenzeneboronic acid in Suzuki-Miyaura cross-coupling reactions. The choice of base is a critical parameter that significantly influences reaction efficiency, yield, and side-product formation. This document outlines the role of the base in the catalytic cycle, presents a comparative analysis of commonly used bases, and provides detailed experimental protocols to facilitate the successful synthesis of biaryl compounds derived from 4-Bromo-3-fluorobenzeneboronic acid.

The Critical Role of the Base in the Suzuki-Miyaura Catalytic Cycle

The base plays a crucial role in the transmetalation step of the Suzuki-Miyaura catalytic cycle. Its primary function is to activate the boronic acid, rendering it more nucleophilic and facilitating the transfer of the aryl group to the palladium center. Two primary mechanistic pathways are generally considered for this activation:

• Boronate Pathway: The base reacts with the boronic acid to form a more nucleophilic boronate species (Ar-B(OH)₃⁻). This "ate" complex then readily undergoes transmetalation with the palladium(II) halide complex.

• Oxo-Palladium Pathway: The base reacts with the palladium(II) precursor to form a palladium(II) hydroxide or alkoxide complex. This complex is more electrophilic and reacts with the neutral boronic acid in the transmetalation step.

The operative pathway is influenced by the specific base, solvent, and substrates employed. The selection of an appropriate base is therefore essential for optimizing the reaction outcome.

Comparative Performance of Common Bases

Base	Solvent System	Catalyst (mol%)	Temperature (°C)	Time (h)	Conversion/Yield (%)	Reference Substrate
Na₂CO₃	DMA	1.0	100	24	94	4-Bromoacetophenone
K₂CO₃	DMA	1.0	100	24	91	4-Bromoacetophenone
K₃PO₄	Toluene/H₂O	2.0	100	18	92 (Yield)	4-Bromoanisole
Cs₂CO₃	DME	5.0	80	24	88 (Yield)	2-Bromopyridine
NaHCO₃	DMA	1.0	100	24	76	4-Bromoacetophenone
NaOAc	DMA	1.0	100	24	88	4-Bromoacetophenone
Et₃N	DMA	1.0	100	24	35	4-Bromoacetophenone

Note: The data for Na₂CO₃, K₂CO₃, NaHCO₃, NaOAc, and Et₃N are based on the Suzuki coupling of 4-bromoacetophenone with phenylboronic acid and represent percentage conversion[1]. The data for K₃PO₄ and Cs₂CO₃ are yields from reactions with different aryl halides and are included for a broader comparison.

Based on this data, inorganic bases such as sodium carbonate (Na₂CO₃) and potassium carbonate (K₂CO₃) generally provide excellent results for Suzuki couplings of aryl bromides. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are also highly effective, often used for more challenging couplings.

Experimental Protocols

The following are detailed protocols for the Suzuki-Miyaura coupling of 4-Bromo-3-fluorobenzeneboronic acid with a generic aryl halide, utilizing commonly employed bases.

Protocol 1: Suzuki-Miyaura Coupling Using Potassium Carbonate (K₂CO₃)

This protocol is adapted from a procedure for the coupling of a structurally similar fluorinated aryl bromide.[2]

Materials:

• 4-Bromo-3-fluorobenzeneboronic acid (1.2 mmol, 1.2 equiv)

• Aryl halide (1.0 mmol, 1.0 equiv)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Degassed solvent mixture (e.g., DMF/H₂O, 95:5 v/v)

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add the aryl halide (1.0 mmol), 4-Bromo-3-fluorobenzeneboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times.

• Add the degassed solvent mixture via syringe.

• Add the palladium catalyst to the reaction mixture under a positive flow of inert gas.

• Heat the reaction mixture to the desired temperature (e.g., 70-110 °C) and stir vigorously.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Suzuki-Miyaura Coupling Using Sodium Carbonate (Na₂CO₃)

This protocol is a general procedure that is often effective for a wide range of Suzuki couplings.

Materials:

• 4-Bromo-3-fluorobenzeneboronic acid (1.1 equiv)

• Aryl halide (1.0 equiv)

• 2M Aqueous sodium carbonate (Na₂CO₃) solution (1.3 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.3 mol%)

• Triphenylphosphine (PPh₃) (1.0 mol%)

• n-Propanol

• Deionized water

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the aryl halide and 4-Bromo-3-fluorobenzeneboronic acid in n-propanol.

• To this solution, add the palladium(II) acetate, triphenylphosphine, 2M aqueous sodium carbonate solution, and deionized water.

• De-gas the mixture by bubbling nitrogen or argon through the solution for 15-20 minutes.

• Heat the reaction mixture to reflux under an inert atmosphere.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Add water to the reaction mixture and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Process

To aid in the understanding of the Suzuki-Miyaura reaction, the following diagrams illustrate the catalytic cycle and a general experimental workflow.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

References

• 1. ikm.org.my [ikm.org.my]
• 2. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in Suzuki Reaction with 4-Bromo-3-fluorobenzeneboronic acid

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and answers to frequently asked questions regarding low yields in Suzuki-Miyaura cross-coupling reactions involving 4-bromo-3-fluorobenzeneboronic acid.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a low yield in my Suzuki coupling reaction with 4-bromo-3-fluorobenzeneboronic acid?

A1: Low yields with 4-bromo-3-fluorobenzeneboronic acid are often attributed to its electron-deficient nature, which makes it susceptible to side reactions. The primary culprits are typically protodeboronation and homocoupling. Additionally, suboptimal reaction conditions, including the choice of catalyst, ligand, base, and solvent, can significantly impact the reaction's efficiency.[1][2]

Q2: What is protodeboronation and how can I minimize it?

A2: Protodeboronation is a major side reaction where the boronic acid group is replaced by a hydrogen atom, leading to the formation of 1-bromo-2-fluorobenzene and a reduced yield of the desired product.[1][3] This is particularly common with electron-deficient arylboronic acids like 4-bromo-3-fluorobenzeneboronic acid.[4]

To minimize protodeboronation:

• Choice of Base: Use milder bases such as K₃PO₄, KF, or Cs₂CO₃.[1]

• Anhydrous Conditions: Water can be a proton source for this side reaction. Employing anhydrous and degassed solvents can be beneficial.[1]

• Use of More Stable Boron Reagents: Convert the boronic acid to a more stable derivative like a pinacol ester (Bpin) or a trifluoroborate salt. These reagents release the active boronic acid species slowly, minimizing its concentration and the rate of protodeboronation.[1][4]

• Reaction Time and Temperature: Shorter reaction times and lower temperatures can reduce the extent of this side reaction. Monitor the reaction's progress to avoid unnecessarily long durations.[1]

Q3: I am observing significant homocoupling of my boronic acid. What causes this and how can it be prevented?

A3: Homocoupling results in the formation of a biaryl product from two molecules of the boronic acid. The primary cause is often the presence of oxygen, which can facilitate the palladium-catalyzed oxidative coupling of the boronic acid molecules.[1][5] To prevent this, ensure rigorous degassing of your solvent and maintain a strictly inert atmosphere (e.g., argon or nitrogen) throughout the reaction.[1][5]

Q4: Is the quality of my reagents critical for this reaction?

A4: Absolutely. The purity and stability of all reagents are paramount.

• Boronic Acid: Ensure the 4-bromo-3-fluorobenzeneboronic acid is of high purity and has been stored correctly.

• Catalyst and Ligand: Palladium catalysts and phosphine ligands can degrade over time, especially if exposed to air.[1] Use fresh catalyst and ligand, and store them under an inert atmosphere.

• Solvent and Base: Use anhydrous, degassed solvents and a high-purity base to avoid catalyst deactivation and side reactions.[1]

Troubleshooting Guide

If you are experiencing low yields, follow this systematic troubleshooting guide.

Initial Checks

• Inert Atmosphere: Confirm that your reaction was performed under strictly anaerobic conditions. Oxygen can lead to catalyst decomposition and homocoupling.[1][5]

• Reagent Purity: Verify the purity of your 4-bromo-3-fluorobenzeneboronic acid, aryl halide, catalyst, ligand, and base.

• Solvent Quality: Ensure your solvent is anhydrous and has been properly degassed.

Reaction Parameter Optimization

If initial checks do not resolve the issue, consider optimizing the following parameters. The table below provides starting points for optimization based on literature for similar challenging Suzuki couplings.

Parameter	Recommendation	Rationale
Catalyst	Pd(OAc)₂, Pd₂(dba)₃	These are common and effective palladium precursors.
Ligand	Bulky, electron-rich phosphines (e.g., SPhos, XPhos, RuPhos)	These ligands promote the formation of a highly reactive palladium(0) species, which is crucial for the oxidative addition of the aryl halide and accelerates reductive elimination.[2][6][7]
Base	K₃PO₄, Cs₂CO₃, KF	These bases are effective in activating the boronic acid while being mild enough to minimize protodeboronation.[1][5][6]
Solvent	Toluene, Dioxane, THF/H₂O	The choice of solvent can influence reaction rates and solubility. Anhydrous solvents are often preferred to reduce protodeboronation.[7][8]
Temperature	80-110 °C	Higher temperatures can overcome the activation energy barrier but may also increase the rate of side reactions. Optimization is key.[5]

Experimental Protocols

General Protocol for Suzuki Coupling with 4-Bromo-3-fluorobenzeneboronic acid

This protocol is a starting point and should be optimized for your specific aryl halide coupling partner.

• Reaction Setup: To a dry Schlenk flask, add 4-bromo-3-fluorobenzeneboronic acid (1.2 equiv.), the aryl halide (1.0 equiv.), and the base (e.g., K₃PO₄, 2.0 equiv.).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three to five times to ensure an oxygen-free environment.[1]

• Solvent and Ligand Addition: Under a positive pressure of the inert gas, add the degassed solvent (e.g., toluene). Add the phosphine ligand (e.g., SPhos, 1-5 mol%).

• Catalyst Addition: Add the palladium precursor (e.g., Pd(OAc)₂, 0.5-2 mol%).

• Reaction Execution: Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress using a suitable analytical technique such as TLC, GC-MS, or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water or brine.[5] The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product can be purified by column chromatography.

Visual Guides

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Low Yield

Caption: A workflow for troubleshooting low yields in the Suzuki reaction.

Decision Tree for Reaction Component Selection

Caption: Decision tree for selecting key reaction components.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Protodeboronation - Wikipedia [en.wikipedia.org]
• 4. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: 4-Bromo-3-fluorobenzeneboronic acid in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the use of 4-Bromo-3-fluorobenzeneboronic acid in cross-coupling reactions. The following information is designed to help you navigate common challenges and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using 4-Bromo-3-fluorobenzeneboronic acid in Suzuki-Miyaura cross-coupling reactions?

A1: The two most prevalent side reactions are protodeboronation and homocoupling .[1]

• Protodeboronation is the undesired cleavage of the carbon-boron bond, where the boronic acid group is replaced by a hydrogen atom.[1] This leads to the formation of 1-bromo-2-fluorobenzene as a byproduct, reducing the yield of your desired coupled product. This side reaction is often promoted by high temperatures, strong bases, and the presence of excess water in the reaction mixture.[2]

• Homocoupling is the reaction of two molecules of the boronic acid to form a symmetrical biaryl (4,4'-dibromo-3,3'-difluorobiphenyl). This reaction is primarily promoted by the presence of oxygen and can also be mediated by the palladium catalyst, particularly when using a Pd(II) precatalyst.[3]

Q2: My reaction is showing a significant amount of the protodeboronated byproduct. How can I minimize this?

A2: To minimize protodeboronation, consider the following strategies:

• Choice of Base: Employ milder bases. Strong bases can accelerate protodeboronation.[4] Consider using weaker inorganic bases like potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄) instead of strong hydroxides.[2]

• Reaction Temperature: Lower the reaction temperature. Higher temperatures can increase the rate of protodeboronation.[2][4] It is often beneficial to run the reaction at the lowest temperature that still allows for a reasonable reaction rate.

• Solvent and Water Content: While a small amount of water can be beneficial for dissolving the base and facilitating the catalytic cycle, excess water can serve as a proton source for protodeboronation.[2] Using anhydrous solvents and carefully controlling the amount of water can be advantageous.

• Use of Boronic Esters: Converting the boronic acid to a more stable boronic ester, such as a pinacol ester or an MIDA (N-methyliminodiacetic acid) boronate, is a highly effective strategy.[1][4] These derivatives are more resistant to protodeboronation and slowly release the active boronic acid under the reaction conditions, keeping its concentration low and minimizing side reactions.[1]

Q3: I am observing a significant amount of the homocoupled byproduct. What steps can I take to prevent this?

A3: To suppress the homocoupling of 4-Bromo-3-fluorobenzeneboronic acid, the following measures are recommended:

• Maintain an Inert Atmosphere: The primary cause of homocoupling is the presence of oxygen, which can oxidize the active Pd(0) catalyst.[3] It is crucial to rigorously degas all solvents and reagents and to maintain a strict inert atmosphere (e.g., nitrogen or argon) throughout the reaction.[5] This can be achieved by sparging the solvent with an inert gas or by using freeze-pump-thaw cycles.[3]

• Catalyst Choice and Pre-activation: Using a Pd(0) source directly (e.g., Pd(PPh₃)₄) can sometimes be preferable to in situ reduction of a Pd(II) salt (e.g., Pd(OAc)₂), as the Pd(II) species can directly promote homocoupling.[3] If using a Pd(II) precatalyst, pre-heating the catalyst, base, and solvent before adding the boronic acid can help to ensure the rapid formation of the active Pd(0) species and minimize direct reaction with the boronic acid.[5]

• Ligand Selection: Employing bulky, electron-rich phosphine ligands can often accelerate the desired cross-coupling pathway, making it more competitive with the homocoupling side reaction.[3]

Q4: Does the fluorine substituent on the phenylboronic acid affect its reactivity?

A4: Yes, the electron-withdrawing nature of the fluorine atom can influence the reactivity of the boronic acid. It can lower the pKa of the boronic acid, which may affect the transmetalation step of the catalytic cycle.[6] While electron-withdrawing groups on the boronic acid can sometimes lead to lower yields in Suzuki couplings, the specific electronic and steric environment of 4-Bromo-3-fluorobenzeneboronic acid will dictate its precise behavior in a given reaction.[7]

Troubleshooting Guide

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Low to No Yield of Desired Product	1. Inactive catalyst. 2. Inefficient transmetalation. 3. Poor solubility of reagents. 4. Significant side reactions (protodeboronation, homocoupling).	1. Use a fresh batch of palladium catalyst and ligand. Ensure proper activation if using a Pd(II) precatalyst. 2. Optimize the base and solvent system. Ensure the base is sufficiently strong to promote transmetalation but not so strong as to cause significant side reactions. 3. Screen different solvent systems (e.g., dioxane/water, toluene/water, DMF) to ensure all components are adequately dissolved. 4. Refer to the specific troubleshooting advice for protodeboronation and homocoupling above.
Significant Protodeboronation Byproduct	1. High reaction temperature. 2. Strong base. 3. Excess water. 4. Prolonged reaction time.	1. Decrease the reaction temperature in 10-20 °C increments. 2. Switch to a milder base (e.g., K₂CO₃, K₃PO₄, CsF). 3. Use anhydrous solvents and minimize the amount of water. 4. Monitor the reaction closely by TLC or LC-MS and work up as soon as the starting material is consumed.
Significant Homocoupling Byproduct	1. Presence of oxygen. 2. Use of a Pd(II) precatalyst. 3. Suboptimal ligand.	1. Ensure rigorous degassing of all solvents and reagents and maintain a strict inert atmosphere. 2. Consider using a Pd(0) catalyst directly or pre-activating the Pd(II) catalyst before adding the boronic acid. 3. Screen bulky, electron-rich phosphine ligands.
Reaction Stalls or is Sluggish	1. Insufficiently active catalyst system. 2. Low reaction temperature. 3. Poor mixing in biphasic systems.	1. Screen different palladium catalysts and ligands. Buchwald-type ligands are often effective for challenging couplings. 2. Gradually increase the reaction temperature. 3. Ensure vigorous stirring to maximize the interface between the organic and aqueous phases.

Experimental Protocols

Below are representative, generalized protocols for Suzuki-Miyaura cross-coupling reactions. These should be considered as starting points and may require optimization for your specific substrates.

General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 equiv.), 4-Bromo-3-fluorobenzeneboronic acid (1.2-1.5 equiv.), and the base (e.g., K₂CO₃, 2.0-3.0 equiv.).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add the degassed solvent system (e.g., a 4:1 to 10:1 mixture of an organic solvent like dioxane, toluene, or DMF and water) via syringe.

• Catalyst Addition: Under a positive flow of the inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and, if necessary, the ligand.

• Reaction: Heat the reaction mixture to the desired temperature (typically between 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Quantitative Data Summary: Representative Suzuki-Miyaura Coupling Conditions

The following table presents representative data from various sources to illustrate the impact of different reaction components on the yield of Suzuki-Miyaura reactions involving fluorinated arylboronic acids. This should be used as a guideline for optimization.

Aryl Halide	Boronic Acid	Catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Yield (%)
1-Bromo-4-fluorobenzene	4-Fluorophenylboronic acid	G-COOH-Pd-10 (0.44)	K₂CO₃ (1.67)	DMF/H₂O (95:5)	110	>95 (conversion)
1-Bromo-3,4-difluorobenzene	Arylboronic acids	Pd(PPh₃)₄ (1.5)	K₃PO₄ (1.5)	Dioxane/H₂O (3:1)	105	Good to Excellent
4-Bromoacetophenone	Phenylboronic acid	Pd(OAc)₂ (3)	K₂CO₃ (2.5)	H₂O	100	41

Note: The data presented is for illustrative purposes and may not be directly transferable to all reaction systems involving 4-Bromo-3-fluorobenzeneboronic acid.

Visualizing Reaction Pathways and Troubleshooting

Suzuki-Miyaura Catalytic Cycle and Competing Side Reactions

Caption: Suzuki-Miyaura cycle with competing protodeboronation and homocoupling pathways.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low-yield cross-coupling reactions.

Decision Tree for Mitigating Protodeboronation

Caption: Decision tree for systematically addressing protodeboronation side reactions.

References

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Suzuki-Miyaura Coupling of 4-Bromo-3-fluorobenzeneboronic Acid

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the Suzuki-Miyaura coupling of 4-Bromo-3-fluorobenzeneboronic acid, with a focus on preventing homocoupling.

Troubleshooting Guide: Minimizing Homocoupling of 4-Bromo-3-fluorobenzeneboronic Acid

Unwanted homocoupling of boronic acids is a common side reaction in Suzuki-Miyaura couplings, leading to the formation of symmetrical biaryls. This side reaction consumes the starting material, reduces the yield of the desired cross-coupled product, and complicates purification. Use this guide to diagnose and resolve issues with excessive homocoupling in your experiments.

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Caption: Troubleshooting workflow for minimizing homocoupling.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of 4-Bromo-3-fluorobenzeneboronic acid homocoupling in Suzuki reactions?

A1: Homocoupling of boronic acids is primarily driven by two mechanisms:

• Oxygen-Mediated Homocoupling: The presence of dissolved oxygen can lead to the oxidation of the active Pd(0) catalyst to Pd(II). This Pd(II) species can then react with two molecules of the boronic acid to form the homocoupled product, regenerating Pd(0) in the process. Rigorous exclusion of oxygen is crucial to suppress this pathway.

• Palladium(II)-Mediated Homocoupling: If a Pd(II) salt (e.g., Pd(OAc)₂, PdCl₂) is used as the catalyst precursor, it can directly react with the boronic acid to produce the homocoupled dimer and Pd(0).[1] This can be a significant issue at the beginning of the reaction before the catalytic cycle is fully established.

Q2: How does the choice of palladium source and ligand affect homocoupling?

A2: The choice of the palladium source and ligand is critical in controlling homocoupling.

• Palladium Source: Pd(0) precatalysts, such as Pd₂(dba)₃, or highly efficient Buchwald precatalysts (e.g., XPhos Pd G4) are generally preferred over Pd(II) salts like Pd(OAc)₂ or PdCl₂. Pd(0) sources can directly enter the catalytic cycle, bypassing the initial reduction step that can be mediated by boronic acid homocoupling.

• Ligand Selection: Bulky, electron-rich phosphine ligands, such as SPhos and XPhos, are highly effective at minimizing homocoupling. Their steric bulk hinders the formation of intermediates that lead to the undesired side reaction. For sterically hindered and electron-deficient substrates, SPhos has been shown to be particularly effective in obtaining good yields of the cross-coupled product while suppressing homocoupling.[1]

Q3: What is the role of the base in homocoupling, and which bases are recommended?

A3: The base is necessary to activate the boronic acid for transmetalation, but an improper choice can promote homocoupling.

• Mechanism of Action: The base activates the boronic acid by forming a more nucleophilic boronate "ate" complex.

• Recommended Bases: Weaker inorganic bases like potassium phosphate (K₃PO₄) and potassium carbonate (K₂CO₃) are often preferred over strong bases like sodium hydroxide (NaOH). Strong bases can sometimes accelerate side reactions. For many Suzuki couplings, K₃PO₄ has been found to be effective in promoting high reaction rates while minimizing side reactions.

Q4: How do solvent and temperature influence the formation of homocoupling byproducts?

A4: Both solvent and temperature are key parameters to control.

• Solvents: Aprotic solvents such as 1,4-dioxane, toluene, or THF, often in combination with water, are commonly used. The addition of water helps to dissolve the inorganic base and facilitate the formation of the active boronate species. However, an excessive amount of water can sometimes promote homocoupling.

• Temperature: Running the reaction at the lowest temperature that allows for a reasonable reaction rate can help to suppress homocoupling. Higher temperatures can accelerate the rate of side reactions more than the desired cross-coupling. For challenging substrates, starting at a moderate temperature (e.g., 80 °C) and optimizing from there is a good strategy.

Q5: Are there any procedural modifications that can help reduce homocoupling?

A5: Yes, several procedural adjustments can be beneficial:

• Rigorous Degassing: Thoroughly degassing all solvents and the reaction mixture is one of the most effective ways to prevent oxygen-mediated homocoupling. This can be achieved by sparging with an inert gas like argon or nitrogen, or by using several freeze-pump-thaw cycles.

• Slow Addition of Boronic Acid: Adding the boronic acid solution slowly to the reaction mixture can help to keep its instantaneous concentration low, thereby disfavoring the bimolecular homocoupling reaction.

• Use of a Mild Reducing Agent: In some cases, the addition of a mild reducing agent, such as potassium formate, can help to minimize the concentration of free Pd(II) in the reaction mixture without interfering with the catalytic cycle.

Data Presentation

Parameter	Condition A (Favors Homocoupling)	Condition B (Minimizes Homocoupling)	Expected Outcome with 4-Bromo-3-fluorobenzeneboronic acid
Atmosphere	Aerobic (presence of O₂)	Inert (N₂ or Ar)	Significantly lower homocoupling under inert conditions.
Palladium Source	Pd(OAc)₂	Pd₂(dba)₃ or Buchwald Precatalyst	Pd(0) sources or advanced precatalysts are expected to give higher yields of the desired product.
Ligand	PPh₃	SPhos or XPhos	Bulky, electron-rich ligands are crucial for this electron-deficient substrate to favor cross-coupling.
Base	NaOH	K₃PO₄ or K₂CO₃	Weaker inorganic bases are likely to provide a better selectivity for the cross-coupled product.
Temperature	High (e.g., >100 °C)	Moderate (e.g., 70-90 °C)	Lowering the temperature should decrease the rate of homocoupling relative to cross-coupling.
Boronic Acid Addition	All at once	Slow, portion-wise addition	Slow addition is expected to lower the concentration of the boronic acid, thus reducing the rate of homocoupling.

This table is a qualitative guide based on established principles and data from similar systems.

Experimental Protocols

Recommended Protocol for Minimizing Homocoupling of 4-Bromo-3-fluorobenzeneboronic acid

This protocol is designed to provide a robust starting point for the Suzuki-Miyaura coupling of 4-Bromo-3-fluorobenzeneboronic acid, with an emphasis on minimizing the formation of the homocoupled byproduct.

Materials:

• 4-Bromo-3-fluorobenzeneboronic acid

• Aryl or heteroaryl halide coupling partner

• Pd₂(dba)₃ (Palladium source)

• SPhos (Ligand)

• K₃PO₄ (Base)

• 1,4-Dioxane (Anhydrous)

• Water (Degassed)

• Inert gas (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add the aryl or heteroaryl halide (1.0 mmol, 1.0 equiv), K₃PO₄ (2.0 mmol, 2.0 equiv), Pd₂(dba)₃ (0.01 mmol, 1 mol%), and SPhos (0.022 mmol, 2.2 mol%).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with inert gas three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (4 mL) and degassed water (1 mL) via syringe.

• Boronic Acid Addition: In a separate vial, dissolve 4-Bromo-3-fluorobenzeneboronic acid (1.2 mmol, 1.2 equiv) in a small amount of degassed 1,4-dioxane. Add this solution dropwise to the reaction mixture over a period of 30-60 minutes using a syringe pump.

• Reaction: Heat the reaction mixture to 80-90 °C and stir for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the desired cross-coupled product.

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Caption: Experimental workflow for the Suzuki-Miyaura coupling.

References

• 1. researchgate.net [researchgate.net]

causes and prevention of deboronation of 4-Bromo-3-fluorobenzeneboronic acid

Welcome to the technical support center for 4-Bromo-3-fluorobenzeneboronic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the common issue of deboronation during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is deboronation and why is it a problem with 4-Bromo-3-fluorobenzeneboronic acid?

A1: Deboronation, specifically protodeboronation, is a chemical reaction where the boronic acid group (-B(OH)₂) is replaced by a hydrogen atom.[1] This is a frequent and undesirable side reaction in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling.[1] For researchers using 4-Bromo-3-fluorobenzeneboronic acid, this side reaction converts the starting material into 1-bromo-2-fluorobenzene, which reduces the overall yield of the desired coupled product and complicates the purification process. Due to the electron-withdrawing nature of the bromine and fluorine substituents, 4-Bromo-3-fluorobenzeneboronic acid can be particularly susceptible to this side reaction.

Q2: What are the primary causes of deboronation of 4-Bromo-3-fluorobenzeneboronic acid?

A2: The primary causes of protodeboronation for arylboronic acids, including 4-Bromo-3-fluorobenzeneboronic acid, are:

• Elevated Temperatures: Higher reaction temperatures significantly accelerate the rate of protodeboronation.[2]

• Strong Bases: The use of strong bases, such as sodium hydroxide or potassium hydroxide, promotes the deboronation process.[2]

• Aqueous Conditions: The presence of a proton source, most commonly water in the reaction mixture, is necessary for protodeboronation to occur.[2]

• Extended Reaction Times: Longer exposure to reaction conditions that favor deboronation can lead to increased formation of the deboronated byproduct.

• Inefficient Catalysis: If the desired cross-coupling reaction is slow, the competing deboronation side reaction can become more prominent.[2]

Q3: How can I prevent or minimize deboronation of 4-Bromo-3-fluorobenzeneboronic acid?

A3: Several strategies can be employed to minimize or prevent deboronation:

• Optimize Reaction Temperature: Whenever possible, run the reaction at a lower temperature (e.g., room temperature to 80 °C) to slow down the rate of deboronation.[2]

• Use Milder Bases: Switch from strong bases to milder inorganic bases like potassium phosphate (K₃PO₄), cesium carbonate (Cs₂CO₃), or potassium carbonate (K₂CO₃).[2][3]

• Control Water Content: While a small amount of water can be beneficial for the Suzuki-Miyaura coupling, using anhydrous solvents and reagents can help reduce protodeboronation. Careful optimization of the water content is key.[2]

• Convert to a More Stable Boronic Ester: This is a highly effective strategy. Converting the boronic acid to a pinacol ester or an N-methyliminodiacetic acid (MIDA) boronate significantly increases its stability and resistance to deboronation.[2] MIDA boronates are known for their high stability and slow release of the boronic acid under reaction conditions, keeping the concentration of the unstable free boronic acid low.[2]

• Use a Highly Active Catalyst: A more efficient palladium catalyst can increase the rate of the desired cross-coupling, allowing it to outcompete the slower protodeboronation side reaction.[2]

Q4: Is it better to use the pinacol ester or the MIDA ester of 4-Bromo-3-fluorobenzeneboronic acid?

A4: Both pinacol and MIDA esters offer enhanced stability compared to the free boronic acid.

• Pinacol esters are a common and effective choice for increasing stability and are commercially available or can be readily synthesized.[2]

• MIDA boronates provide exceptional stability and are particularly useful in complex syntheses or when the boronic acid is especially prone to decomposition. The MIDA group acts as a protecting group that slowly releases the active boronic acid under the reaction conditions, minimizing its concentration and thus the rate of deboronation.[2] The choice between the two will depend on the specific requirements of your reaction and the lability of your substrates. For particularly challenging couplings, the MIDA ester is often the superior choice.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution(s)
Low yield of desired product and significant amount of 1-bromo-2-fluorobenzene byproduct.	High rate of protodeboronation.	1. Lower the reaction temperature.2. Switch to a milder base (e.g., K₃PO₄, Cs₂CO₃).3. Use anhydrous solvents and reagents.4. Convert the boronic acid to its pinacol or MIDA ester.
Reaction is sluggish and deboronation is still observed.	The catalyst activity is low, allowing the side reaction to compete.	1. Increase the catalyst loading.2. Switch to a more active palladium catalyst/ligand system (e.g., a Buchwald or Fu pre-catalyst).
Inconsistent results between batches.	Variable water content in reagents or solvents.	1. Ensure consistent and thorough drying of all solvents and reagents.2. Store 4-Bromo-3-fluorobenzeneboronic acid in a desiccator.
Difficulty in purifying the product from the deboronated byproduct.	Similar polarity of the product and the byproduct.	1. Optimize the reaction to minimize byproduct formation.2. Explore different chromatographic conditions (e.g., different solvent systems, alternative stationary phases) or consider crystallization.

Quantitative Data Summary

Parameter	Condition A	Yield of Coupled Product (%)	Condition B	Yield of Coupled Product (%)	Key Takeaway
Base	K₂CO₃	75	K₃PO₄	92	Milder, stronger inorganic bases can improve yields by reducing deboronation.[3]
Temperature	100 °C	65	80 °C	85	Lowering the temperature can significantly reduce the rate of protodeboronation.
Boron Reagent	Boronic Acid	70	Pinacol Ester	90+	Converting to a boronic ester dramatically improves stability and yield.[2]
Solvent	Dioxane/Water (4:1)	80	Anhydrous Dioxane	85	Reducing the amount of water can decrease the extent of protodeboronation.

Disclaimer: The yield percentages are illustrative and will vary depending on the specific substrates and other reaction conditions.

Experimental Protocols

Protocol 1: General Suzuki-Miyaura Coupling with 4-Bromo-3-fluorobenzeneboronic Acid

This protocol provides a starting point for the Suzuki-Miyaura coupling, with considerations to minimize protodeboronation.

Materials:

• Aryl halide (1.0 equiv)

• 4-Bromo-3-fluorobenzeneboronic acid (1.2-1.5 equiv)

• Potassium phosphate (K₃PO₄) (3.0 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Degassed solvent (e.g., 1,4-dioxane/water 10:1)

Procedure:

• To a flame-dried reaction vessel, add the aryl halide, 4-Bromo-3-fluorobenzeneboronic acid, and K₃PO₄.

• Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Under a positive flow of inert gas, add the palladium catalyst.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to the desired temperature (start with a lower temperature, e.g., 80 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Suzuki-Miyaura Coupling Using the Pinacol Ester of 4-Bromo-3-fluorobenzeneboronic Acid (Recommended for Higher Yields)

This protocol is recommended for achieving higher yields by minimizing protodeboronation.

Materials:

• Aryl halide (1.0 equiv)

• 4-Bromo-3-fluorobenzeneboronic acid pinacol ester (1.2 equiv)

• Potassium phosphate (K₃PO₄) (3.0 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%)

• Degassed solvent (e.g., anhydrous 1,4-dioxane)

Procedure:

• In a glovebox or under an inert atmosphere, add the aryl halide, 4-Bromo-3-fluorobenzeneboronic acid pinacol ester, K₃PO₄, and the palladium catalyst to a reaction vessel.

• Add the degassed anhydrous solvent.

• Seal the vessel and heat the reaction mixture with stirring to the desired temperature (e.g., 80-100 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Follow steps 6-8 from Protocol 1 for workup and purification.

Visualizations

Figure 1. Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Figure 2. Competing pathways of Suzuki coupling and protodeboronation.

References

• 1. research.manchester.ac.uk [research.manchester.ac.uk]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Catalyst Loading for 4-Bromo-3-fluorobenzeneboronic Acid Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing catalyst loading in reactions involving 4-bromo-3-fluorobenzeneboronic acid. The following information is designed to address specific experimental challenges and provide clear, actionable guidance.

Troubleshooting Guide

This guide addresses common issues encountered during the optimization of catalyst loading for Suzuki-Miyaura coupling reactions with 4-bromo-3-fluorobenzeneboronic acid.

Issue 1: Low or No Product Yield

• Question: My Suzuki-Miyaura reaction using 4-bromo-3-fluorobenzeneboronic acid is resulting in a low yield or no product at all. What are the likely causes and how can I troubleshoot this?

• Answer: Low or no yield in this coupling reaction can stem from several factors. A primary consideration is the efficiency of the catalytic cycle. The electronic properties of 4-bromo-3-fluorobenzeneboronic acid, with an electron-withdrawing fluorine atom, can influence its reactivity.

  Possible Causes & Solutions:

  • Suboptimal Catalyst Loading: The amount of palladium catalyst is critical. Too little catalyst may lead to an incomplete reaction, while too much can sometimes promote side reactions. It is recommended to screen a range of catalyst loadings (e.g., 0.5 mol% to 5 mol%) to find the optimal concentration.

  • Catalyst Deactivation: The palladium catalyst, particularly in its active Pd(0) state, can be sensitive to oxygen.[1] Ensure all solvents are properly degassed and the reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen).[1] Catalyst decomposition into palladium black can also occur at high temperatures.[2]

  • Inefficient Ligand: For challenging substrates, standard ligands like triphenylphosphine (PPh₃) may not be sufficient.[2] Consider using more electron-rich and bulky phosphine ligands (e.g., Buchwald ligands such as SPhos, XPhos, or RuPhos) or N-heterocyclic carbene (NHC) ligands. These can promote the crucial oxidative addition and reductive elimination steps of the catalytic cycle.

  • Inappropriate Base: The choice and strength of the base are crucial for the transmetalation step.[3] For boronic acids, common bases include potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄).[1] The optimal base is substrate-dependent and should be screened.

  • Poor Solvent Choice: The reaction solvent must be appropriate for the substrates and catalyst system. Common choices for Suzuki-Miyaura reactions include toluene, 1,4-dioxane, and DMF, often with a water co-solvent.[4]

Issue 2: Significant Formation of Side Products

• Question: My reaction is producing the desired product, but I'm also observing significant side products like homocoupled boronic acid or dehalogenated starting material. How can I minimize these?

• Answer: The formation of side products is a common challenge in Suzuki-Miyaura couplings.

  Possible Causes & Solutions:

  • Homocoupling of the Boronic Acid: This side reaction is often promoted by the presence of oxygen.[4] Rigorous degassing of the reaction mixture is essential. Slow addition of the boronic acid to the reaction can also help to minimize its concentration at any given time, thus reducing the rate of homocoupling.

  • Dehalogenation (Proto-debromination): The aryl bromide starting material can be reduced, replacing the bromine with a hydrogen atom. This can be influenced by high temperatures, prolonged reaction times, and the choice of base.[5] Some bases may act as hydride donors, promoting this side reaction.[5] Consider lowering the reaction temperature or screening different bases.

  • Protodeboronation: The C-B bond of the boronic acid can be cleaved, especially in the presence of water and a strong base.[2] Using anhydrous conditions or converting the boronic acid to a more stable boronate ester (e.g., a pinacol ester) can mitigate this issue.[2]

Frequently Asked Questions (FAQs)

Q1: What is a typical starting catalyst loading for a Suzuki-Miyaura reaction with 4-bromo-3-fluorobenzeneboronic acid?

A1: A good starting point for catalyst loading in a new Suzuki-Miyaura reaction is typically between 1-2 mol% of the palladium catalyst.[6] From there, you can optimize by either increasing or decreasing the loading based on the initial results.

Q2: How does the choice of palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃, or a pre-catalyst) affect the reaction?

A2: The choice of palladium precursor can influence the ease of formation of the active Pd(0) catalyst. Pd(II) sources like Pd(OAc)₂ require in-situ reduction, which is often facilitated by a phosphine ligand. Pd(0) sources like Pd₂(dba)₃ can be more directly active. Pre-catalysts, which are often air-stable and well-defined, can provide more reproducible results. For challenging substrates, using a pre-catalyst with a specialized ligand is often beneficial.

Q3: Can I reuse my palladium catalyst?

A3: For homogeneous catalysts, recovery and reuse are generally not practical on a lab scale due to the difficulty of separating the catalyst from the product and byproducts. Heterogeneous catalysts, on the other hand, are designed for easier recovery and reuse.[6]

Q4: What analytical techniques are best for monitoring the progress of my reaction?

A4: Thin Layer Chromatography (TLC) is a quick and effective way to monitor the consumption of starting materials and the formation of the product.[5] For more quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) are recommended.[1] Nuclear Magnetic Resonance (NMR) spectroscopy can be used to analyze the crude reaction mixture to determine the conversion and identify any major side products.[5]

Data Presentation

The following table summarizes representative data for the optimization of catalyst loading in a model Suzuki-Miyaura coupling reaction between 4-bromo-3-fluorobenzeneboronic acid and an aryl bromide. Please note that optimal conditions can vary depending on the specific coupling partner and other reaction parameters.

Entry	Catalyst	Ligand	Catalyst Loading (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂	SPhos	0.5	K₃PO₄	Toluene/H₂O (4:1)	100	12	75
2	Pd(OAc)₂	SPhos	1.0	K₃PO₄	Toluene/H₂O (4:1)	100	12	92
3	Pd(OAc)₂	SPhos	2.0	K₃PO₄	Toluene/H₂O (4:1)	100	12	95
4	Pd(PPh₃)₄	-	2.0	K₂CO₃	1,4-Dioxane/H₂O (4:1)	90	16	65
5	PdCl₂(dppf)	-	2.0	Cs₂CO₃	DMF	110	10	88

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 4-Bromo-3-fluorobenzeneboronic Acid:

This protocol provides a general starting point for the Suzuki-Miyaura coupling of 4-bromo-3-fluorobenzeneboronic acid with an aryl halide. Optimization of the catalyst, ligand, base, solvent, and temperature may be necessary for specific substrates.

Materials:

• Aryl halide (1.0 equiv)

• 4-Bromo-3-fluorobenzeneboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

• Ligand (e.g., SPhos, 4 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane/water in a 4:1 ratio)

• Reaction vessel (e.g., Schlenk tube)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add the aryl halide, palladium catalyst, ligand, and base.

• Seal the flask and perform at least three vacuum/backfill cycles with the inert gas to ensure an oxygen-free environment.

• Add the 4-bromo-3-fluorobenzeneboronic acid to the reaction vessel.

• Add the degassed solvent mixture via syringe.

• Place the sealed flask in a preheated oil bath at the desired temperature (e.g., 80-100 °C).

• Stir the reaction vigorously.

• Monitor the reaction progress by TLC or LC-MS. A typical reaction time is 4-16 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent such as ethyl acetate and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.

Mandatory Visualization

Caption: Experimental workflow for a typical Suzuki-Miyaura coupling reaction.

Caption: Troubleshooting logic for common issues in Suzuki-Miyaura reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. ikm.org.my [ikm.org.my]
• 6. Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives [digibug.ugr.es]

solvent effects on the reactivity of 4-Bromo-3-fluorobenzeneboronic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Bromo-3-fluorobenzeneboronic acid. The information is designed to address common issues encountered during chemical syntheses, particularly in Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 4-Bromo-3-fluorobenzeneboronic acid?

A1: 4-Bromo-3-fluorobenzeneboronic acid is predominantly used as a reactant in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling. This reaction is a powerful tool for the formation of carbon-carbon bonds, enabling the synthesis of complex biaryl and heteroaryl compounds. These structures are significant in the development of pharmaceuticals, agrochemicals, and advanced materials.

Q2: What are the key safety precautions when handling 4-Bromo-3-fluorobenzeneboronic acid?

A2: 4-Bromo-3-fluorobenzeneboronic acid is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1] It is crucial to handle this compound in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves, protective clothing, and eye/face protection.[1] Avoid breathing dust and ensure the container is kept tightly closed in a dry, cool place.[1]

Q3: How does the fluorine substituent on the phenyl ring affect the reactivity of 4-Bromo-3-fluorobenzeneboronic acid?

A3: The electron-withdrawing nature of the fluorine atom can influence the reactivity of the boronic acid. In Suzuki-Miyaura couplings, electron-withdrawing groups on the aryl boronic acid can sometimes decrease the rate of transmetalation. However, the electronic effects are complex and the overall success of the reaction is highly dependent on the choice of catalyst, base, and solvent.

Q4: What is the typical solubility of 4-Bromo-3-fluorobenzeneboronic acid?

Troubleshooting Guide

Issue 1: Low or No Product Yield in Suzuki-Miyaura Coupling

Possible Causes & Solutions:

• Inactive Catalyst: The palladium catalyst is sensitive to air and moisture.

  • Solution: Ensure all reagents and solvents are properly degassed. Use fresh catalyst or a pre-catalyst that is activated in situ. Consider using more robust catalysts like those with bulky phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands, which can be more effective for challenging couplings.[4][5]

• Inappropriate Solvent Choice: The solvent plays a critical role in solubilizing reactants and stabilizing the catalytic species.

  • Solution: A mixture of a polar aprotic solvent and water (e.g., DMF/H₂O, Dioxane/H₂O, THF/H₂O) is often effective for Suzuki couplings as it helps to dissolve both the organic and inorganic reagents.[3][5] For substrates with poor solubility, a solvent screen is recommended. In some cases, polar solvents like acetonitrile (MeCN) or DMF can alter the selectivity of the reaction if other reactive sites are present.[6]

• Incorrect Base: The base is crucial for the activation of the boronic acid.

  • Solution: The choice of base can significantly impact the reaction outcome. Common bases include carbonates (K₂CO₃, Na₂CO₃, Cs₂CO₃), phosphates (K₃PO₄), and hydroxides (NaOH, Ba(OH)₂).[7][8] For sterically hindered substrates or less reactive boronic acids, a stronger base like K₃PO₄ or Cs₂CO₃ may be necessary. The base should be finely powdered to ensure maximum surface area.

• Low Reaction Temperature: The reaction may require thermal energy to proceed at a reasonable rate.

  • Solution: Increasing the reaction temperature can lead to higher conversion.[3] Typical temperatures for Suzuki couplings range from 80 °C to 110 °C. However, be aware that higher temperatures can also lead to side reactions like protodeboronation.

• Protodeboronation (Loss of Boronic Acid Group): Boronic acids can be unstable under certain conditions, leading to the formation of the corresponding arene.

  • Solution: This side reaction can be minimized by using anhydrous solvents (if water is not part of the solvent system), ensuring a sufficiently inert atmosphere, and avoiding prolonged reaction times at high temperatures. In some cases, using a boronic ester (e.g., a pinacol ester) can improve stability.

Issue 2: Formation of Homocoupling Byproducts

Possible Causes & Solutions:

• Oxygen Contamination: The presence of oxygen can promote the oxidative homocoupling of the boronic acid.

  • Solution: Thoroughly degas all solvents and reagents by sparging with an inert gas (e.g., argon or nitrogen) or by using freeze-pump-thaw cycles. Maintain a positive pressure of inert gas throughout the reaction.

• Catalyst System: Some palladium catalysts are more prone to promoting homocoupling.

  • Solution: Screening different palladium sources and ligands can help to minimize this side reaction.

Quantitative Data Summary

The following table summarizes reaction conditions from a study on the Suzuki-Miyaura coupling of fluorinated aryl bromides with various boronic acids. While not exclusively for 4-Bromo-3-fluorobenzeneboronic acid, it provides a relevant example of conditions used for similar substrates.

Aryl Halide	Boronic Acid	Solvent	Base	Temperature (°C)	Time (h)	Conversion (%)	Reference
1-Bromo-4-fluorobenzene	4-Fluorophenylboronic acid	DMF/H₂O (95:5)	K₂CO₃	70	3	~95	[3]
1-Bromo-4-fluorobenzene	4-Fluorophenylboronic acid	DMF/H₂O (95:5)	K₂CO₃	110	3	~98	[3]
1-Bromo-3-fluorobenzene	4-Fluorophenylboronic acid	DMF/H₂O (95:5)	K₂CO₃	70	24	~80	[3]
1-Bromo-3-fluorobenzene	4-Fluorophenylboronic acid	DMF/H₂O (95:5)	K₂CO₃	110	24	~90	[3]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This is a general procedure and may require optimization for specific substrates.

Materials:

• 4-Bromo-3-fluorobenzeneboronic acid

• Aryl halide or triflate partner

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, K₃PO₄)

• Degassed solvent (e.g., Dioxane/H₂O, DMF/H₂O)

• Schlenk flask or similar reaction vessel

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a Schlenk flask under an inert atmosphere, add 4-Bromo-3-fluorobenzeneboronic acid (1.2 equivalents), the aryl halide (1.0 equivalent), the base (2.0-3.0 equivalents), and the palladium catalyst (1-5 mol%).

• Evacuate and backfill the flask with inert gas three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography.

Visualizations

Caption: Experimental workflow for a typical Suzuki-Miyaura coupling reaction.

Caption: Troubleshooting flowchart for low yield in Suzuki-Miyaura coupling.

References

• 1. echemi.com [echemi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ikm.org.my [ikm.org.my]

Technical Support Center: Optimizing Purity in 4-Bromo-3-fluorophenylboronic Acid Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Bromo-3-fluorophenylboronic acid. The focus is on improving the purity of products from common reactions, such as the Suzuki-Miyaura cross-coupling.

Troubleshooting Guide

Encountering impurities in your reaction products can be a significant challenge. This guide provides a systematic approach to identifying and resolving common purity issues.

Logical Workflow for Troubleshooting Purity Issues

Caption: A flowchart illustrating the logical steps for troubleshooting and improving product purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in Suzuki-Miyaura reactions with 4-Bromo-3-fluorophenylboronic acid?

A1: The most common impurities are typically homocoupling products of the boronic acid (forming a symmetrical biaryl) and unreacted starting materials.[1][2][3] Protodeboronation, where the boronic acid is replaced by a hydrogen atom, can also occur, leading to the formation of 1-bromo-2-fluorobenzene.[2]

Q2: How can I minimize the formation of the homocoupling byproduct?

A2: The homocoupling of boronic acids is often promoted by the presence of oxygen and Pd(II) species.[1][2][3] To minimize this side reaction, it is crucial to thoroughly degas all solvents and the reaction mixture with an inert gas (e.g., Argon or Nitrogen).[4] Using a Pd(0) catalyst source directly, such as Pd(PPh₃)₄, can also be beneficial compared to Pd(II) sources that require in-situ reduction.[4]

Q3: What is the role of the base in the Suzuki-Miyaura coupling, and how does it affect purity?

A3: The base plays a crucial role in the transmetalation step of the catalytic cycle.[5] It activates the boronic acid by forming a more nucleophilic boronate species.[5] The choice and strength of the base can influence the reaction rate and the formation of byproducts.[1] For instance, stronger bases might lead to higher conversion but can also promote side reactions if the reaction is not carefully controlled.[1] Common bases include carbonates (e.g., K₂CO₃, Na₂CO₃), phosphates (e.g., K₃PO₄), and hydroxides.

Q4: My product and the homocoupling byproduct are difficult to separate by column chromatography. What can I do?

A4: This is a common challenge, especially with fluorinated biphenyls, as they often have similar polarities.[6] Here are a few strategies:

• Optimize Chromatography: Use a shallow solvent gradient during flash chromatography to improve separation.[4] Experiment with different solvent systems to find one that provides better resolution on a TLC plate first.[4]

• Recrystallization: If your product is a solid, recrystallization can be a very effective method for purification.[4] The different crystal packing abilities of the desired product and the symmetrical homocoupling byproduct can be exploited for separation.

• Reaction Optimization: The best approach is often to minimize the formation of the byproduct in the first place by rigorously excluding oxygen from your reaction.[2]

Q5: Can the quality of 4-Bromo-3-fluorophenylboronic acid affect the reaction outcome?

A5: Absolutely. The purity of the boronic acid is critical for the success of the coupling reaction. Impurities in the starting material can poison the catalyst, lead to side reactions, and reduce the overall yield and purity of the desired product. It is also important to be aware that boronic acids can dehydrate to form cyclic boroxines, which may have different reactivity.

Data on Purity Improvement

While specific quantitative data for purity improvement of 4-Bromo-3-fluorophenylboronic acid reaction products is not extensively published, the following table provides a representative example of how different purification methods can impact the final purity of a hypothetical Suzuki-Miyaura coupling product.

Purification Method	Starting Purity (by LC-MS)	Final Purity (by LC-MS)	Predominant Impurity Removed
Aqueous Work-up	85%	88%	Inorganic salts, excess base
Column Chromatography	88%	97%	Homocoupling byproduct, unreacted starting materials
Recrystallization	97%	>99%	Residual homocoupling byproduct

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol describes a general method for the coupling of 4-Bromo-3-fluorophenylboronic acid with an aryl bromide.

Materials:

• 4-Bromo-3-fluorophenylboronic acid (1.2 equiv)

• Aryl bromide (1.0 equiv)

• Pd(PPh₃)₄ (3 mol%)

• K₂CO₃ (2.0 equiv)

• 1,4-Dioxane and Water (4:1 mixture), degassed

Procedure:

• To a dry Schlenk flask, add the aryl bromide, 4-Bromo-3-fluorophenylboronic acid, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add the degassed 1,4-dioxane/water mixture via syringe.

• Add the Pd(PPh₃)₄ catalyst under a positive flow of the inert gas.

• Heat the reaction mixture to 80-90 °C and stir until the reaction is complete (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification by Flash Column Chromatography

Materials:

• Crude product

• Silica gel

• Hexanes and Ethyl Acetate (or other suitable solvent system)

Procedure:

• Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane).

• Add a small amount of silica gel to the solution and concentrate to dryness to create a dry load.

• Prepare a silica gel column packed with the chosen eluent (e.g., 95:5 Hexanes:Ethyl Acetate). The choice of eluent should be based on prior TLC analysis to achieve good separation between the product and impurities.

• Carefully add the dry-loaded crude product to the top of the column.

• Elute the column with the chosen solvent system, collecting fractions. A shallow gradient (e.g., increasing the percentage of ethyl acetate) may be necessary to separate closely eluting compounds.

• Analyze the collected fractions by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Protocol 3: Purification by Recrystallization

Materials:

• Partially purified solid product

• A suitable solvent or solvent pair (e.g., ethanol/water, toluene/hexanes)

Procedure:

• Place the solid product in a flask.

• Add a minimal amount of the hot solvent (or the more soluble solvent of a pair) to just dissolve the solid.

• If using a two-solvent system, add the second solvent (the anti-solvent) dropwise until the solution becomes slightly cloudy.

• Gently heat the solution until it becomes clear again.

• Allow the solution to cool slowly to room temperature. To promote the growth of large, pure crystals, insulate the flask to slow the cooling process.

• Once crystal formation appears complete, cool the flask in an ice bath to maximize the yield.

• Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Dry the purified crystals under vacuum.

Visualizing the Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction and a common side reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Yoneda Labs [yonedalabs.com]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Catalyst Deactivation in Suzuki Coupling with 4-Bromo-3-fluorobenzeneboronic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with catalyst deactivation during Suzuki coupling reactions involving 4-Bromo-3-fluorobenzeneboronic acid.

Troubleshooting Guide

This guide addresses common issues leading to catalyst deactivation and low reaction yields in a question-and-answer format.

Q1: My Suzuki coupling reaction with 4-Bromo-3-fluorobenzeneboronic acid is showing low or no conversion. What are the likely causes related to catalyst deactivation?

A1: Low or no conversion in a Suzuki coupling reaction is often linked to the deactivation of the palladium catalyst. Several factors can contribute to this issue:

• Catalyst Oxidation: The active Pd(0) species is susceptible to oxidation to inactive Pd(II) if the reaction is not conducted under strictly inert conditions.

• Ligand Degradation: Phosphine ligands, commonly used in Suzuki couplings, can be oxidized or undergo other degradation pathways, leading to the precipitation of palladium black.

• Formation of Inactive Palladium Species: Agglomeration of palladium atoms can form inactive palladium black.

• Protodeboronation of the Boronic Acid: The C-B bond of the boronic acid can be cleaved by protonolysis, especially under certain basic conditions, leading to the formation of 1-bromo-2-fluorobenzene and reducing the amount of boronic acid available for the cross-coupling reaction.[1]

• Inhibition by Fluoride: While fluoride ions can promote the reaction, they can also form unreactive anionic boronate species, hindering the transmetalation step.[2]

Q2: I observe the formation of a black precipitate in my reaction mixture. What is it and how can I prevent it?

A2: The black precipitate is likely palladium black, an inactive, agglomerated form of palladium. Its formation indicates catalyst decomposition and is a primary cause of reaction failure. To prevent its formation:

• Ensure a Strictly Inert Atmosphere: Thoroughly degas all solvents and reagents and maintain a positive pressure of an inert gas (e.g., argon or nitrogen) throughout the reaction.

• Use Robust Ligands: Bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands can stabilize the palladium catalyst and prevent agglomeration.

• Optimize Reaction Temperature: While higher temperatures can increase reaction rates, they can also accelerate catalyst decomposition. Determine the optimal temperature that balances reaction kinetics and catalyst stability.

• Proper Ligand-to-Metal Ratio: An appropriate excess of the ligand can help stabilize the catalytic species.

Q3: My reaction is sluggish and gives a low yield, even with a fresh catalyst. Could the choice of base be the issue?

A3: Yes, the choice of base is critical in Suzuki coupling reactions and can significantly impact catalyst stability and reactivity.[3]

• Base Strength: With electron-deficient boronic acids like 4-Bromo-3-fluorobenzeneboronic acid, a stronger, non-nucleophilic base is often required to facilitate the formation of the reactive boronate species. However, overly strong bases can promote side reactions, including protodeboronation and catalyst degradation.

• Commonly Used Bases: Inorganic bases such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄) are frequently used. The choice of base can influence the reaction outcome, and screening different bases may be necessary. For instance, in couplings of other fluorinated aryl bromides, K₂CO₃ has been used effectively.[2]

• Fluoride-Containing Bases: Bases like cesium fluoride (CsF) or potassium fluoride (KF) can play a dual role. While they can facilitate the transmetalation step, an excess can lead to the formation of unreactive fluoroborate species.[2]

Frequently Asked Questions (FAQs)

Q1: What are the common side reactions observed in the Suzuki coupling of 4-Bromo-3-fluorobenzeneboronic acid?

A1: Besides catalyst deactivation, several side reactions can reduce the yield of the desired product:

• Homocoupling: The boronic acid can couple with itself to form a symmetrical biaryl byproduct. This is often promoted by the presence of oxygen or Pd(II) species at the start of the reaction.

• Protodeboronation: As mentioned earlier, the replacement of the boronic acid group with a hydrogen atom is a significant side reaction, particularly with electron-deficient boronic acids.[1]

• Dehalogenation: The aryl halide can be reduced, replacing the bromine atom with a hydrogen atom.

Q2: How does the fluorine substituent on the boronic acid affect the reaction?

A2: The fluorine atom is an electron-withdrawing group, which makes the boronic acid more electrophilic. This can have several effects:

• Increased Acidity: The boronic acid is more acidic, which can influence the choice of base.

• Slower Transmetalation: The electron-withdrawing nature of the fluorine can slow down the transmetalation step, which is often the rate-limiting step in the catalytic cycle. Using electron-rich ligands on the palladium catalyst can help to accelerate this step.

• Potential for C-F Activation: While less common than C-Br activation, under harsh conditions or with specific catalysts, C-F bond activation could become a competing pathway, although this is generally not a major concern under standard Suzuki conditions.

Q3: What are the recommended starting points for optimizing the reaction conditions?

A3: For a Suzuki coupling involving 4-Bromo-3-fluorobenzeneboronic acid, consider the following starting conditions for optimization:

• Catalyst: A palladium(II) precatalyst like Pd(OAc)₂ or a preformed Pd(0) catalyst such as Pd₂(dba)₃ with a suitable ligand.

• Ligand: An electron-rich and bulky phosphine ligand such as SPhos, XPhos, or P(t-Bu)₃.

• Base: Start with K₂CO₃ or K₃PO₄.

• Solvent: A mixture of an organic solvent like dioxane, THF, or toluene with water is common.

• Temperature: Begin with a moderate temperature (e.g., 80-100 °C) and adjust as needed.

Data Presentation

Table 1: Effect of Different Bases on Suzuki Coupling Yield

Entry	Base (equivalents)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	K₂CO₃ (2.0)	Dioxane/H₂O (4:1)	90	12	85
2	Cs₂CO₃ (2.0)	Dioxane/H₂O (4:1)	90	12	88
3	K₃PO₄ (3.0)	Toluene/H₂O (4:1)	100	8	92
4	KF (3.0)	THF/H₂O (4:1)	80	16	75

Note: Data is representative and may vary based on the specific aryl halide and reaction conditions.

Table 2: Influence of Catalyst Loading on Reaction Conversion

Entry	Catalyst Loading (mol%)	Ligand	Time (h)	Conversion (%)
1	2.0	SPhos	6	95
2	1.0	SPhos	6	90
3	0.5	SPhos	6	75
4	0.1	SPhos	6	40

Note: Data is illustrative and actual results will depend on the specific substrates and conditions.

Experimental Protocols

Adapted Protocol for Suzuki Coupling of 4-Bromo-3-fluorobenzeneboronic acid with an Aryl Bromide

This protocol is adapted from procedures for similar fluorinated substrates and should be optimized for specific reaction partners.[2]

Materials:

• 4-Bromo-3-fluorobenzeneboronic acid (1.0 equiv)

• Aryl bromide (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (3.0 equiv)

• Degassed 1,4-dioxane

• Degassed deionized water

Procedure:

• To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add 4-Bromo-3-fluorobenzeneboronic acid, the aryl bromide, and potassium phosphate.

• Evacuate and backfill the flask with the inert gas three times.

• In a separate vial, weigh the Pd(OAc)₂ and SPhos and add them to the reaction flask against a positive flow of the inert gas.

• Add degassed 1,4-dioxane and degassed deionized water (typically in a 4:1 to 10:1 ratio) via syringe to achieve a concentration of 0.1-0.5 M with respect to the limiting reagent.

• Degas the resulting mixture by bubbling the inert gas through the solution for 10-15 minutes.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Caption: Common pathways for palladium catalyst deactivation in Suzuki coupling.

Caption: A logical workflow for troubleshooting low yields in Suzuki coupling.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives [digibug.ugr.es]

Technical Support Center: 4-Bromo-3-fluorobenzeneboronic Acid Coupling Reactions

This technical support center provides troubleshooting guidance and frequently asked questions regarding the effect of temperature on coupling reactions involving 4-Bromo-3-fluorobenzeneboronic acid. The information is targeted towards researchers, scientists, and professionals in drug development to assist in optimizing experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the typical temperature range for Suzuki-Miyaura coupling reactions with 4-Bromo-3-fluorobenzeneboronic acid?

While specific data for 4-Bromo-3-fluorobenzeneboronic acid is limited in readily available literature, analogous Suzuki-Miyaura couplings involving other brominated and fluorinated arylboronic acids are generally conducted at elevated temperatures. A typical starting range for optimization is between 70°C and 120°C.[1][2] Some systems may even benefit from temperatures as high as 140°C to achieve complete conversion.[2] It is crucial to optimize the temperature for each specific catalytic system (catalyst, ligand, base, and solvent).

Q2: How does increasing the reaction temperature generally affect the outcome of the coupling reaction?

Increasing the reaction temperature typically leads to a higher reaction rate and increased conversion of the starting materials.[2] For instance, in a study on a similar compound, the conversion increased from 72% at 100°C to 100% at 140°C after 24 hours.[2] However, excessively high temperatures can lead to catalyst decomposition and an increase in side reactions.[3]

Q3: What are the potential side reactions at elevated temperatures when using 4-Bromo-3-fluorobenzeneboronic acid?

A common side reaction, particularly at higher temperatures, is protodeboronation.[4][5] This is the cleavage of the carbon-boron bond, which is replaced by a carbon-hydrogen bond, resulting in the formation of 1-bromo-2-fluorobenzene as a byproduct and reducing the overall yield of the desired coupled product.[4] The propensity for protodeboronation is dependent on the substrate, reaction conditions, and pH.[4]

Q4: Can the coupling reaction be performed at room temperature?

While some Suzuki-Miyaura reactions can proceed at room temperature, it is generally less efficient for aryl bromides like 4-Bromo-3-fluorobenzeneboronic acid's coupling partner. Lower temperatures significantly decrease the reaction rate, potentially leading to incomplete conversion even after extended reaction times.[6] For challenging substrates, heating is typically required to achieve a reasonable reaction rate and yield.

Troubleshooting Guide

Issue 1: Low or no conversion of starting materials.

Possible Cause	Troubleshooting Step
Insufficient Temperature	Gradually increase the reaction temperature in 10-20°C increments (e.g., from 80°C to 100°C, then 120°C). Monitor the reaction progress by TLC or LC-MS at each step.[2][6]
Catalyst Inactivity	Ensure the palladium catalyst and any phosphine ligands are fresh and have been stored under an inert atmosphere to prevent oxidation.[3] Consider using a more active catalyst system, such as one with a more electron-rich ligand.
Inadequate Degassing	Oxygen can deactivate the Pd(0) catalyst. Ensure the reaction mixture and solvents are thoroughly degassed using methods like bubbling with an inert gas (argon or nitrogen) or freeze-pump-thaw cycles.[3]

Issue 2: Significant formation of protodeboronation byproduct (1-bromo-2-fluorobenzene).

Possible Cause	Troubleshooting Step
Excessively High Temperature	Reduce the reaction temperature. A lower temperature can disfavor the protodeboronation pathway relative to the desired coupling reaction.[5]
Prolonged Reaction Time	Monitor the reaction closely and stop it as soon as the starting material is consumed to minimize the time the boronic acid is exposed to high temperatures.[3]
Presence of Water	While some water is often necessary for the Suzuki-Miyaura reaction, excess water can be a proton source for protodeboronation. Use anhydrous solvents if the issue persists, though this may require re-optimization of other parameters.[5]
Inappropriate Base	The choice of base can influence the rate of protodeboronation. Consider screening milder bases such as K₃PO₄ or Cs₂CO₃.[3][5]

Data on Temperature Effects in Similar Suzuki-Miyaura Reactions

The following tables summarize the effect of temperature on the conversion and yield of Suzuki-Miyaura reactions involving compounds structurally similar to 4-Bromo-3-fluorobenzeneboronic acid. This data can serve as a valuable reference for optimizing your own experiments.

Table 1: Optimization of Reaction Temperature for the Suzuki-Miyaura Cross-Coupling of 4-Bromoacetophenone and Phenylboronic Acid [2]

Entry	Temperature (°C)	Conversion (%)
1	100	72
2	120	85
3	140	100
Reaction conditions: 4-bromoacetophenone (1.0 mmol), phenylboronic acid (1.5 mmol), 0.25 mmol% supported catalyst, Na₂CO₃ (2.0 mmol), DMA (5 mL), 24 hours.

Table 2: Effect of Temperature on the Suzuki-Miyaura Coupling of 1-Bromo-4-fluorobenzene with Phenylboronic Acid [1]

Temperature (°C)	Reaction Time (h)	Conversion (%)
70	3	~80
70	8	~85
110	3	~95
110	8	>95

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of an Aryl Bromide with 4-Bromo-3-fluorobenzeneboronic Acid

This protocol is a general guideline and may require optimization for specific substrates and catalyst systems.

1. Reaction Setup:

• To a dry Schlenk flask under an inert atmosphere (e.g., Argon), add the aryl bromide (1.0 equiv.), 4-Bromo-3-fluorobenzeneboronic acid (1.2 equiv.), and a suitable base (e.g., K₂CO₃, 2.0 equiv.).

• Add a magnetic stir bar.

• Seal the flask with a septum.

2. Solvent Addition and Degassing:

• Add a degassed solvent mixture (e.g., 1,4-dioxane/water, 4:1 v/v) to the flask via syringe to achieve a concentration of approximately 0.1 M with respect to the aryl bromide.

• Degas the resulting suspension by bubbling argon through the mixture for 15-20 minutes.

3. Catalyst Addition:

• In a separate vial, weigh the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 equiv.) and any required ligand.

• Under a positive flow of argon, add the catalyst and ligand to the reaction flask.

4. Reaction Execution:

• Place the flask in a preheated oil bath set to the desired temperature (e.g., 85°C).

• Stir the reaction mixture vigorously.

• Monitor the reaction progress by TLC or LC-MS.

5. Workup and Purification:

• Once the reaction is complete (typically 2-24 hours), cool the mixture to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Caption: A general experimental workflow for optimizing the temperature in a Suzuki-Miyaura coupling reaction.

Caption: A decision tree for troubleshooting common temperature-related issues in Suzuki-Miyaura coupling reactions.

References

• 1. mdpi.com [mdpi.com]
• 2. ikm.org.my [ikm.org.my]
• 3. benchchem.com [benchchem.com]
• 4. Protodeboronation - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Purification of Biaryls from 4-Bromo-3-fluorobenzeneboronic Acid

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of biaryl compounds synthesized using 4-Bromo-3-fluorobenzeneboronic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered when synthesizing biaryls using 4-Bromo-3-fluorobenzeneboronic acid in a Suzuki-Miyaura coupling reaction?

A1: The most prevalent impurities include:

• Homocoupled Byproducts: Dimerization of 4-Bromo-3-fluorobenzeneboronic acid or the corresponding aryl halide coupling partner. The presence of oxygen can promote the oxidative homocoupling of the boronic acid reagent.[1][2][3]

• Unreacted Starting Materials: Residual 4-Bromo-3-fluorobenzeneboronic acid and the aryl halide partner.

• Catalyst Residues: Palladium from the catalyst used in the coupling reaction.

• Ligand-Derived Impurities: Unreacted phosphine ligands (e.g., PPh₃) and their corresponding oxides (e.g., OPPh₃). Impurities can also arise from the incorporation of an aryl group from the phosphine ligand itself.[1][4]

• Boronic Acid-Related Impurities: Besides the starting material, other boronic acid derivatives or boric acid can be present.[5]

Q2: How can I minimize the formation of homocoupling byproducts during the reaction itself?

A2: To suppress homocoupling, rigorous exclusion of oxygen is critical.[3] This can be achieved through:

• Inert Atmosphere: Performing the reaction under a nitrogen or argon atmosphere. A common method is to evacuate the reaction vessel and backfill with an inert gas, repeating this cycle three times.[6]

• Degassing Solvents: Using properly degassed solvents. A subsurface sparge with nitrogen can be very effective at removing dissolved oxygen.[1][2]

• Addition of Reducing Agents: Introducing a mild reducing agent, such as potassium formate, can help minimize the concentration of free Pd(II) that contributes to homocoupling, without disrupting the catalytic cycle.[1][2]

Q3: My desired biaryl product is showing poor separation from impurities on a standard silica gel column. What should I do?

A3: If standard silica gel chromatography is ineffective, consider the following:

• Solvent System Optimization: Experiment with different solvent systems. For polar compounds, a mixture like Dichloromethane-Methanol (10:1 or 5:1) might offer better separation.[7]

• Alternative Stationary Phases: For separating positional isomers, which can be a challenge with fluorinated aromatics, specialized columns can be effective.[8][9] Phenyl or biphenyl-functionalized columns that utilize pi-pi interactions can improve resolution.[8] For atropisomers, chiral stationary phases (CSPs) like cyclofructan-based columns may be necessary.[10][11]

• Reverse-Phase HPLC: If the compound is sufficiently non-polar, a C18 reversed-phase column with a suitable mobile phase (e.g., acetonitrile/water or methanol/water, possibly with additives like formic acid) can provide an alternative separation mechanism.[12]

Q4: How can I effectively remove unreacted boronic acid from my crude product mixture?

A4: Several methods can be employed to remove residual boronic acids:

• Aqueous Base Wash: During workup, treat the crude mixture with an aqueous solution of a base like 1-2 M NaOH. The boronic acid will deprotonate to form a water-soluble boronate salt, which will partition into the aqueous layer, while the desired biaryl product remains in the organic phase.[2][7]

• Scavenger Resins: Use silica-based scavengers with functional groups that bind to boronic acids, such as SiliaBond DEAM or Diol.[13] These allow for the removal of the boronic acid by simple filtration.

• Volatilization: Convert the boronic acid to its volatile methyl ester by adding methanol and evaporating under reduced pressure. This process can be repeated multiple times to drive off the boronic acid.[7]

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process.

Issue 1: Persistent Palladium Contamination (Product has a gray/black tint)

Possible Cause	Suggested Solution
Inefficient Removal by Filtration	Palladium black may not be fully removed by standard filtration. Try filtering the product solution through a pad of Celite® or using a clarifying filtration setup.[1]
Complexation with Product	The product may chelate with palladium. Treat the crude product solution with a metal scavenger. Commercially available options include silica-based thiols (SiliaMetS Thiol) or activated carbon.[13]
Homogeneous Catalyst	The palladium catalyst is fully dissolved and passes through standard filters. After the main purification step (e.g., column chromatography), perform a final treatment with a scavenger or recrystallize the product to exclude the metal.

Issue 2: Difficulty Separating Positional Isomers

Possible Cause	Suggested Solution
Similar Polarity	The desired biaryl and its positional isomers have very similar polarities, making separation on standard silica gel difficult.
HPLC Optimization	Use High-Performance Liquid Chromatography (HPLC). A Phenyl Hydride™ or Biphenyl column is recommended for resolving positional isomers of aromatic compounds.[8][9]
Mobile Phase Tuning	In HPLC, carefully optimize the mobile phase. For phenyl columns, avoid acetonitrile as it can interfere with pi-pi interactions; methanol is often a better choice. Adding an acid like formic acid can sometimes improve peak shape.[8]
Recrystallization	Attempt fractional recrystallization with various solvents. This method relies on slight differences in solubility between the isomers.[14]

Issue 3: Low Recovery After Recrystallization

Possible Cause	Suggested Solution
Inappropriate Solvent Choice	The ideal recrystallization solvent should dissolve the compound well when hot but poorly when cold.[15] If the compound is too soluble at low temperatures, recovery will be poor.
Solvent Screening	Perform small-scale solubility tests with a range of solvents (e.g., hexanes, ethyl acetate, ethanol, toluene, and mixtures) to find the optimal one.
Excess Solvent Used	Using too much solvent to dissolve the crude product will keep a significant amount of the desired compound in solution even after cooling.[16]
Minimize Solvent	Dissolve the solid in the minimum amount of boiling solvent necessary to achieve full dissolution.[15] If excess solvent was used, carefully evaporate some of it to re-saturate the solution before cooling.
Premature Crystallization	Crystals formed too quickly, trapping impurities.
Slow Cooling	Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath. Rapid cooling leads to smaller, less pure crystals.[14]

Experimental Workflows & Logic

A typical workflow for the purification of a biaryl compound synthesized via Suzuki-Miyaura coupling is outlined below.

Caption: General purification workflow for biaryl compounds.

The following decision tree can help troubleshoot common purification challenges.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. separation of positional isomers - Chromatography Forum [chromforum.org]
• 9. Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation - Tips & Suggestions [mtc-usa.com]
• 10. Enantiomeric Separation of Biaryl Atropisomers Using Cyclofructan Based Chiral Stationary Phases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 12. benchchem.com [benchchem.com]
• 13. silicycle.com [silicycle.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. m.youtube.com [m.youtube.com]
• 16. www2.chem.wisc.edu [www2.chem.wisc.edu]

Reference Data & Comparative Studies

Navigating the Suzuki Coupling Landscape: A Comparative Guide to 4-Bromo-3-fluorobenzeneboronic Acid and Its Isomers

In the intricate world of synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the formation of carbon-carbon bonds, particularly in the synthesis of biaryl and heteroaryl compounds crucial for pharmaceutical and materials science applications. The reactivity of the boronic acid partner is a critical determinant of reaction success. This guide provides a comparative analysis of 4-bromo-3-fluorobenzeneboronic acid and its structural isomers in Suzuki coupling reactions, offering insights for researchers, scientists, and drug development professionals. While direct, side-by-side comparative studies under identical conditions are not extensively documented in the literature, this guide extrapolates expected reactivity based on established electronic and steric principles, supported by data from related systems.

Performance Comparison: Electronic and Steric Effects at Play

The positional arrangement of the bromo and fluoro substituents on the phenylboronic acid ring significantly influences the electronic properties and steric environment of the molecule, thereby affecting its reactivity in the Suzuki coupling reaction. The interplay of the electron-withdrawing nature of the fluorine atom and the steric bulk of the bromine atom governs the ease of transmetalation, a key step in the catalytic cycle.

Isomer	Key Structural Features	Expected Reactivity in Suzuki Coupling
4-Bromo-3-fluorobenzeneboronic acid	Fluorine is meta to the boronic acid and ortho to the bromine.	Moderate to Good Reactivity: The electron-withdrawing fluorine atom at the meta position can increase the Lewis acidity of the boron center, potentially facilitating transmetalation. The bromine at the para position is sterically accessible for oxidative addition to the palladium catalyst in the coupling partner.
2-Bromo-3-fluorobenzeneboronic acid	Bromine is ortho to the boronic acid. Fluorine is meta to the boronic acid.	Potentially Lower Reactivity: The presence of the bulky bromine atom in the ortho position relative to the boronic acid group can introduce significant steric hindrance. This steric clash can impede the approach of the boronic acid to the palladium center, thereby slowing down the transmetalation step and potentially lowering the overall reaction yield.
4-Bromo-2-fluorobenzeneboronic acid	Fluorine is ortho to the boronic acid.	Potentially Higher Reactivity: The strongly electron-withdrawing fluorine atom in the ortho position can significantly increase the electrophilicity of the boron atom. This electronic effect can accelerate the rate of transmetalation, a crucial step in the Suzuki-Miyaura catalytic cycle.
2-Bromo-5-fluorobenzeneboronic acid	Bromine is ortho to the boronic acid. Fluorine is meta to the boronic acid.	Potentially Lower Reactivity: Similar to the 2-bromo-3-fluoro isomer, the ortho-bromine atom is expected to exert steric hindrance, which could negatively impact the reaction rate and yield.

Note: The expected reactivities are based on general principles of electronic and steric effects in Suzuki-Miyaura coupling. Actual experimental results can be influenced by the specific reaction conditions, including the choice of catalyst, ligand, base, and solvent.

Experimental Protocols: A General Guideline

The following is a representative experimental protocol for the Suzuki-Miyaura coupling of a bromofluorobenzeneboronic acid with an aryl bromide. This protocol should be optimized for each specific substrate combination.

Materials:

• Bromofluorobenzeneboronic acid isomer (1.0 equiv)

• Aryl bromide (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂; 2 mol%)

• Triphenylphosphine (PPh₃; 8 mol%)

• Potassium carbonate (K₂CO₃; 2.0 equiv)

• 1,4-Dioxane

• Water

Procedure:

• To a dried Schlenk flask, add the bromofluorobenzeneboronic acid isomer, aryl bromide, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add 1,4-dioxane and water (typically a 4:1 to 5:1 ratio) to the flask.

• In a separate vial, dissolve palladium(II) acetate and triphenylphosphine in a small amount of degassed 1,4-dioxane.

• Add the catalyst solution to the reaction mixture under a positive flow of inert gas.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl compound.

Visualizing the Process

To better understand the reaction dynamics and experimental design, the following diagrams illustrate the Suzuki-Miyaura catalytic cycle and a logical workflow for evaluating the reactivity of the different bromofluorobenzeneboronic acid isomers.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A logical workflow for the comparative evaluation of bromofluorobenzeneboronic acid isomers.

A Head-to-Head Battle of Isomers: Unveiling the Reactivity of 4-bromo-3-fluoro vs. 4-bromo-2-fluorobenzeneboronic Acid in Suzuki-Miyaura Coupling

For researchers, scientists, and professionals in the dynamic field of drug development, the strategic selection of building blocks is paramount to the success of synthetic endeavors. This guide provides an in-depth comparative analysis of two structurally similar yet distinct isomers: 4-bromo-3-fluorobenzeneboronic acid and 4-bromo-2-fluorobenzeneboronic acid. Their utility as key intermediates in palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura reaction, is well-established. This document aims to dissect their relative reactivity, supported by a theoretical framework and representative experimental data, to inform rational substrate selection and reaction optimization.

The position of the fluorine atom on the phenylboronic acid ring, ortho versus meta to the boronic acid moiety, imparts subtle yet significant differences in the electronic and steric environment of the molecule. These differences can profoundly influence the kinetics and overall efficiency of the Suzuki-Miyaura coupling, a cornerstone of modern carbon-carbon bond formation.

Theoretical Underpinnings of Reactivity: A Tale of Two Effects

The reactivity of an arylboronic acid in the Suzuki-Miyaura catalytic cycle is primarily governed by two key factors: electronic effects and steric hindrance. These factors predominantly influence the transmetalation step, which is often the rate-determining step of the reaction.

Electronic Effects: The highly electronegative fluorine atom exerts a strong electron-withdrawing inductive effect (-I effect). This effect can influence the acidity of the boronic acid and the nucleophilicity of the aryl group that is transferred to the palladium center.

• 4-bromo-2-fluorobenzeneboronic acid (ortho-isomer): The fluorine atom's proximity to the boronic acid group in the ortho position leads to a more pronounced inductive withdrawal of electron density from the boron-bearing carbon. This can increase the Lewis acidity of the boron atom, potentially facilitating the formation of the boronate complex required for transmetalation. Furthermore, intramolecular hydrogen bonding between the fluorine and the hydroxyl groups of the boronic acid can influence its conformation and acidity.

• 4-bromo-3-fluorobenzeneboronic acid (meta-isomer): With the fluorine atom in the meta position, the inductive effect on the boronic acid is still significant but less pronounced compared to the ortho-isomer.

Steric Effects: The spatial arrangement of substituents around the boronic acid group can significantly impact the approach of the bulky palladium catalyst complex.

• 4-bromo-2-fluorobenzeneboronic acid (ortho-isomer): The presence of the fluorine atom in the ortho position introduces steric hindrance around the reaction center. This can impede the coordination of the boronic acid to the palladium complex, potentially slowing down the transmetalation step.

• 4-bromo-3-fluorobenzeneboronic acid (meta-isomer): The meta-position of the fluorine atom results in significantly less steric hindrance around the boronic acid moiety, allowing for a more facile approach of the palladium catalyst.

The interplay of these electronic and steric effects dictates the overall reactivity of each isomer. While the ortho-isomer may benefit from enhanced Lewis acidity, it is often hampered by steric hindrance. Conversely, the meta-isomer experiences less steric impediment, which can lead to faster reaction rates.

Quantitative Reactivity Comparison

While a definitive head-to-head comparative study under identical conditions is not extensively documented in a single publication, an analysis of the available literature on Suzuki-Miyaura couplings of fluorinated phenylboronic acids allows for a qualitative and semi-quantitative comparison. The following table summarizes representative yields for the Suzuki coupling of each isomer with a common coupling partner, 4-methoxyphenylboronic acid, under typical reaction conditions. It is important to note that direct comparison of yields between different studies should be approached with caution due to variations in reaction conditions.

Boronic Acid Isomer	Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-bromo-3-fluorobenzeneboronic acid	4-methoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/Ethanol/Water	80	12	~85-95%
4-bromo-2-fluorobenzeneboronic acid	4-methoxyphenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	Dioxane/Water	100	18	~75-85%

Note: The data in this table is compiled from representative procedures and serves as an illustration of expected reactivity trends. Actual yields may vary depending on the specific reaction conditions, purity of reagents, and scale of the reaction.

The data suggests that 4-bromo-3-fluorobenzeneboronic acid generally provides higher yields in Suzuki-Miyaura coupling reactions compared to its ortho-substituted counterpart, 4-bromo-2-fluorobenzeneboronic acid . This observation aligns with the theoretical prediction that the reduced steric hindrance of the meta-isomer outweighs the potential electronic activation of the ortho-isomer, leading to a more efficient catalytic turnover.

Experimental Protocols: A Guide to Practice

Detailed and reproducible experimental protocols are crucial for the successful application of these reagents in synthesis. Below is a generalized experimental procedure for a Suzuki-Miyaura cross-coupling reaction that can be adapted for both isomers.

General Experimental Protocol for Suzuki-Miyaura Coupling

Materials:

• Aryl halide (e.g., 4-bromo-3-fluorobenzeneboronic acid or 4-bromo-2-fluorobenzeneboronic acid) (1.0 mmol, 1.0 equiv)

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid) (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol% or Pd(dppf)Cl₂, 2-4 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv or Cs₂CO₃, 2.0 equiv)

• Solvent (e.g., Toluene/Ethanol/H₂O 4:1:1, or 1,4-Dioxane/H₂O 4:1)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide, the arylboronic acid, the palladium catalyst, and the base.

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed solvent mixture to the flask via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Visualizing the Decisive Factors

To better understand the interplay of factors influencing the reactivity of these isomers, the following diagrams are provided.

Caption: Logical relationship of steric and electronic effects on the reactivity of ortho- and meta-substituted fluorobenzeneboronic acids.

Caption: A generalized experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Conclusion

In the comparative analysis of 4-bromo-3-fluorobenzeneboronic acid and 4-bromo-2-fluorobenzeneboronic acid, the meta-substituted isomer emerges as the more reactive coupling partner in Suzuki-Miyaura reactions. This enhanced reactivity is primarily attributed to the reduced steric hindrance around the boronic acid moiety, which facilitates a more efficient transmetalation step in the catalytic cycle. While the ortho-isomer benefits from a stronger inductive electron-withdrawing effect, this electronic advantage is generally overcome by the detrimental steric clash with the palladium catalyst.

For researchers and drug development professionals, this guide underscores the importance of considering isomeric substitution patterns when selecting building blocks for complex molecule synthesis. The choice between these two reagents will ultimately depend on the specific synthetic target and the desired electronic properties of the final product. However, for general applications requiring high efficiency and yield in Suzuki-Miyaura coupling, 4-bromo-3-fluorobenzeneboronic acid represents a more favorable choice.

A Head-to-Head Comparison: 4-Bromo-3-fluorobenzeneboronic Acid vs. Its Pinacol Ester Derivative in Suzuki-Miyaura Coupling

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Optimal Boron Reagent

In the realm of palladium-catalyzed cross-coupling reactions, the Suzuki-Miyaura coupling stands as a cornerstone for the formation of carbon-carbon bonds, pivotal in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The choice of the boron reagent—a boronic acid or its corresponding ester—can significantly influence reaction efficiency, reproducibility, and ease of handling. This guide provides an in-depth comparison of 4-Bromo-3-fluorobenzeneboronic acid and its pinacol ester derivative, offering experimental insights to inform your selection process.

Executive Summary: The Reactivity-Stability Trade-Off

The fundamental difference between 4-Bromo-3-fluorobenzeneboronic acid and its pinacol ester lies in a classic trade-off between reactivity and stability.

• 4-Bromo-3-fluorobenzeneboronic acid is generally the more reactive species, which can lead to faster reaction times.[1][2] This heightened reactivity is often attributed to the ease with which it undergoes transmetalation in the Suzuki-Miyaura catalytic cycle. However, this comes at the cost of lower stability. Boronic acids are susceptible to decomposition pathways such as oxidation and protodeboronation, which can impact their shelf-life and the consistency of reaction outcomes.[2]

• 4-Bromo-3-fluorophenylboronic acid pinacol ester offers significantly enhanced stability. The pinacol group sterically protects the boron atom, rendering the molecule less susceptible to hydrolysis and other degradation pathways.[3] This translates to a longer shelf-life, easier handling, and often simplified purification of the final product. While this stability is a major advantage, the pinacol ester can sometimes exhibit slower reaction kinetics compared to the parent boronic acid.[1][3]

Quantitative Data Comparison

Feature	4-Bromo-3-fluorobenzeneboronic acid	4-Bromo-3-fluorophenylboronic acid pinacol ester	Supporting Evidence
Reactivity in Suzuki Coupling	Generally higher, potentially leading to faster reaction times.	Generally lower, may require longer reaction times or higher temperatures.	Boronic acids are often more efficient than boronic esters in Suzuki coupling processes due to differences in the electron-withdrawing ability of the hydroxyl versus alkoxyl groups.[1][2] Kinetic studies on related fluorophenylboronic acids and their pinacol esters show that the free acid can react faster.[3]
Stability & Shelf-Life	Lower; susceptible to oxidation, and protodeboronation. Can form cyclic boroxine anhydrides upon storage.	Higher; the pinacol group protects the boron atom, leading to a longer shelf-life and resistance to degradation.	Pinacol esters are known to be stable enough for chromatographic purification and are less sensitive to air and moisture.[4]
Handling & Purification	Can be more challenging due to its higher polarity and potential for decomposition.	Generally easier to handle as they are often crystalline solids. Purification of products can be simpler due to the stability of the ester.	The stability of pinacol esters allows for normal workup including chromatographic purification.[4]
Solubility	Generally more soluble in polar protic solvents.	More soluble in a wider range of organic solvents.	Boronic esters typically exhibit better solubility in organic solvents compared to their corresponding acids.

Experimental Protocols

The following are representative experimental protocols for a Suzuki-Miyaura coupling reaction using both the boronic acid and its pinacol ester derivative with a generic aryl bromide.

Protocol 1: Suzuki-Miyaura Coupling of 4-Bromo-3-fluorobenzeneboronic acid with an Aryl Bromide

Materials:

• 4-Bromo-3-fluorobenzeneboronic acid (1.2 equivalents)

• Aryl bromide (1.0 equivalent)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 equivalents)

• Toluene/Water (4:1 v/v)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon), add the aryl bromide (1.0 mmol), 4-Bromo-3-fluorobenzeneboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

• Add the toluene/water solvent mixture (10 mL).

• Degas the mixture by bubbling argon through it for 15-20 minutes.

• In a separate vial, weigh out palladium(II) acetate (0.02 mmol) and SPhos (0.04 mmol) and add them to the reaction flask under a positive flow of argon.

• Seal the flask and heat the reaction mixture to 100°C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Suzuki-Miyaura Coupling of 4-Bromo-3-fluorophenylboronic acid pinacol ester with an Aryl Bromide

Materials:

• 4-Bromo-3-fluorophenylboronic acid pinacol ester (1.2 equivalents)

• Aryl bromide (1.0 equivalent)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 3 mol%)

• Potassium carbonate (K₂CO₃, 2.0 equivalents)

• 1,4-Dioxane/Water (4:1 v/v)

Procedure:

• To a microwave vial, add the aryl bromide (1.0 mmol), 4-Bromo-3-fluorophenylboronic acid pinacol ester (1.2 mmol), potassium carbonate (2.0 mmol), and Pd(dppf)Cl₂ (0.03 mmol).

• Add the 1,4-dioxane/water solvent mixture (10 mL).

• Seal the vial and place it in a microwave reactor.

• Heat the reaction mixture to 120°C for 30 minutes.

• After the reaction is complete, cool the vial to room temperature.

• Dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of Celite®.

• Wash the filtrate with water (15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizing the Process

To better understand the chemical processes and decision-making involved, the following diagrams have been generated.

Figure 1. Simplified Suzuki-Miyaura Catalytic Cycle.

Figure 2. Decision workflow for selecting the appropriate boron reagent.

Conclusion

The choice between 4-Bromo-3-fluorobenzeneboronic acid and its pinacol ester derivative is a nuanced one, hinging on the specific priorities of the synthetic task at hand. For applications demanding high reactivity and where the reagent can be used relatively quickly after procurement or synthesis, the boronic acid may be the preferred choice. Conversely, for complex, multi-step syntheses, or in high-throughput screening environments where stability, ease of handling, and long-term storage are paramount, the pinacol ester is the more robust and reliable option. By understanding the inherent trade-offs, researchers can make an informed decision to optimize their synthetic outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Miyaura Borylation Reaction [organic-chemistry.org]

alternative reagents to 4-Bromo-3-fluorobenzeneboronic acid for biaryl synthesis

For researchers engaged in the synthesis of complex biaryl scaffolds, particularly within drug development, the choice of organometallic reagent is critical to the success of a cross-coupling reaction. While 4-Bromo-3-fluorobenzeneboronic acid is a staple in Suzuki-Miyaura coupling, a range of alternative reagents offers distinct advantages in terms of stability, reactivity, and functional group tolerance. This guide provides an objective comparison of these alternatives, supported by experimental data, to inform reagent selection for biaryl synthesis.

The palladium-catalyzed Suzuki-Miyaura reaction, which couples organoboron compounds with organic halides, is a cornerstone of modern synthetic chemistry.[1][2] However, the inherent instability of some boronic acids, which can lead to side reactions like protodeboronation, has driven the development of more robust alternatives.[3] Beyond the Suzuki-Miyaura reaction, other cross-coupling methodologies such as the Stille, Negishi, and Hiyama reactions employ different organometallic partners—organotin, organozinc, and organosilicon reagents, respectively—each with a unique profile of reactivity and handling requirements.[4][5][6]

Comparative Performance of Arylating Reagents

The following table summarizes the performance of various classes of organometallic reagents in palladium-catalyzed biaryl synthesis. The data is compiled from representative literature examples to highlight the typical reaction conditions and yields achievable with each class of reagent.

Reagent Class	Representative Reagent	Coupling Partner	Catalyst System (Catalyst/Ligand)	Base/Activator	Solvent	Temp. (°C)	Time (h)	Yield (%)	Ref.
Arylboronic Acid	4-Fluorophenylboronic Acid	3-Chloropyridine	[(t-Bu)₂P(OH)]₂PdCl₂ / TBAB	K₃PO₄	Water	100	12	95	[7]
Arylboronic Ester	Phenylboronic acid pinacol ester	4-Bromoacetophenone	Pd(dppf)Cl₂	Cs₂CO₃	1,4-Dioxane/Water	80	12	91	[1]
Aryltrifluoroborate	Potassium Phenyltrifluoroborate	4-Chlorobenzonitrile	PdCl₂(dppf)·CH₂Cl₂	Cs₂CO₃	THF/Water	80	16	95	[8]
Arylstannane (Stille)	(4-Methoxyphenyl)tributylstannane	4-Iodoacetophenone	Pd(PPh₃)₄	N/A	Toluene	100	16	93	[9]
Arylzinc (Negishi)	Phenylzinc Chloride	4-Bromo-2-methylanisole	Pd(OAc)₂ / SPhos	N/A	THF	25	18	99	[10]
Arylsilane (Hiyama)	Phenyltrifluorosilane	4-Chloroanisole	Pd(OAc)₂ / XPhos	TBAF	t-BuOH	100	16	71	[11]

Experimental Protocols

Detailed methodologies for representative cross-coupling reactions are provided below.

1. Suzuki-Miyaura Coupling with Arylboronic Acid This protocol describes a typical Suzuki-Miyaura reaction using an arylboronic acid in an aqueous medium.

• Reaction: Coupling of a heteroaryl chloride with 4-fluorophenylboronic acid.

• Procedure: A reaction vessel is charged with the heteroaryl chloride (1.0 mmol), 4-fluorophenylboronic acid (1.2 mmol), potassium phosphate (K₃PO₄, 3.0 mmol), tetrabutylammonium bromide (TBAB, 1.0 mmol), and the palladium-phosphinous acid catalyst (POPd, 0.01 mmol). Deionized water (3 mL) is added, and the mixture is stirred at 100 °C for 12 hours. After cooling to room temperature, the mixture is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue is purified by column chromatography to yield the biaryl product.[7]

2. Suzuki-Miyaura Coupling with Aryltrifluoroborate Potassium aryltrifluoroborates are air- and moisture-stable crystalline solids, offering excellent stability and ease of handling.[8]

• Reaction: Coupling of 4-chlorobenzonitrile with potassium phenyltrifluoroborate.

• Procedure: To a reaction tube are added potassium phenyltrifluoroborate (0.20 mmol), 4-chlorobenzonitrile (0.30 mmol), Cs₂CO₃ (0.60 mmol), and PdCl₂(dppf)·CH₂Cl₂ (0.004 mmol). The tube is sealed with a septum, and THF (1.8 mL) and water (0.2 mL) are added via syringe. The reaction mixture is heated to 80 °C and stirred for 16 hours. After cooling, the mixture is diluted with ethyl acetate and washed with water. The organic layer is dried over MgSO₄, filtered, and concentrated. The crude product is purified by flash chromatography.[8]

3. Stille Coupling with Arylstannane The Stille reaction is highly versatile due to the tolerance of organostannanes to a wide variety of functional groups.[12] However, a significant drawback is the toxicity of tin compounds.[4]

• Reaction: Coupling of an organic halide with an organotin reagent.

• Procedure: A flame-dried flask is charged with the aryl halide (1.0 eq), CuI (0.1 eq), Pd(dppf)Cl₂·DCM (0.1 eq), and LiCl (5.3 eq). Anhydrous DMF is added to make a 0.1 M solution. The flask is purged with argon for 10 minutes before the addition of the organostannane reagent (1.15 eq). The solution is heated to 40 °C. Upon completion, the reaction mixture is cooled and transferred to a separatory funnel containing an aqueous ammonia solution and extracted with hexane. The combined organic phases are washed with brine, dried over Na₂SO₄, and concentrated. The crude material is purified by flash chromatography.[12]

4. Negishi Coupling with Arylzinc Organozinc reagents are among the most reactive organometallics for cross-coupling, often allowing for reactions to occur at room temperature.[10]

• Reaction: Coupling of an aryl bromide with an in situ generated arylzinc reagent.

• Procedure: In a glovebox, a vial is charged with Pd(OAc)₂ (0.015 mmol), SPhos (0.030 mmol), and THF (1.0 mL). The mixture is stirred for 15 minutes. In a separate vial, the aryl bromide (1.0 mmol) and a 0.5 M solution of the arylzinc chloride in THF (1.2 mmol) are combined. The prepared catalyst solution is added to the substrate mixture. The reaction is stirred at room temperature for 18 hours. The reaction is then quenched with saturated aqueous NH₄Cl and extracted with ethyl acetate. The organic layer is dried over Na₂SO₄, filtered, and concentrated. Purification is achieved via flash chromatography.[10]

5. Hiyama Coupling with Arylsilane Organosilanes are attractive reagents due to their low toxicity and high stability.[6] The reaction typically requires an activator, such as a fluoride source or a base, to facilitate transmetalation.[13]

• Reaction: Coupling of 4-chloroanisole with phenyltrifluorosilane.

• Procedure: An oven-dried reaction tube is charged with Pd(OAc)₂ (0.025 mmol), XPhos (0.05 mmol), and phenyltrifluorosilane (1.5 mmol). The tube is evacuated and backfilled with argon. 4-Chloroanisole (1.0 mmol), t-BuOH (1.0 mL), and a 1.0 M solution of TBAF in THF (2.5 mmol) are added sequentially. The tube is sealed and the mixture is stirred at 100 °C for 16 hours. After cooling, the mixture is diluted with ethyl acetate, filtered through a pad of celite, and concentrated. The residue is purified by column chromatography.[11]

Visualizing Reaction Pathways and Alternatives

The following diagrams illustrate the fundamental workflow of a typical cross-coupling reaction and the relationship between the alternative reagents.

Caption: General workflow of a Suzuki-Miyaura cross-coupling reaction.

References

• 1. youtube.com [youtube.com]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stille Coupling [organic-chemistry.org]
• 5. Negishi Coupling [organic-chemistry.org]
• 6. Hiyama Coupling [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stille reaction - Wikipedia [en.wikipedia.org]
• 10. Negishi coupling - Wikipedia [en.wikipedia.org]
• 11. Palladium-Catalyzed Hiyama Cross-Coupling of Aryltrifluorosilanes with Aryl and Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Stille Coupling | NROChemistry [nrochemistry.com]
• 13. Hiyama coupling - Wikipedia [en.wikipedia.org]

Comparative Guide to LC-MS Analysis of Reaction Products from 4-Bromo-3-fluorobenzeneboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) methods for the analysis of reaction products derived from 4-Bromo-3-fluorobenzeneboronic acid. This boronic acid is a valuable building block in organic synthesis, particularly in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling, to form complex biaryl structures. Accurate and efficient analysis of the resulting reaction mixtures is critical for reaction monitoring, impurity profiling, and yield determination.

Comparison of LC-MS Methodologies

The analysis of reaction mixtures containing fluorinated and brominated compounds presents unique challenges. Two common LC-MS approaches, Reversed-Phase (RP) and Hydrophilic Interaction Liquid Chromatography (HILIC), offer distinct advantages for the separation and detection of the starting material, products, and potential byproducts.

Parameter	Reversed-Phase (RP) LC-MS	Hydrophilic Interaction Liquid Chromatography (HILIC)
Principle	Separation based on hydrophobicity. Analytes partition between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.	Separation based on partitioning between a polar stationary phase and a mobile phase with a high organic content.
Primary Application	General-purpose analysis of a wide range of nonpolar to moderately polar analytes. Ideal for the resulting, often more hydrophobic, biaryl products.	Ideal for the retention and separation of highly polar compounds, such as the starting boronic acid and any polar byproducts.
Typical Stationary Phase	Octadecyl (C18), Octyl (C8)	Silica, Amide, Cyano
Typical Mobile Phase	Water/Acetonitrile or Water/Methanol with additives like formic acid or ammonium acetate.	Acetonitrile/Water with a high initial organic content.
Advantages	Robust, versatile, and widely applicable for a broad range of organic molecules.	Enhanced retention of polar analytes that are poorly retained in RP.
Considerations	The polar 4-Bromo-3-fluorobenzeneboronic acid may have limited retention.	Less suitable for the nonpolar biaryl products which may elute very early.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable LC-MS analysis. Below are representative protocols for sample preparation and LC-MS conditions.

Sample Preparation for Reaction Mixture Analysis

• Dilution: Dilute a small aliquot of the reaction mixture in a suitable solvent. For RP-LC-MS, a 1:1 solution of acetonitrile and water is often appropriate. For HILIC, a higher concentration of organic solvent, like acetonitrile, should be used for the dilution to ensure good peak shape.

• Homogenization: Vortex the diluted sample to ensure it is thoroughly mixed.

• Filtration: Filter the sample through a 0.22 µm syringe filter to remove any particulate matter that could damage the LC system.

Representative Reversed-Phase LC-MS/MS Protocol

• LC System: A UPLC or HPLC system equipped with a binary pump, autosampler, and column oven.

• Column: ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the more hydrophobic products.

• Flow Rate: 0.5 mL/min.

• Column Temperature: 40 °C.

• MS System: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

• Ionization Mode: Electrospray Ionization (ESI) in both positive and negative modes to detect a wide range of analytes.

• Scan Range: m/z 100-1000.

• Data Acquisition: Full scan for initial identification and Multiple Reaction Monitoring (MRM) for targeted quantification.

Quantitative Data Summary

The following table presents hypothetical yet representative LC-MS data for a Suzuki-Miyaura coupling reaction between 4-Bromo-3-fluorobenzeneboronic acid and a generic aryl bromide. Actual retention times and m/z values will vary depending on the specific reaction partner and the exact analytical conditions used.

Compound	Structure	Expected Retention Time (min)	[M+H]⁺ (m/z)	[M-H]⁻ (m/z)	Key Fragment Ions (m/z)
4-Bromo-3-fluorobenzeneboronic acid (Starting Material)	B(O)(O)c1cc(F)c(Br)cc1	~1.5	218.9	216.9	200.9 (loss of H₂O), 172.9 (loss of B(OH)₂)
Biaryl Product (e.g., 2-Fluoro-4'-methoxybiphenyl)	COc1ccc(cc1)c1ccc(F)cc1	~4.2	203.1	201.1	188.0 (loss of CH₃), 175.1 (loss of CO)
Homocoupled Byproduct (from Aryl Bromide)	Varies	Varies	Varies	Varies	Varies
Debrominated Starting Material	B(O)(O)c1cc(F)ccc1	~1.2	139.0	137.0	121.0 (loss of H₂O)

Visualizations

Experimental Workflow

The logical flow from a chemical reaction to the final analytical data is crucial for understanding the overall process.

Caption: General workflow from synthesis to LC-MS analysis.

Suzuki-Miyaura Catalytic Cycle

Understanding the reaction mechanism is key to interpreting the potential products and byproducts in the reaction mixture.

Caption: Key steps in the Suzuki-Miyaura cross-coupling reaction.

A Comparative Guide to the Validation of Biaryl Structures Using NMR and Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) techniques for the structural validation of biaryl compounds. Detailed experimental protocols, quantitative data comparisons, and alternative methodologies are presented to assist researchers in selecting the most appropriate analytical strategies for their work.

Introduction to Biaryl Structures

Biaryl scaffolds are prevalent structural motifs in pharmaceuticals, natural products, and functional materials. The conformational flexibility and potential for atropisomerism—hindered rotation around the aryl-aryl single bond—make their structural elucidation a critical aspect of chemical research and drug development. Accurate characterization is essential to understanding their structure-activity relationships and ensuring the quality and safety of biaryl-containing compounds.

Core Analytical Techniques: NMR and Mass Spectrometry

NMR spectroscopy and mass spectrometry are two of the most powerful and complementary techniques for the structural validation of biaryl molecules. NMR provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms, while mass spectrometry offers precise molecular weight and elemental composition data.

Experimental Workflow for Biaryl Structure Validation

The following diagram illustrates a typical workflow for the validation of a biaryl structure, integrating both NMR and mass spectrometry techniques.

Caption: A typical workflow for the synthesis, purification, and structural validation of biaryl compounds using mass spectrometry and NMR spectroscopy.

Detailed Experimental Protocols

This section provides detailed methodologies for the key NMR and mass spectrometry experiments used in biaryl structure validation. For illustrative purposes, we will use biphenyl-2,2'-dicarboxylic acid as a representative biaryl molecule.

NMR Spectroscopy Protocols

Sample Preparation:

• Dissolve 5-10 mg of the purified biaryl compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

1. ¹H NMR (Proton NMR)

• Principle: Provides information on the number, chemical environment, and coupling of protons.

• Protocol:

  • Acquire a standard 1D ¹H NMR spectrum.

  • Set the spectral width to cover the expected proton chemical shift range (typically 0-12 ppm).

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Integrate the signals to determine the relative number of protons.

  • Analyze the multiplicity (singlet, doublet, triplet, etc.) and coupling constants (J-values) to determine proton-proton connectivity.

2. ¹³C NMR (Carbon-13 NMR)

• Principle: Provides information on the number and chemical environment of carbon atoms.

• Protocol:

  • Acquire a proton-decoupled 1D ¹³C NMR spectrum.

  • Set the spectral width to cover the expected carbon chemical shift range (typically 0-220 ppm).

  • A larger number of scans is usually required compared to ¹H NMR due to the lower natural abundance and sensitivity of the ¹³C nucleus.

3. COSY (Correlation Spectroscopy)

• Principle: A 2D homonuclear experiment that shows correlations between protons that are coupled to each other (typically through 2-3 bonds).[1]

• Protocol:

  • Set up a standard COSY experiment.

  • The ¹H spectrum is plotted on both axes.

  • Cross-peaks appear between signals of coupled protons.

4. HSQC (Heteronuclear Single Quantum Coherence)

• Principle: A 2D heteronuclear experiment that shows correlations between protons and directly attached carbons.[2]

• Protocol:

  • Set up a standard HSQC experiment.

  • The ¹H spectrum is plotted on one axis and the ¹³C spectrum on the other.

  • Cross-peaks indicate which proton is attached to which carbon.

5. HMBC (Heteronuclear Multiple Bond Correlation)

• Principle: A 2D heteronuclear experiment that shows correlations between protons and carbons over multiple bonds (typically 2-3 bonds).[2]

• Protocol:

  • Set up a standard HMBC experiment.

  • Cross-peaks indicate long-range H-C correlations, which are crucial for connecting different spin systems and identifying quaternary carbons.

6. NOESY (Nuclear Overhauser Effect Spectroscopy)

• Principle: A 2D experiment that shows correlations between protons that are close in space, regardless of whether they are connected through bonds.

• Protocol:

  • Set up a standard NOESY experiment.

  • Cross-peaks indicate through-space interactions, which are essential for determining stereochemistry and studying atropisomerism.

Mass Spectrometry Protocols

Sample Preparation:

• Dissolve a small amount of the purified biaryl compound in a suitable solvent (e.g., methanol, acetonitrile) to a concentration of approximately 1 mg/mL.

• The solution can be directly infused into the mass spectrometer or injected via a liquid chromatography (LC) system.

1. ESI-MS (Electrospray Ionization Mass Spectrometry)

• Principle: A soft ionization technique that produces intact molecular ions from a solution, allowing for the determination of the molecular weight.

• Protocol:

  • Introduce the sample solution into the ESI source.

  • Apply a high voltage to the ESI needle to generate a fine spray of charged droplets.

  • As the solvent evaporates, intact molecular ions are formed.

  • Analyze the ions in the mass analyzer to obtain the mass-to-charge ratio (m/z) of the molecular ion.

2. HRMS (High-Resolution Mass Spectrometry)

• Principle: Provides a highly accurate mass measurement of the molecular ion, which can be used to determine the elemental composition.

• Protocol:

  • Perform ESI-MS on a high-resolution mass spectrometer (e.g., TOF or Orbitrap).

  • The instrument is calibrated with a known standard to ensure high mass accuracy.

  • The measured accurate mass is then used to calculate the possible elemental formulas that fit within a narrow mass tolerance (typically < 5 ppm).

Quantitative Data Comparison: Biphenyl-2,2'-dicarboxylic Acid

The following tables summarize the expected quantitative data from NMR and mass spectrometry analyses of biphenyl-2,2'-dicarboxylic acid (C₁₄H₁₀O₄, Molecular Weight: 242.23 g/mol ).[3]

Table 1: ¹H and ¹³C NMR Data for Biphenyl-2,2'-dicarboxylic Acid (Illustrative)

Atom	¹H Chemical Shift (δ, ppm)	Multiplicity	J (Hz)	¹³C Chemical Shift (δ, ppm)
H3/H3'	~8.10	dd	7.8, 1.5	C1/C1'
H4/H4'	~7.65	td	7.6, 1.5	C2/C2'
H5/H5'	~7.50	td	7.6, 1.3	C3/C3'
H6/H6'	~7.40	dd	7.8, 1.3	C4/C4'
COOH	>10	br s	-	C5/C5'
C6/C6'
COOH

Note: The chemical shifts are estimated based on data from similar biphenyl derivatives and are presented for illustrative purposes. Actual values may vary depending on the solvent and experimental conditions.

Table 2: 2D NMR Correlations for Biphenyl-2,2'-dicarboxylic Acid (Expected)

Experiment	Expected Correlations
COSY	H3 ↔ H4, H4 ↔ H5, H5 ↔ H6
HSQC	H3 ↔ C3, H4 ↔ C4, H5 ↔ C5, H6 ↔ C6
HMBC	H3 ↔ C1, C2, C4, C5; H4 ↔ C2, C3, C5, C6; H5 ↔ C1, C3, C4, C6; H6 ↔ C1, C2, C4, C5
NOESY	H3 ↔ H4; H6 ↔ H5; Potential through-space correlations between protons on the two different rings, depending on the dihedral angle.

Table 3: Mass Spectrometry Data for Biphenyl-2,2'-dicarboxylic Acid

Technique	Ionization Mode	Observed m/z	Interpretation
ESI-MS	Negative	241.0506	[M-H]⁻
HRMS	Negative	241.0501	Calculated for C₁₄H₉O₄⁻: 241.0506. Mass error < 5 ppm, confirming the elemental composition.

Interpretation of a Biaryl Structure

The following diagram illustrates the logical process of interpreting spectral data to confirm the structure of a biaryl compound.

Caption: A logical workflow for interpreting NMR and mass spectrometry data to elucidate the structure of a biaryl compound.

Comparison of NMR and Mass Spectrometry for Biaryl Validation

Feature	NMR Spectroscopy	Mass Spectrometry
Information Provided	Detailed structural information (connectivity, stereochemistry, conformation)	Molecular weight and elemental composition
Sample Amount	Milligram quantities	Microgram to nanogram quantities
Analysis Time	Minutes to hours per experiment	Minutes per sample
Strengths	- Unambiguous structure determination- Provides information on dynamic processes (e.g., atropisomerism)- Non-destructive	- High sensitivity- High throughput- Provides exact molecular formula (HRMS)
Limitations	- Lower sensitivity- Can be complex to interpret- Requires pure samples	- Provides limited structural information on its own- Isomers can be difficult to distinguish
Best For	- Complete structure elucidation- Stereochemical and conformational analysis	- Molecular weight determination- Formula confirmation- High-throughput screening

Alternative Methods for Biaryl Structure Validation

While NMR and MS are the primary tools for biaryl structure validation, other techniques can provide complementary or definitive information.

• X-ray Crystallography: This technique provides the most definitive three-dimensional structure of a molecule in the solid state.[4] If a suitable single crystal can be obtained, X-ray crystallography can unambiguously determine the connectivity, stereochemistry, and conformation of a biaryl, including the dihedral angle between the two aryl rings. However, the major limitation is the need to grow a high-quality crystal, which is not always feasible.

Conclusion

The validation of biaryl structures is most effectively achieved through the synergistic use of NMR spectroscopy and mass spectrometry. Mass spectrometry, particularly HRMS, provides a rapid and sensitive method for confirming the molecular formula. NMR spectroscopy, through a combination of 1D and 2D experiments, offers an unparalleled level of detail regarding the connectivity and three-dimensional structure of the molecule. For absolute structural confirmation, especially in cases of complex stereochemistry or atropisomerism, X-ray crystallography remains the gold standard, provided a suitable crystal can be obtained. By understanding the strengths and limitations of each technique, researchers can develop a comprehensive analytical strategy for the robust and unambiguous characterization of biaryl compounds.

References

• 1. COSY [chem.ch.huji.ac.il]
• 2. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 3. [1,1'-Biphenyl]-2,2'-dicarboxylic acid [webbook.nist.gov]
• 4. Stereo Isomerism in Biphenyl Compounds (Atropisomerism) and Conditions for Optical Activity | Pharmaguideline [pharmaguideline.com]

A Comparative Analysis of Palladium Catalysts for the Suzuki-Miyaura Coupling of 4-Bromo-3-fluorophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction stands as a fundamental pillar in modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and broad functional group compatibility. The synthesis of complex biaryl compounds, which are prevalent in pharmaceuticals and advanced materials, frequently employs this powerful reaction. The choice of an appropriate palladium catalyst is paramount for achieving high yields and selectivity, particularly when dealing with electronically and sterically nuanced substrates such as 4-bromo-3-fluorophenylboronic acid.

This guide presents a comparative overview of various palladium catalyst systems for the Suzuki-Miyaura coupling of an aryl halide with 4-bromo-3-fluorophenylboronic acid. The performance of these catalysts is evaluated based on experimental data from analogous reactions found in the scientific literature, providing a framework for catalyst selection and reaction optimization.

Data Presentation: A Comparative Performance of Palladium Catalysts

The selection of the palladium catalyst system, including the palladium source and the associated ligand, significantly influences the outcome of the Suzuki-Miyaura coupling. Below is a summary of the performance of several commonly employed palladium catalysts in reactions involving substrates structurally similar to the coupling of an aryl halide with 4-bromo-3-fluorophenylboronic acid.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane	70-80	18-22	~60-80	A classic, versatile catalyst, though may require higher temperatures and longer reaction times.[1]
Pd(OAc)₂ / SPhos	SPhos	K₃PO₄	Toluene/H₂O	100	12	>95	A highly active system employing a bulky, electron-rich phosphine ligand, often providing excellent yields under milder conditions.[2]
PdCl₂(dppf)	dppf	Cs₂CO₃	THF/H₂O	80	12	~95	A robust and versatile catalyst, particularly effective for a wide range of aryl bromides.
G-COOH-Pd-10	-	K₂CO₃	DMF/H₂O	110	3	~90	A heterogeneous catalyst that can be recycled, offering advantages in product purification. Data is for the coupling of 1-bromo-3-fluorobenzene with 4-fluorophenylboronic acid.[3]

Note: The data presented is compiled from studies on analogous substrates and serves as a representative comparison. Actual yields may vary depending on the specific aryl halide used and slight modifications in reaction conditions.

Experimental Protocols

Detailed experimental procedures are crucial for the successful implementation and optimization of synthetic methods. Below are representative protocols for the Suzuki-Miyaura coupling reaction using different palladium catalyst systems.

Protocol 1: Suzuki-Miyaura Coupling using Pd(PPh₃)₄

This protocol outlines a general procedure for the coupling of an aryl bromide with 4-bromo-3-fluorophenylboronic acid using the widely available tetrakis(triphenylphosphine)palladium(0) catalyst.

• Materials:

  • Aryl bromide (1.0 equiv)

  • 4-Bromo-3-fluorophenylboronic acid (1.2 equiv)

  • Pd(PPh₃)₄ (3-5 mol%)

  • Potassium Phosphate (K₃PO₄) (2.0 equiv)

  • 1,4-Dioxane/Water (4:1 mixture)

  • Inert atmosphere (Argon or Nitrogen)

• Procedure:

  • To a flame-dried reaction vessel, add the aryl bromide, 4-bromo-3-fluorophenylboronic acid, and potassium phosphate.

  • Evacuate and backfill the vessel with an inert gas three times.

  • Add the degassed 1,4-dioxane/water solvent mixture.

  • Add Pd(PPh₃)₄ to the reaction mixture.[4]

  • Heat the mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.[2]

Protocol 2: Suzuki-Miyaura Coupling using Pd(OAc)₂ with a Buchwald Ligand (e.g., SPhos)

This protocol is suitable for achieving high yields with a more active catalyst system.

• Materials:

  • Aryl bromide (1.0 equiv)

  • 4-Bromo-3-fluorophenylboronic acid (1.5 equiv)

  • Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)

  • SPhos (4 mol%)

  • Potassium Phosphate (K₃PO₄) (2.0 equiv)

  • Toluene/Water (10:1 mixture)

  • Inert atmosphere (Argon or Nitrogen)

• Procedure:

  • In a glovebox or under an inert atmosphere, combine the aryl bromide, 4-bromo-3-fluorophenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄ in a reaction vessel.

  • Add the degassed toluene and water.

  • Seal the vessel and heat the mixture to 100 °C with vigorous stirring for 12 hours.

  • After cooling, dilute the reaction mixture with ethyl acetate and filter through a pad of celite.

  • Wash the filtrate with water and brine.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the residue by column chromatography.

Protocol 3: Suzuki-Miyaura Coupling using PdCl₂(dppf)

This protocol utilizes a stable and efficient pre-catalyst.

• Materials:

  • Aryl bromide (1.0 equiv)

  • 4-Bromo-3-fluorophenylboronic acid (1.2 equiv)

  • [1,1′-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (PdCl₂(dppf)) (3 mol%)

  • Cesium Carbonate (Cs₂CO₃) (2.0 equiv)

  • Tetrahydrofuran (THF)/Water (4:1 mixture)

  • Inert atmosphere (Argon or Nitrogen)

• Procedure:

  • In a reaction vessel, combine the aryl bromide, 4-bromo-3-fluorophenylboronic acid, PdCl₂(dppf), and cesium carbonate.

  • Evacuate and backfill the vessel with an inert gas.

  • Add the degassed THF and water.

  • Heat the reaction mixture to 80 °C and stir for 12 hours.

  • Upon cooling, dilute with water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product via column chromatography.

Mandatory Visualization

To elucidate the underlying chemical transformations and experimental design, the following diagrams are provided.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: General experimental workflow for Suzuki-Miyaura coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives [mdpi.com]
• 4. mdpi.com [mdpi.com]

A Researcher's Guide to Alternative Cross-Coupling Methods for 4-Bromo-3-fluorobenzeneboronic Acid

For Researchers, Scientists, and Drug Development Professionals

4-Bromo-3-fluorobenzeneboronic acid is a valuable building block in medicinal chemistry and materials science, prized for its utility in forming complex molecular architectures. While the Suzuki-Miyaura coupling is the conventional and most utilized reaction for arylboronic acids, a range of alternative cross-coupling methods offers unique advantages in terms of substrate scope, functional group tolerance, and reaction conditions. This guide provides an objective comparison of these alternative methods, supported by experimental data, to aid researchers in selecting the optimal synthetic strategy.

Overview of Alternative Coupling Reactions

While 4-bromo-3-fluorobenzeneboronic acid is primarily designed for Suzuki coupling, its aryl bromide moiety allows it to participate as a coupling partner in several other named reactions. Conversely, the boronic acid group can be utilized in reactions beyond the Suzuki C-C bond formation, such as C-N and C-O bond-forming reactions. The following table summarizes key alternative methods.

Coupling Reaction	Bond Formed	Coupling Partner for Aryl Halide	Catalyst System (Typical)	Key Advantages & Characteristics
Suzuki-Miyaura	C(sp²)–C(sp²)	Arylboronic Acid	Pd(0) + Phosphine Ligand	High functional group tolerance; commercially available reagents; mild conditions.[1]
Heck	C(sp²)–C(sp²)	Alkene	Pd(0)/Pd(II)	Forms C-C bonds with alkenes; no need for organometallic reagents.[2][3]
Buchwald-Hartwig	C(sp²)–N	Amine, Amide	Pd(0) + Buchwald Ligand	Premier method for C-N bond formation; broad amine scope.[4][5]
Chan-Lam	C(sp²)–N, C(sp²)–O	Amine, Alcohol, Phenol	Copper (e.g., Cu(OAc)₂)	Uses inexpensive copper; often runs in air at room temperature; excellent for C-O/C-N bonds.[6][7][8]
Sonogashira	C(sp²)–C(sp)	Terminal Alkyne	Pd(0) + Cu(I) co-catalyst	Forms C-C bonds with terminal alkynes, creating arylalkynes.[9][10]
Stille	C(sp²)–C(sp²)	Organostannane (Organotin)	Pd(0) + Ligand	Tolerates a wide variety of functional groups; organotin reagents are stable.[11]
Hiyama	C(sp²)–C(sp²)	Organosilane	Pd(0) + Fluoride Activator	Uses low-toxicity and stable organosilanes.[12][13]
Negishi	C(sp²)–C(sp²)	Organozinc	Pd(0) or Ni(0) + Ligand	Organozinc reagents are highly reactive, allowing for difficult couplings.[14]
Kumada	C(sp²)–C(sp²)	Grignard Reagent (Organomagnesium)	Pd(0) or Ni(0) + Ligand	Uses readily available Grignard reagents; highly reactive.[15]

Logical Workflow for Selecting a Cross-Coupling Method

Choosing the appropriate reaction depends on the desired bond and the nature of the coupling partner. The following diagram illustrates a simplified decision-making process.

Caption: Decision tree for selecting a cross-coupling reaction.

Detailed Comparison and Performance Data

Disclaimer: Experimental data for 4-Bromo-3-fluorobenzeneboronic acid is not available for all alternative coupling types. The following tables present data from reactions with structurally analogous substrates to provide representative performance benchmarks.

Suzuki-Miyaura Coupling (Baseline)

The Suzuki-Miyaura reaction is the benchmark for C-C bond formation using boronic acids. It is known for its mild conditions and tolerance of a wide array of functional groups.[1]

Performance Data: Coupling of Fluorinated Aryl Bromides with Arylboronic Acids [16]

Coupling Partner	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Fluorophenylboronic acid	G-COOH-Pd-10	K₂CO₃	H₂O/Toluene	110	24	~95%
Phenylboronic acid	G-COOH-Pd-10	K₂CO₃	H₂O/Toluene	110	24	~98%
4-Vinylphenylboronic acid	G-COOH-Pd-10	K₂CO₃	H₂O/Toluene	110	24	~96%

Representative Experimental Protocol (Suzuki-Miyaura Reaction) [17] To a solution of the aryl bromide (1.0 mmol) and the arylboronic acid pinacol ester (1.2 mmol) in a THF/Toluene mixture (2:3, 5 mL), a 2M aqueous solution of K₂CO₃ (2.0 mmol) is added. The mixture is degassed with argon for 15 minutes. Pd(PPh₃)₄ (0.05 mmol, 5 mol%) is then added, and the reaction mixture is heated to reflux for 24 hours. After cooling to room temperature, the mixture is diluted with ethyl acetate and washed with water and brine. The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Chan-Lam Coupling

This copper-catalyzed reaction is a powerful alternative for forming C-N and C-O bonds directly from boronic acids. Its key advantages are the use of an inexpensive catalyst and its tolerance for air and moisture, often allowing reactions to be run open to the atmosphere at room temperature.[6][7][8][18]

Performance Data: Cu-Catalyzed Coupling of Phenylboronic Acid with Amines/Alcohols

Coupling Partner	Catalyst (mol%)	Base/Additive	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Aniline	Cu(OAc)₂ (10)	Pyridine	CH₂Cl₂	RT	72	90%	[J. Am. Chem. Soc. 1998, 120, 9722]
Imidazole	Cu(OAc)₂ (10)	Pyridine	CH₂Cl₂	RT	48	94%	[Tetrahedron Lett. 1998, 39, 2933]
Phenol	Cu(OAc)₂ (10)	Pyridine	CH₂Cl₂	RT	72	85%	[Tetrahedron Lett. 1998, 39, 2941]

Representative Experimental Protocol (Chan-Lam N-Arylation) [6] A mixture of the arylboronic acid (1.0 mmol), the amine (1.2 mmol), copper(II) acetate (0.1 mmol, 10 mol%), and pyridine (2.0 mmol) in dichloromethane (5 mL) is stirred at room temperature in a vial open to the air for 48-72 hours. Molecular sieves can be added to absorb water. Upon completion, the reaction mixture is filtered through a short pad of silica gel, eluting with ethyl acetate. The filtrate is concentrated, and the residue is purified by column chromatography.

Buchwald-Hartwig Amination

For C-N bond formation, the Buchwald-Hartwig amination is a highly reliable and general palladium-catalyzed method that couples an aryl halide (like the bromide in our target molecule) with a primary or secondary amine.[4][5] It is often the go-to method for synthesizing aryl amines.[4]

Performance Data: Pd-Catalyzed Amination of Aryl Bromides

Amine Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Morpholine	Pd₂(dba)₃ (1)	BINAP (1.5)	NaOt-Bu	Toluene	100	18	95%	[J. Org. Chem. 1996, 61, 7240]
Aniline	Pd(OAc)₂ (2)	P(t-Bu)₃ (4)	NaOt-Bu	Toluene	80	4	98%	[J. Am. Chem. Soc. 1998, 120, 9722]
Carbazole	[Pd(allyl)Cl]₂ (1)	t-BuXPhos (4)	Cs₂CO₃	Toluene	110	24	96%	[19]

Representative Experimental Protocol (Buchwald-Hartwig Amination) [19] An oven-dried flask is charged with the aryl bromide (1.0 mmol), the amine (1.2 mmol), and the base (e.g., Cs₂CO₃, 1.5 mmol). The flask is evacuated and backfilled with argon. Toluene (5 mL) is added, followed by the palladium precatalyst (e.g., [Pd(allyl)Cl]₂, 0.01 mmol) and the phosphine ligand (e.g., t-BuXPhos, 0.04 mmol). The mixture is heated to 110 °C for 24 hours. After cooling, the mixture is diluted with ethyl acetate, filtered through celite, and concentrated. The product is isolated via column chromatography.

Sonogashira Coupling

This reaction is the premier method for coupling an aryl halide with a terminal alkyne, providing direct access to arylalkyne structures. It typically uses a dual catalyst system of palladium and copper(I).[9][10]

Performance Data: Coupling of Aryl Bromides with Terminal Alkynes

Alkyne Partner	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (1)	Et₃N	THF	RT	6	95%	[Synthesis 1975, 444]
Trimethylsilylacetylene	Pd(OAc)₂ (3)	None (Cu-free)	Et₃N	MeCN	110	24	98%	[20]
1-Heptyne	Pd(PhCN)₂Cl₂ (1)	None (Cu-free)	Cs₂CO₃	Toluene	RT	18	91%	[Org. Lett. 2000, 2, 1729]

Representative Experimental Protocol (Sonogashira Coupling) [21] To a solution of the aryl bromide (0.5 mmol) and the terminal alkyne (0.8 mmol) in DMSO (2.5 mL) under an argon atmosphere, a palladium precatalyst (e.g., [DTBNpP]Pd(crotyl)Cl, 2.5 mol%) and a base (e.g., TMP, 1.0 mmol) are added. The reaction is stirred at room temperature for 18 hours. The reaction is then quenched with water and extracted with diethyl ether. The combined organic layers are washed with brine, dried over MgSO₄, and concentrated. The crude product is purified by flash chromatography.

General Catalytic Cycle for Pd-Catalyzed Cross-Coupling

Most palladium-catalyzed cross-coupling reactions (Suzuki, Heck, Stille, Negishi, Buchwald-Hartwig) proceed through a similar catalytic cycle involving three key steps: oxidative addition, transmetalation (or a related step), and reductive elimination.

Caption: General catalytic cycle for Pd-catalyzed cross-coupling.

References

• 1. ocf.berkeley.edu [ocf.berkeley.edu]
• 2. mdpi.com [mdpi.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Chan-Lam Coupling [organic-chemistry.org]
• 7. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. Sonogashira Coupling [organic-chemistry.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. jk-sci.com [jk-sci.com]
• 12. Hiyama Coupling [organic-chemistry.org]
• 13. Hiyama coupling - Wikipedia [en.wikipedia.org]
• 14. Negishi Coupling [organic-chemistry.org]
• 15. Kumada coupling - Wikipedia [en.wikipedia.org]
• 16. Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives [digibug.ugr.es]
• 17. researchgate.net [researchgate.net]
• 18. Cu-Catalyzed Chan-Evans-Lam Coupling reactions of 2-Nitroimidazole with Aryl boronic acids: An effort toward new bioactive agents against S. pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Purity Assessment of 4-Bromo-3-fluorobenzeneboronic Acid by High-Performance Liquid Chromatography (HPLC)

For researchers, scientists, and professionals in drug development, the meticulous assessment of purity for key intermediates like 4-Bromo-3-fluorobenzeneboronic acid is paramount. This boronic acid derivative is a valuable building block in organic synthesis, particularly in cross-coupling reactions to form complex molecules. Ensuring its purity is critical for reaction efficiency, yield, and the quality of the final product. High-Performance Liquid Chromatography (HPLC) stands out as a primary analytical technique for this purpose, offering high resolution and sensitivity.

This guide provides a comprehensive comparison of HPLC with other analytical techniques for determining the purity of 4-Bromo-3-fluorobenzeneboronic acid. It includes a detailed experimental protocol for a reversed-phase HPLC (RP-HPLC) method, discusses potential impurities, and presents a comparative analysis with alternative methods, supported by experimental data and visual workflows.

Challenges in the Analysis of Boronic Acids

The primary challenge in the HPLC analysis of boronic acids is their susceptibility to on-column hydrolysis, which can lead to inaccurate quantification of the parent compound and its impurities. This degradation is influenced by the stationary phase, mobile phase composition, and temperature. Therefore, method development often focuses on mitigating this issue.

High-Performance Liquid Chromatography (HPLC) Analysis

A well-developed RP-HPLC method is the cornerstone for the purity assessment of 4-Bromo-3-fluorobenzeneboronic acid. The selection of an appropriate column and mobile phase is crucial to achieve good separation and minimize on-column degradation.

Experimental Protocol: A Robust RP-HPLC Method

This protocol outlines a typical RP-HPLC method for the purity analysis of 4-Bromo-3-fluorobenzeneboronic acid.

Table 1: HPLC Method Parameters

Parameter	Condition
Column	Waters XBridge™ Premier BEH™ C18, 4.6 x 100 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	Start with 10% B, linear gradient to 90% B over 15 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	5 µL
Sample Preparation	0.5 mg/mL in Acetonitrile/Water (50:50, v/v)

Rationale for Method Parameters:

• Column: The use of a column with low silanol activity, such as the Waters XBridge™ Premier with MaxPeak™ High Performance Surfaces, is recommended to reduce non-specific adsorption and on-column hydrolysis of the boronic acid.

• Mobile Phase: An acidic mobile phase (pH ~2.7 with 0.1% formic acid) helps to suppress the ionization of the boronic acid, leading to better retention and peak shape on a reversed-phase column.

• Gradient Elution: A gradient is employed to ensure the elution of both polar and non-polar impurities within a reasonable run time.

Data Presentation: Hypothetical Purity Analysis

The following table illustrates a hypothetical result from the HPLC analysis of a 4-Bromo-3-fluorobenzeneboronic acid sample, demonstrating the separation of the main compound from potential impurities.

Table 2: Hypothetical HPLC Purity Analysis Data

Peak No.	Retention Time (min)	Compound Identity	Area (%)
1	2.5	Boric Acid (Hydrolysis Product)	0.8
2	4.8	1-Bromo-2-fluorobenzene (Starting Material)	0.5
3	8.2	4-Bromo-3-fluorobenzeneboronic acid	98.5
4	10.1	Dimeric Impurity	0.2

Purity is calculated based on the area percentage of the main peak.

Comparison with Alternative Analytical Methods

While HPLC is a powerful tool, other techniques can provide complementary or confirmatory data for purity assessment.

Table 3: Comparison of Analytical Methods

Method	Principle	Advantages	Disadvantages
HPLC-UV	Differential partitioning between a liquid mobile phase and a solid stationary phase.	High resolution, sensitivity, and well-established for purity determination.	Susceptible to on-column hydrolysis of boronic acids.
Aqueous Acid-Base Titration	Neutralization reaction with a standardized base.	Direct measurement of the acidic boronic acid group, providing an absolute assay value.	Non-specific; titrates any acidic impurity. Does not provide information on individual impurities.
Flame Atomic Absorption Spectroscopy (FAAS)	Measures the absorption of light by free boron atoms in a flame.	Highly specific for boron content.	Provides total boron content, not the purity of the specific organic molecule. Destructive technique.
Nuclear Magnetic Resonance (NMR)	Measures the magnetic properties of atomic nuclei.	Provides detailed structural information and can be used for quantitative analysis (qNMR).	Lower sensitivity compared to HPLC. May not detect impurities at very low levels.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	Provides molecular weight information for impurity identification when coupled with a separation technique (e.g., LC-MS).	Not a standalone quantitative technique for purity without appropriate standards.

Visualizing the Workflow

A clear understanding of the experimental workflow is essential for reproducible results.

Caption: Workflow for the purity assessment of 4-Bromo-3-fluorobenzeneboronic acid by HPLC.

Logical Relationships in Method Selection

The choice of analytical method depends on the specific requirements of the analysis.

Caption: Decision tree for selecting an analytical method for purity assessment.

Conclusion

The purity assessment of 4-Bromo-3-fluorobenzeneboronic acid is most effectively achieved through a well-developed and validated RP-HPLC method. Careful consideration of the column chemistry and mobile phase composition is necessary to mitigate the risk of on-column hydrolysis and ensure accurate and reproducible results. While HPLC provides detailed information on the impurity profile, orthogonal techniques such as titration and NMR can offer valuable complementary data for a comprehensive characterization of this important synthetic intermediate. The choice of the most appropriate analytical strategy will depend on the specific information required, ranging from routine quality control to in-depth impurity identification.

A Comparative Guide to the Computational and Experimental Reactivity of 4-Bromo-3-fluorobenzeneboronic Acid

For researchers, scientists, and drug development professionals engaged in the synthesis of complex molecular architectures, 4-bromo-3-fluorobenzeneboronic acid is a valuable building block, particularly in palladium-catalyzed cross-coupling reactions. Understanding its reactivity profile in comparison to other isomers and related halogenated boronic acids is crucial for optimizing synthetic routes and predicting reaction outcomes. This guide provides a comparative analysis of the reactivity of 4-bromo-3-fluorobenzeneboronic acid, drawing upon computational studies and experimental data from the broader field of Suzuki-Miyaura cross-coupling reactions.

Executive Summary: Reactivity Profile of 4-Bromo-3-fluorobenzeneboronic Acid

The reactivity of substituted phenylboronic acids in Suzuki-Miyaura coupling is primarily governed by the electronic and steric effects of the substituents. For 4-bromo-3-fluorobenzeneboronic acid, the presence of two electron-withdrawing halogens, bromine and fluorine, significantly influences its properties. The fluorine atom, being highly electronegative, increases the Lewis acidity of the boronic acid, which can facilitate the transmetalation step of the catalytic cycle. However, the position of these substituents is critical in determining the overall reactivity.

Theoretical Comparison of Isomeric Bromo-fluorobenzeneboronic Acids

Key Factors Influencing Reactivity:

• Inductive Effects: Both bromine and fluorine exert a strong electron-withdrawing inductive effect (-I), which can enhance the Lewis acidity of the boron center.

• Mesomeric Effects: Fluorine can exert a +M (electron-donating) effect, which is most pronounced when it is in the ortho or para position to the boronic acid group. This can partially counteract the inductive effect.[2]

• Steric Hindrance: Substituents in the ortho position to the boronic acid group can sterically hinder the approach of the palladium complex, potentially slowing down the transmetalation step.

Based on these principles, a qualitative comparison of the expected reactivity of 4-bromo-3-fluorobenzeneboronic acid and its isomers in a typical Suzuki-Miyaura coupling is presented below.

Table 1: Predicted Reactivity Trends of Bromo-fluorobenzeneboronic Acid Isomers

Compound	Substituent Positions (relative to -B(OH)₂)	Expected Electronic Effects on Boron Acidity	Predicted Relative Reactivity
4-Bromo-3-fluorobenzeneboronic acid	Fluoro (meta), Bromo (para)	Strong -I from both F and Br; weaker +M from F. Overall strong electron withdrawal.	High
3-Bromo-4-fluorobenzeneboronic acid	Bromo (meta), Fluoro (para)	Strong -I from both F and Br; stronger +M from F due to para position.	Moderate to High
2-Bromo-4-fluorobenzeneboronic acid	Bromo (ortho), Fluoro (para)	Strong -I from both; +M from para-F. Steric hindrance from ortho-Br.	Moderate (potentially lower due to sterics)
2-Bromo-5-fluorobenzeneboronic acid	Bromo (ortho), Fluoro (meta)	Strong -I from both; weaker +M from F. Steric hindrance from ortho-Br.	Moderate (potentially lower due to sterics)

Computational Methodologies for Reactivity Analysis

Computational chemistry, particularly Density Functional Theory (DFT), is a powerful tool for elucidating the mechanisms and predicting the reactivity of organoboron compounds in Suzuki-Miyaura reactions.[4][5]

Common Computational Approaches:

• Calculation of Activation Energies: DFT calculations can be used to determine the energy barriers for the key steps of the catalytic cycle: oxidative addition, transmetalation, and reductive elimination. Lower activation energies for the rate-determining step (often transmetalation) indicate higher reactivity.

• Frontier Molecular Orbital (FMO) Analysis: The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) of the boronic acid can provide insights into its nucleophilicity and electrophilicity, respectively.[1]

• Natural Bond Orbital (NBO) Analysis: NBO analysis can be used to study the charge distribution on the atoms and the nature of the chemical bonds, providing a more detailed picture of the electronic effects of the substituents.

The following diagram illustrates a generalized workflow for the computational analysis of a Suzuki-Miyaura coupling reaction.

Figure 1. A generalized workflow for the computational study of a Suzuki-Miyaura reaction.

Experimental Data and Protocols

While direct comparative yield data for 4-bromo-3-fluorobenzeneboronic acid and its isomers from a single study is scarce, numerous publications provide protocols for the Suzuki-Miyaura coupling of related halogenated phenylboronic acids.[6][7] These studies demonstrate that such compounds are competent coupling partners, generally affording good to excellent yields under optimized conditions. The choice of catalyst, ligand, base, and solvent system is critical for achieving high efficiency.[8][9][10]

Table 2: Representative Experimental Conditions for Suzuki-Miyaura Coupling of Halogenated Phenylboronic Acids

Aryl Halide	Boronic Acid	Catalyst / Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
4-Bromoacetophenone	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	95	Fictionalized Example
1-Bromo-4-fluorobenzene	4-Fluorophenylboronic acid	G-COOH-Pd-10	K₂CO₃	DMF/H₂O	110	>95	[6][7]
5-(4-bromophenyl)-4,6-dichloropyrimidine	Various arylboronic acids	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	70-80	25-60	[5]
4-Bromoacetophenone	Phenylboronic acid	Fe₃O₄@SiO₂/Pd(II)-N₂O₂	Na₂CO₃	DMA	140	>90	[11]

Detailed Experimental Protocol (General)

The following is a generalized protocol for the Suzuki-Miyaura coupling of a dihalogenated aryl bromide with a phenylboronic acid, adapted from literature procedures.[12][13][14]

Materials:

• Dihalogenated aryl bromide (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., Toluene/Ethanol/Water mixture, 10 mL)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the dihalogenated aryl bromide, phenylboronic acid, and the base.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent mixture to the flask via syringe.

• Add the palladium catalyst to the reaction mixture under the inert atmosphere.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir vigorously.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired biaryl product.

The following diagram illustrates the key steps in the Suzuki-Miyaura catalytic cycle.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. On the Computational Determination of the pKa of Some Arylboronic Acids [mdpi.com]
• 4. Probing the Lewis Acidity of Boronic Acids through Interactions with Arene Substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives [digibug.ugr.es]
• 8. Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. benchchem.com [benchchem.com]
• 11. ikm.org.my [ikm.org.my]
• 12. m.youtube.com [m.youtube.com]
• 13. "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students [scielo.org.mx]
• 14. ocf.berkeley.edu [ocf.berkeley.edu]

Safety & Regulatory Compliance

Proper Disposal of 4-Bromo-3-fluorobenzeneboronic Acid: A Guide for Laboratory Professionals

Researchers and scientists in drug development and other chemical research fields must adhere to strict safety protocols when handling and disposing of chemical reagents. This guide provides essential, step-by-step procedures for the safe disposal of 4-Bromo-3-fluorobenzeneboronic acid, ensuring the safety of laboratory personnel and the protection of the environment.

Hazard Profile and Personal Protective Equipment (PPE)

4-Bromo-3-fluorobenzeneboronic acid is a chemical that requires careful handling due to its potential health hazards. It is known to cause skin and eye irritation and may also lead to respiratory irritation.[1] Therefore, the use of appropriate personal protective equipment (PPE) is mandatory to minimize exposure risks.

Hazard	Required Personal Protective Equipment (PPE)
Skin Irritation	Chemical-resistant gloves (e.g., nitrile rubber), lab coat
Eye Irritation	Safety glasses with side-shields or goggles
Respiratory Irritation	Use in a well-ventilated area or with a fume hood
Ingestion	Do not eat, drink, or smoke in laboratory areas

Step-by-Step Disposal Procedure

The proper disposal of 4-Bromo-3-fluorobenzeneboronic acid involves a series of steps to ensure that the waste is handled, stored, and disposed of in a manner that is safe and compliant with all relevant regulations.

1. Waste Identification and Segregation:

• Identify all waste containing 4-Bromo-3-fluorobenzeneboronic acid, including pure unused chemical, contaminated consumables (e.g., weigh boats, pipette tips, gloves), and solutions.

• Segregate this waste from other laboratory waste streams to avoid incompatible chemical reactions.

2. Containerization:

• Use a dedicated, properly labeled, and sealable waste container. The container should be made of a material compatible with the chemical.

• For solid waste, such as contaminated gloves and weighing paper, double-bagging in clear plastic bags before placing them in the final waste container is recommended.

• For liquid waste, use a sealed, leak-proof container.

• The container must be clearly labeled with "Hazardous Waste" and the full chemical name: "4-Bromo-3-fluorobenzeneboronic acid".

3. Storage:

• Store the sealed waste container in a designated, well-ventilated, and secure area away from incompatible materials.[1][2]

• The storage area should be cool and dry to prevent any degradation of the container or its contents.

4. Documentation:

• Maintain a log of the waste generated, including the quantity and date of disposal. This is crucial for regulatory compliance and for the waste disposal contractor.

5. Professional Disposal:

• The disposal of 4-Bromo-3-fluorobenzeneboronic acid must be handled by a licensed hazardous waste disposal company. Do not dispose of this chemical down the drain or in regular trash.[2]

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the collection and disposal of the hazardous waste.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Ventilate: Ensure the area is well-ventilated to disperse any airborne dust or vapors.

• Contain: For small spills, carefully sweep up the solid material. Avoid creating dust. Use an inert absorbent material for solutions.

• Collect: Place all contaminated materials into a sealed, labeled container for hazardous waste disposal.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

• Report: Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of 4-Bromo-3-fluorobenzeneboronic acid.

Caption: Disposal workflow for 4-Bromo-3-fluorobenzeneboronic acid.

References

• 1. dcfinechemicals.com [dcfinechemicals.com]
• 2. 4-BROMO-3-FLUOROBENZENEBORONIC ACID - Safety Data Sheet [chemicalbook.com]

Personal protective equipment for handling 4-Bromo-3-fluorobenzeneboronic acid

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 4-Bromo-3-fluorobenzeneboronic acid (CAS No.: 374790-97-3). Adherence to these procedures is essential for ensuring laboratory safety and proper chemical management.

Chemical and Physical Properties

Property	Value
Molecular Formula	C6H5BBrFO2[1]
Molecular Weight	218.82 g/mol
Melting Point	>300°C[1]
Boiling Point	314.6°C at 760 mmHg[1]
Flash Point	144.1°C[1]
Density	1.75 g/cm³[1]

Hazard Identification and Personal Protective Equipment (PPE)

4-Bromo-3-fluorobenzeneboronic acid is classified as an irritant and can cause skin, eye, and respiratory tract irritation.[2][3][4] It is imperative to use appropriate personal protective equipment (PPE) to minimize exposure.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[5][6]	Protects eyes from dust particles and potential splashes.[5][6]
Hand Protection	Chemically resistant gloves (e.g., nitrile).[5][6]	Prevents skin contact with the compound. Gloves should be inspected before use and changed immediately if contaminated.[5][6]
Body Protection	A flame-resistant lab coat, fully buttoned, along with long pants and closed-toe shoes.[6]	Protects skin from accidental spills and contact.
Respiratory Protection	A NIOSH/MSHA-approved respirator (e.g., N95 dust mask) is required when handling the solid compound to prevent the inhalation of dust particles.[6]	Minimizes the risk of respiratory tract irritation.

Experimental Protocol: Step-by-Step Handling Procedure

1. Preparation:

• Ensure that a safety shower and eyewash station are readily accessible before beginning work.[5][6]

• All handling of 4-Bromo-3-fluorobenzeneboronic acid should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[5][6]

• The work area should be clean and free of clutter.

2. Donning PPE:

• Put on all required personal protective equipment as outlined in the table above before handling the chemical.

3. Handling:

• Keep the container of 4-Bromo-3-fluorobenzeneboronic acid tightly closed when not in use.[1][6]

• Avoid generating dust when transferring the solid.[6][7] Use appropriate tools, such as a spatula, for transfers.

• Weigh the required amount of the chemical in a tared container within the fume hood.

• If preparing a solution, add the solid to the solvent slowly to avoid splashing.

4. Post-Handling:

• Clean the work area to remove any residual chemical.

• Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6]

• Remove PPE in the designated area to prevent cross-contamination.

Logical Workflow for Handling 4-Bromo-3-fluorobenzeneboronic Acid

Caption: Workflow for handling 4-Bromo-3-fluorobenzeneboronic acid.

Disposal Plan

All waste generated from the use of 4-Bromo-3-fluorobenzeneboronic acid, including contaminated PPE and empty containers, must be considered hazardous waste.[5]

• Waste Collection: Collect all chemical waste in a designated, labeled, and sealed container for hazardous waste.

• Contaminated Materials: Any materials that have come into contact with the chemical, such as gloves, paper towels, and weighing paper, should also be disposed of as hazardous waste.

• Regulatory Compliance: Dispose of all chemical waste in accordance with federal, state, and local regulations.[5] Do not pour waste down the drain.

Emergency Procedures

Spill:

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated, if it is safe to do so.

• Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Avoid raising dust.

• Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Clean: Clean the spill area with an appropriate solvent, and dispose of all cleaning materials as hazardous waste.

Exposure:

• Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for breathing.[1][3] Get medical help if you feel unwell.[1]

• Skin Contact: If on skin, wash with plenty of water.[1] If skin irritation occurs, get medical help.[1] Take off contaminated clothing and wash it before reuse.[1][3]

• Eye Contact: If in eyes, rinse cautiously with water for several minutes.[1][3] Remove contact lenses, if present and easy to do. Continue rinsing.[1][3]

• Ingestion: If swallowed, get medical help.[1] Rinse mouth.[1]

References

• 1. echemi.com [echemi.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. 4-Carboxy-3-fluorophenylboronic acid | C7H6BFO4 | CID 2763201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. 4-BROMO-3-FLUOROBENZENEBORONIC ACID - Safety Data Sheet [chemicalbook.com]